2-Methylcyclohexanamine hydrochloride

• CAS: 10049-61-3

Core Science & Biosynthesis

2-Methylcyclohexanamine hydrochloride CAS number

An In-Depth Technical Guide to 2-Methylcyclohexanamine Hydrochloride: Stereochemistry, Mechanisms, and Pharmaceutical Applications

Executive Summary

In the realm of organic synthesis and pharmaceutical development, aliphatic cyclic amines serve as foundational pharmacophores and critical chiral resolving agents. 2-Methylcyclohexanamine hydrochloride (Molecular Formula: C₇H₁₆ClN) is a prime example of a deceptively simple molecule whose utility is entirely dictated by its stereochemistry. Because the cyclohexane ring bears both a methyl group and an amino group at adjacent carbons, the molecule possesses two chiral centers, resulting in four distinct stereoisomers (two cis enantiomers and two trans enantiomers).

For researchers and drug development professionals, specifying the correct Chemical Abstracts Service (CAS) Registry Number is not merely an administrative task; it is a critical determinant of synthetic viability, target binding affinity, and physicochemical behavior. This whitepaper deconstructs the stereochemical landscape of 2-methylcyclohexanamine hydrochloride, detailing its properties, mechanistic pathways, and field-proven laboratory protocols.

The Stereochemical Labyrinth & CAS Registry Matrix

The free base, 2-methylcyclohexanamine, is often synthesized as a mixture of cis and trans isomers (CAS 7003-32-9)[1]. However, in pharmaceutical applications—such as the synthesis of antituberculosis agents or chiral resolution workflows—enantiopure hydrochloride salts are required to ensure crystalline stability and stereospecific reactivity[2].

The hydrochloride salt form significantly improves the compound's handling properties, converting a volatile, air-sensitive liquid into a stable, white-to-yellow crystalline solid[3][4]. Below is the definitive CAS registry matrix for the various stereoisomers of 2-methylcyclohexanamine hydrochloride.

Table 1: Stereochemical Designations and CAS Registry Numbers

Stereochemical Designation	Configuration	CAS Number	PubChem CID	Purity Standard
(1S,2R) -2-Methylcyclohexanamine HCl	Cis	79389-39-2[3]	67278079[5]	≥95%[3]
(1R,2S) -2-Methylcyclohexanamine HCl	Cis	79389-41-6[6]	N/A	≥97%[6]
(1R,2R) -2-Methylcyclohexanamine HCl	Trans	302596-19-6[7]	12714251[8]	≥97%[7]
trans -2-Methylcyclohexanamine HCl*	Trans (Racemic)	39558-31-1[9]	12714251[8]	≥98%[9]

*Note: CAS 39558-31-1 is frequently used to denote the relative trans configuration (rel-(1R,2R)), though commercial vendors sometimes use it interchangeably with specific trans enantiomers[9][10].

Physicochemical Profiling

Understanding the quantitative physical data of the hydrochloride salt is essential for optimizing reaction conditions, particularly in biphasic extractions or crystallization matrices.

Table 2: Key Physicochemical Properties of 2-Methylcyclohexanamine HCl

Property	Value	Causality / Relevance
Molecular Weight	149.66 g/mol [5]	Critical for exact stoichiometric calculations in API coupling.
Exact Mass	149.0971 Da[8]	Used for High-Resolution Mass Spectrometry (HRMS) validation.
Topological Polar Surface Area	26 Ų[8]	Indicates excellent membrane permeability potential for derived APIs.
Storage Conditions	Room Temp, Inert Gas[3]	Prevents hygroscopic degradation and amine oxidation.
GHS Classification	H302, H315, H319, H335[11]	Requires handling in a fume hood (irritant/harmful if swallowed).

Mechanistic Pathways: Synthesis and Catalysis

Industrial Synthesis via Reductive Amination

The primary industrial and laboratory route to 2-methylcyclohexanamine involves the reductive amination of 2-methylcyclohexanone. This is typically achieved using ammonium acetate as the nitrogen source, followed by catalytic hydrogenation over a Nickel or Palladium on Carbon (Pd/C) catalyst under mild pressure[1]. The stereoselectivity of this reaction (cis vs. trans) is heavily influenced by the choice of catalyst and the thermodynamic stability of the imine intermediate.

Role in Hydrodenitrogenation (HDN) Studies

Beyond its use as a building block, 2-methylcyclohexanamine is a highly studied intermediate in petrochemical and catalytic research. Specifically, it is the primary intermediate formed during the hydrodenitrogenation of o-toluidine over sulfided NiMo/Al₂O₃ catalysts[12][13]. Understanding the mechanism of C–N bond cleavage in this molecule helps engineers design better catalysts for removing nitrogenous impurities from crude oil.

Fig 1: Synthesis and hydrodenitrogenation pathways of 2-methylcyclohexanamine.

Applications in Drug Development

Antituberculosis Agents (mmpL3 Inhibitors)

The rise of Multi-Drug Resistant (MDR) and Extensively Drug-Resistant (XDR) tuberculosis has necessitated the development of novel therapeutics. Enantiopure 2-methylcyclohexanamine derivatives are critical intermediates in the synthesis of indole carboxamide derivatives [2]. These compounds act by inhibiting the mycobacterial mmpL3 pathway, which is essential for the transport of trehalose monomycolate (TMM) during mycobacterial cell wall biosynthesis[2]. The specific steric bulk of the 2-methylcyclohexyl moiety is crucial for fitting into the hydrophobic pocket of the mmpL3 transporter.

Chiral Resolution of Racemic Acids

Because 2-methylcyclohexanamine possesses two chiral centers and a basic amine group, enantiopure versions (e.g., (1R,2S)-2-Methylcyclohexanamine) are highly effective resolving agents for racemic carboxylic acids[14]. By forming diastereomeric salts, researchers can exploit the differential solubility of these salts to isolate pure enantiomers via fractional crystallization.

Fig 2: Workflow for diastereomeric resolution using chiral 2-methylcyclohexanamine.

Validated Laboratory Protocols

Protocol A: Diastereomeric Crystallization and Resolution

Purpose: To resolve a racemic carboxylic acid using (1R,2S)-2-Methylcyclohexanamine as a chiral auxiliary[14].

Causality Note: The choice of solvent is the most critical variable. The solvent must provide a steep solubility curve across temperatures and maximize the solubility differential between the two resulting diastereomeric salts.

• Free-Basing the Amine: If starting with (1R,2S)-2-Methylcyclohexanamine hydrochloride, dissolve the salt in minimal water, basify with 1M NaOH to pH > 11, and extract the free amine into diethyl ether. Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

• Dissolution: In a round-bottom flask, dissolve the target racemic acid in a minimal volume of boiling solvent (e.g., ethanol or an ethanol/water mixture).

• Salt Formation: In a separate flask, dissolve an equimolar amount of the free-based (1R,2S)-2-Methylcyclohexanamine in the same solvent. Slowly add this to the racemic acid solution under continuous stirring[14].

• Fractional Crystallization: Allow the mixture to cool ambiently to room temperature. Do not crash-cool, as rapid precipitation traps impurities within the crystal lattice. If necessary, seed with a pure crystal of the desired diastereomer[14].

• Isolation & Washing: Collect the formed crystals via vacuum filtration. Wash the filter cake with a minimal amount of ice-cold solvent to remove residual mother liquor without dissolving the product[14].

• Acidification & Recovery: Suspend the pure diastereomeric salt in water. Add 1M HCl dropwise until the pH reaches 2. This protonates the carboxylic acid, rendering it insoluble in water, while the resolving amine remains in the aqueous phase as the hydrochloride salt[14].

• Extraction: Extract the liberated enantiopure acid into ethyl acetate. The aqueous layer containing the (1R,2S)-2-Methylcyclohexanamine hydrochloride can be basified to recover and recycle the resolving agent[14].

Protocol B: Palladium-Catalyzed Reductive Amination

Purpose: Synthesis of the 2-methylcyclohexanamine core from 2-methylcyclohexanone[1][2].

• Preparation: In a Parr hydrogenation flask, dissolve 2-methylcyclohexanone (1.0 eq) in glacial acetic acid.

• Amine Source: Add ammonium acetate (5.0 eq) to the solution. The excess drives the equilibrium toward the imine intermediate.

• Catalyst Addition: Carefully add 10% Pd/C (approx. 5-10 mol% by weight) under an inert argon atmosphere to prevent spontaneous ignition of the catalyst[2].

• Hydrogenation: Purge the flask with hydrogen gas three times. Pressurize the vessel with H₂ (typically 30-50 psi) and agitate at room temperature until hydrogen uptake ceases (usually 12-24 hours)[1][2].

• Workup: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate, basify with aqueous NaOH, and extract the resulting 2-methylcyclohexanamine with dichloromethane.

• Salt Formation (Optional): To form the hydrochloride salt, bubble anhydrous HCl gas through the organic extract until precipitation is complete. Filter and dry the solid.

Safety, Handling, and Environmental Impact (EHS)

2-Methylcyclohexanamine hydrochloride must be handled with standard laboratory PPE (gloves, safety goggles, and a lab coat).

• Hazards: It is classified under GHS as Harmful if swallowed (H302), Causes skin irritation (H315), Causes serious eye irritation (H319), and May cause respiratory irritation (H335)[11].

• Storage: The compound is sensitive to moisture over prolonged periods. It must be stored in a tightly closed container in a dry, well-ventilated area under an inert atmosphere (Nitrogen or Argon) at room temperature[3][11].

References

• Fluorochem. "(1R,2S)-2-Methylcyclohexanamine hydrochloride (CAS 79389-41-6)". Fluorochem.
• Sigma-Aldrich. "(1S,2R)-2-Methylcyclohexanamine hydrochloride | 79389-39-2". Sigma-Aldrich.
• Sigma-Aldrich. "trans-2-Methylcyclohexanamine hydrochloride | 39558-31-1". Sigma-Aldrich.
• Sigma-Aldrich. "(1S,2R)-2-Methylcyclohexanamine hydrochloride | 79389-39-2 Safety". Sigma-Aldrich.
• Accela ChemBio. "302596-19-6,(1R,2R)-2-Methylcyclohexanamine Hydrochloride". Accela ChemBio.
• American Elements. "(1S,2R)-2-Methylcyclohexanamine hydrochloride | CAS 79389-39-2". American Elements.
• AChemBlock. "trans-2-methylcyclohexanamine;hydrochloride 97% | CAS: 39558-31-1". AChemBlock.
• PubChem. "trans-2-Methyl-cyclohexylamine hydrochloride | C7H16ClN | CID 12714251". National Institutes of Health.
• Guidechem. "2-Methylcyclohexylamine 7003-32-9 wiki". Guidechem.
• ChemicalBook. "2-Methylcyclohexylamine CAS#: 7003-32-9". ChemicalBook.
• Fisher Scientific. "2-Methylcyclohexylamine, cis + trans, 97%". Fisher Scientific.
• Sigma-Aldrich. "2-Methylcyclohexylamine, mixture of cis and trans 98 7003-32-9". Sigma-Aldrich.
• Google Patents. "EP2892880B1 - Indole carboxamide derivatives and uses thereof". Google Patents.
• Benchchem. "Technical Support Center: Optimizing Diastereomeric Crystallization with (1R,2S)-2-Methylcyclohexanamine". Benchchem.

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Advanced Technical Guide: Physicochemical Profiling and Synthetic Applications of 2-Methylcyclohexanamine Hydrochloride

Executive Summary

In the landscape of modern drug discovery and asymmetric synthesis, aliphatic cyclic amines serve as foundational chiral building blocks. Among these, 2-Methylcyclohexanamine hydrochloride has emerged as a critical intermediate, particularly in the development of kinase inhibitors and advanced immunomodulators[1].

As a Senior Application Scientist, I have designed this whitepaper to move beyond basic specifications. This guide explores the causality behind the physicochemical properties of 2-Methylcyclohexanamine hydrochloride—specifically its molecular weight dynamics—and provides self-validating, field-proven protocols for its application in medicinal chemistry and biocatalysis.

Physicochemical Profiling & Molecular Weight Dynamics

To engineer robust synthetic pathways, one must first understand the fundamental properties of the reagents. The molecular weight (MW) of a compound dictates stoichiometric calculations, reaction scaling, and mass spectrometry validation.

Salt vs. Free Base: The Causality of Stability

A common question in assay development is: Why utilize the hydrochloride salt rather than the free base?

The free base form of 2-methylcyclohexanamine (MW 113.20 g/mol ) is a volatile liquid that is highly susceptible to oxidation. Furthermore, aliphatic amines rapidly absorb atmospheric carbon dioxide to form insoluble carbamates, degrading reagent purity over time[2]. By isolating the compound as a hydrochloride salt, the amine is protonated. This yields a stable, crystalline solid with a molecular weight of 149.66 g/mol [3][4]. This physical state ensures precise stoichiometric weighing—a critical parameter in high-throughput medicinal chemistry—and extends shelf life indefinitely under inert conditions.

Quantitative Data Summary

The following table consolidates the critical physicochemical data across the most utilized stereoisomers of this compound[4][5][6].

Property	Free Base	Hydrochloride Salt
Chemical Formula	C₇H₁₅N	C₇H₁₆ClN
Molecular Weight	113.20 g/mol	149.66 g/mol
Physical State (RT)	Liquid	Crystalline Solid
(1S,2R) CAS Number	79389-36-9	79389-39-2
(1R,2S) CAS Number	79389-37-0	79389-41-6
(1R,2R) CAS Number	931-11-3	302596-19-6
trans-Isomer CAS	931-10-2	39558-31-1

Stereochemical Significance in Drug Design

The spatial orientation of the methyl and amino groups on the cyclohexane ring profoundly impacts binding affinity in biological targets. For example, in the development of Janus Kinase 3 (JAK3) inhibitors—which are vital for treating autoimmune diseases like rheumatoid arthritis and psoriasis—the (1S,2R) stereoisomer of 2-methylcyclohexanamine is utilized to target the hinge region of the ATP-binding site[1]. The specific geometry of the (1S,2R) conformation forces the molecule into a highly favorable vector, maximizing hydrogen bonding while minimizing steric clashes with adjacent kinase residues.

Experimental Methodologies: Self-Validating Protocols

Every protocol described herein operates as a self-validating system . This means the experimental design inherently includes orthogonal checkpoints that confirm the success of the preceding step before progression is allowed.

Protocol A: Microwave-Assisted Synthesis of JAK3 Inhibitor Intermediates

This workflow details the nucleophilic aromatic substitution (SₙAr) of a 1H-pyrrolo[2,3-b]pyridine precursor using (1S,2R)-2-methylcyclohexanamine hydrochloride[1].

Causality of Reagent Selection:

• Solvent (n-BuOH): Chosen for its high boiling point and excellent microwave energy absorption, allowing the reaction to rapidly reach 160°C without over-pressurizing the vessel.

• Base (DIPEA): N,N-Diisopropylethylamine is sterically hindered. It efficiently deprotonates the 149.66 g/mol HCl salt to liberate the reactive free amine in situ, but its bulk prevents it from acting as a competing nucleophile.

Step-by-Step Methodology:

• Preparation: In a microwave-safe reactor vessel, suspend the 1H-pyrrolo[2,3-b]pyridine precursor (1.15 mmol) and (1S,2R)-2-methylcyclohexanamine hydrochloride (1.95 mmol, ~292 mg) in 1.03 mL of n-BuOH[1].

• Activation: Add DIPEA (4.02 mmol, 0.70 mL) to the suspension. Validation Check 1: The suspension should become homogeneous as the HCl salt is neutralized and the free amine dissolves.

• Irradiation: Seal the vessel and subject it to microwave irradiation at 160°C for exactly 2 hours[1].

• Purification: Concentrate the mixture under reduced pressure. Purify the residue via column chromatography (n-hexane/EtOAc gradient).

• Deprotection: Treat the purified intermediate with Trifluoroacetic acid (TFA) in CH₂Cl₂ at room temperature for 2 hours to yield the final inhibitor[1].

Figure 1: Microwave-assisted SNAr workflow for JAK3 inhibitor synthesis using 2-Methylcyclohexanamine HCl.

Protocol B: Biocatalytic Reductive Amination

For researchers requiring highly enantiopure batches of the amine, enzymatic synthesis using Reductive Aminases (RedAm) offers a green-chemistry alternative to transition-metal catalysis[7].

Causality of Enzymatic Design: Wild-type enzymes often fail with sterically hindered cyclic ketones. By utilizing engineered RedAm variants, the active site is expanded to accommodate 2-methylcyclohexanone, driving the equilibrium toward the amine using an excess of ammonium salts and NADH[7].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 100 µL reaction volume containing a phosphate buffer (pH 8.0) to maintain enzyme stability.

• Substrate Loading: Add 2-methylcyclohexanone (5 mM final concentration) and an ammonium salt (NH₃ source)[7].

• Catalysis: Introduce the RedAm enzyme (e.g., SEQ ID NO:1 variant) and the NADH cofactor.

• Incubation & Extraction: Incubate at 30°C. Extract the resulting chiral amine using an organic solvent (e.g., MTBE).

• Salt Formation: Bubble HCl gas through the organic layer to precipitate the highly pure 2-methylcyclohexanamine hydrochloride (MW 149.66 g/mol ).

Figure 2: Biocatalytic reductive amination cycle generating enantiopure 2-Methylcyclohexanamine.

Analytical Validation & Quality Control

To ensure the integrity of the self-validating protocols, analytical confirmation of the molecular weight and stereopurity is mandatory.

• Mass Spectrometry (LC-MS): When analyzing 2-methylcyclohexanamine hydrochloride (MW 149.66 g/mol ) via Electrospray Ionization (ESI+), the chloride counterion dissociates in the LC solvent. The detector will observe the protonated free base. Therefore, the expected m/z is 114.1 ([M+H]⁺, where M = 113.20 g/mol )[4]. Observing m/z 150 indicates a failure in ionization or a cluster ion artifact.

• Chiral HPLC: To validate the enantiomeric excess (ee) of the (1S,2R) or (1R,2S) products, derivatization with a UV-active chromophore (such as Mosher's acid chloride) is recommended prior to injection on a chiral stationary phase, as the aliphatic amine lacks sufficient native UV absorbance.

References

• Benchchem - (1S,2R)-2-methylcyclohexanamine hydrochloride -
• American Elements - (1S,2R)-2-Methylcyclohexanamine hydrochloride | CAS 79389-39-2 -
• Fluorochem - (1R,2S)-2-Methylcyclohexanamine hydrochloride (CAS 79389-41-6) -
• PubChem - trans-2-Methyl-cyclohexylamine hydrochloride | C7H16ClN | CID 12714251 -
• Guidechem - 2-Methylcyclohexylamine 7003-32-9 wiki -
• J-Stage - Synthesis and Evaluation of 1H-Pyrrolo[2,3-b]pyridine Derivatives as Novel Immunomodul
• Google Patents - EP3649246A1 - Method for preparing amines from aldehydes and ketones by bioc

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Introduction: The Strategic Importance of 2-Methylcyclohexanamine Hydrochloride

An In-depth Technical Guide to the Synthesis of 2-Methylcyclohexanamine Hydrochloride

2-Methylcyclohexanamine hydrochloride is a substituted cycloaliphatic amine that serves as a valuable building block in modern organic synthesis. Its structural motif, featuring a cyclohexane ring with adjacent methyl and amine functionalities, makes it a key intermediate in the development of pharmacologically active compounds and specialty chemicals. The hydrochloride salt form enhances the compound's stability, crystallinity, and ease of handling compared to the free base, making it amenable to storage and downstream applications.

The stereochemistry of the 1,2-disubstituted ring is of paramount importance, giving rise to cis and trans diastereomers, each of which can exist as a pair of enantiomers. Control over this stereochemistry is often a critical consideration in synthetic design, as the biological activity of the final target molecule can be highly dependent on the specific stereoisomer used. This guide provides a comprehensive overview of the core synthetic pathways to access 2-Methylcyclohexanamine, with a focus on the underlying chemical principles, detailed experimental protocols, and the rationale behind methodological choices for researchers in the fields of chemical synthesis and drug development.

Pathway 1: Direct Reductive Amination of 2-Methylcyclohexanone

Reductive amination is arguably the most direct and widely employed method for synthesizing amines from carbonyl compounds.[1][2][3] This one-pot reaction involves the initial formation of an imine or enamine intermediate from the ketone and an amine source, followed by its immediate reduction to the corresponding amine.[3] The choice of nitrogen source and reducing agent are critical variables that dictate the reaction's efficiency and selectivity.

Mechanistic Rationale

The reaction commences with the nucleophilic attack of ammonia (or an ammonia equivalent) on the electrophilic carbonyl carbon of 2-methylcyclohexanone. This forms a hemiaminal intermediate which subsequently dehydrates to yield a methyl-substituted cyclohexanimine. This imine intermediate is then reduced in situ. The key advantage of this pathway is its atom economy and convergent nature.

The stereochemical outcome (cis vs. trans isomers) is determined during the reduction step. The approach of the reducing agent to the imine double bond can be influenced by the steric hindrance imposed by the adjacent methyl group, often leading to a mixture of diastereomers.

Core Methodologies

Two primary strategies are employed for the reduction step:

• Catalytic Hydrogenation: This method utilizes hydrogen gas and a heterogeneous catalyst, such as Palladium on carbon (Pd/C), Platinum on carbon (Pt/C), or Raney Nickel. It is considered a "green" and scalable approach, with water often being the only byproduct.[2][4] The reaction conditions (pressure, temperature, catalyst choice) can be optimized to influence both reaction rate and diastereoselectivity.

• Chemical Reduction: This approach uses stoichiometric hydride-based reducing agents. Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are particularly effective because they are mild enough to selectively reduce the protonated iminium ion over the starting ketone.[5]

Experimental Protocol: Reductive Amination using NaBH₃CN

This protocol is adapted from the synthesis of a related α-amino ketone and represents a standard procedure for this class of transformation.[5]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-methylcyclohexanone (1 equivalent) and ammonium chloride (1.5 equivalents) in methanol.

• pH Adjustment: Adjust the pH of the solution to approximately 6-7 by the careful addition of a suitable base (e.g., a non-nucleophilic amine or methanolic NaOH). This is crucial for promoting imine formation without deactivating the reducing agent.

• Addition of Reducing Agent: Add sodium cyanoborohydride (NaBH₃CN) (1.2 equivalents) portion-wise to the stirred solution at room temperature. Caution: NaBH₃CN is toxic and releases HCN gas upon contact with strong acid. The reaction should be performed in a well-ventilated fume hood.

• Reaction Monitoring: Allow the reaction to stir at room temperature for 24-48 hours. Monitor the disappearance of the starting ketone by Thin-Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Workup: Once the reaction is complete, carefully acidify the mixture with concentrated HCl to a pH of ~1 to decompose any remaining NaBH₃CN. Remove the methanol under reduced pressure using a rotary evaporator.

• Extraction: Take up the residue in water and wash with an organic solvent (e.g., diethyl ether or dichloromethane) to remove any unreacted ketone and non-basic impurities.

• Isolation of Free Amine: Basify the aqueous layer to a pH >10 with a strong base (e.g., 6M NaOH) and extract the liberated 2-methylcyclohexanamine free base into an organic solvent (e.g., dichloromethane, 3x).

• Salt Formation and Purification: Dry the combined organic extracts over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure. Dissolve the resulting oil in a minimal amount of a suitable solvent like diethyl ether or isopropanol, and precipitate the hydrochloride salt by bubbling dry HCl gas through the solution or by adding a solution of HCl in ether. Collect the resulting crystalline solid by vacuum filtration, wash with cold ether, and dry in a desiccator.[5]

Data Summary

Parameter	Value/Observation	Source (Analogous Reaction)
Typical Yield	50-70%	[1]
Purity	>95% after recrystallization	[5]
Key Reagents	2-Methylcyclohexanone, NH₄Cl, NaBH₃CN	[5]
Stereoselectivity	Often yields a mixture of cis and trans isomers	General Principle

Pathway 2: Synthesis via Oxime Formation and Reduction

This two-step pathway offers an alternative to direct reductive amination and provides excellent control, as the intermediate oxime is typically a stable, crystalline solid that can be purified before reduction. This method is particularly useful when direct amination proves problematic.

Step A: Oximation of 2-Methylcyclohexanone

The first step involves the reaction of 2-methylcyclohexanone with hydroxylamine hydrochloride in the presence of a base. The base neutralizes the HCl, liberating free hydroxylamine which then condenses with the ketone.

Mechanism: The reaction is a classic condensation of a carbonyl compound with a hydroxylamine derivative. The nitrogen of hydroxylamine acts as a nucleophile, attacking the carbonyl carbon. A subsequent dehydration step yields the oxime. The formation of cyclohexanone oxime is a key step in the industrial production of Nylon-6.[6][7]

Step B: Reduction of 2-Methylcyclohexanone Oxime

The C=N double bond of the oxime can be reduced to the corresponding primary amine using various methods.

• Catalytic Hydrogenation: This is a clean and efficient method. Catalysts like Platinum oxide (Adam's catalyst), Raney Nickel, or Rhodium on alumina are effective. The reaction is typically carried out in an alcohol solvent under a hydrogen atmosphere.

• Dissolving Metal Reduction: A classic method involves the use of sodium metal in an alcohol solvent (e.g., ethanol or propanol). This method is effective but can be hazardous due to the use of metallic sodium.

• Hydride Reduction: Strong reducing agents like Lithium Aluminum Hydride (LiAlH₄) in a solvent such as tetrahydrofuran (THF) can readily reduce oximes to primary amines.

Experimental Protocol: Oxime Formation and Hydrogenation

Part I: Synthesis of 2-Methylcyclohexanone Oxime

• Reagent Preparation: In a flask, dissolve hydroxylamine hydrochloride (1.1 equivalents) and sodium acetate (1.5 equivalents) in a mixture of ethanol and water.

• Reaction: Add 2-methylcyclohexanone (1 equivalent) to the solution and heat the mixture to reflux for 1-2 hours.

• Isolation: Allow the mixture to cool to room temperature and then place it in an ice bath to induce crystallization. If crystallization does not occur, add cold water.

• Purification: Collect the crude oxime by vacuum filtration, wash with cold water, and recrystallize from a suitable solvent like aqueous ethanol to yield the purified 2-methylcyclohexanone oxime.

Part II: Catalytic Hydrogenation of the Oxime

• Reaction Setup: In a hydrogenation vessel (e.g., a Parr shaker apparatus), dissolve the purified 2-methylcyclohexanone oxime (1 equivalent) in ethanol.

• Catalyst Addition: Add a catalytic amount of Platinum on carbon (10% Pt/C, ~5 mol%) to the solution.

• Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (typically 3-4 bar) and agitate the mixture at room temperature until hydrogen uptake ceases.

• Workup and Salt Formation: Filter the reaction mixture through a pad of Celite to remove the catalyst. Evaporate the solvent under reduced pressure. Dissolve the resulting amine in diethyl ether and precipitate the hydrochloride salt as described in the previous pathway.

Workflow Diagram: Oxime Pathway

Caption: Two-step synthesis via an isolable oxime intermediate.

Pathway 3: The Leuckart-Wallach Reaction

The Leuckart-Wallach reaction is a classical method for the reductive amination of aldehydes and ketones using formic acid or its derivatives, such as ammonium formate or formamide, as both the nitrogen source and the reducing agent.[8][9][10] This reaction is characterized by its operational simplicity but often requires high temperatures (120-185 °C).[8][9]

Mechanistic Insight

When using ammonium formate, the reaction is believed to proceed through the formation of an iminium ion, which is then reduced by a hydride transfer from a formate anion, releasing carbon dioxide.[8] If formamide is used, the reaction typically yields an N-formyl derivative of the amine as the primary product. This N-formyl intermediate must then be hydrolyzed under acidic or basic conditions to liberate the desired free amine.[9]

The main drawbacks of this method can be the harsh reaction conditions and the potential for byproduct formation.[9] However, its simplicity and the low cost of the reagents make it a viable option, particularly in academic settings or for initial exploratory work.

Experimental Protocol: Leuckart Reaction using Ammonium Formate

• Reaction Setup: In a round-bottom flask fitted with a reflux condenser and a heating mantle, combine 2-methylcyclohexanone (1 equivalent) with an excess of ammonium formate (2-3 equivalents).

• Heating: Heat the reaction mixture to 160-180 °C. The reaction is typically driven by the distillation of water.

• Reaction Time: Maintain the high temperature for several hours (4-8 hours) until the reaction is complete (monitored by TLC or GC).

• Hydrolysis: Cool the reaction mixture and add an excess of concentrated hydrochloric acid. Heat the mixture to reflux for an additional 2-4 hours to hydrolyze any N-formyl intermediate that may have formed.

• Workup and Isolation: After cooling, make the solution strongly basic with NaOH. Extract the product with an organic solvent, dry the extracts, and form the hydrochloride salt as previously described.

Pathway Diagram: Leuckart-Wallach Reaction

Caption: Classical synthesis using ammonium formate at high temperature.

Purification and Characterization

Regardless of the synthetic pathway chosen, the final product requires rigorous purification and characterization to ensure it meets the standards for downstream applications.

• Purification: Recrystallization is the most common method for purifying the final hydrochloride salt. A solvent system where the compound is soluble at high temperatures but poorly soluble at low temperatures is ideal. A mixture of ethanol and acetone or isopropanol and diethyl ether is often effective.[11][12] For separating diastereomers or removing persistent impurities, column chromatography on silica gel may be necessary.[11]

• Characterization: The identity and purity of 2-Methylcyclohexanamine hydrochloride should be confirmed using a suite of analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the carbon-hydrogen framework and the relative stereochemistry of the cis and trans isomers.

  • Infrared (IR) Spectroscopy: Will show characteristic N-H stretching vibrations for the ammonium salt and the absence of a C=O stretch from the starting ketone.

  • Mass Spectrometry (MS): Will confirm the molecular weight of the free amine.

  • Melting Point Analysis: A sharp melting point is a good indicator of purity.

Conclusion and Outlook

The synthesis of 2-Methylcyclohexanamine hydrochloride can be effectively achieved through several established pathways.

• Direct Reductive Amination stands out as the most efficient and atom-economical route, with catalytic hydrogenation being the preferred method for industrial-scale production due to its environmental benefits and scalability.

• The Oxime Reduction Pathway offers a robust, two-step alternative that allows for the purification of an intermediate, which can be advantageous for achieving high final purity.

• The Leuckart-Wallach Reaction represents a classic, albeit often lower-yielding and more energy-intensive, method that remains useful for its simplicity and low-cost reagents.

The choice of the optimal synthetic route will depend on factors such as the required scale, available equipment, cost considerations, and, critically, the desired stereochemical outcome. Future research in this area may focus on developing more stereoselective catalytic systems for direct reductive amination to provide access to specific isomers of 2-Methylcyclohexanamine hydrochloride with high purity, thereby streamlining its use in the synthesis of complex, high-value molecules.

References

• The Pivotal Role of 2-(Methylamino)cyclohexanone Hydrochloride in Organic Synthesis: A Technical Guide. Benchchem.
• Laboratory scale synthesis of 2-(Methylamino)cyclohexanone hydrochloride. Benchchem.
• Removal of impurities from 2-(Methylamino)cyclohexanone hydrochloride. Benchchem.
• Synthesis of 2-dimethylaminomethyl-cyclohexanone hydrochloride. oc-praktikum.de.
• Reductive Aminations by Imine Reductases: From Milligrams to Tons. White Rose Research Online.
• Leuckart reaction. Wikipedia.
• Selective hydrogenation of nitrocyclohexane to cyclohexanone oxime over a Cu12Ag17(SR)12(PPh3)4 cluster catalyst.
• Synthesis of 2-dimethylaminomethyl-cyclohexanone hydrochloride.
• (1R,2R)-2-methylcyclohexan-1-amine synthesis. ChemicalBook.
• Continuous flow reductive amination of cyclohexanone using Pd/C catalyst with high productivity. RSC Publishing.
• Selective hydrogenation of nitrocyclohexane to cyclohexanone oxime with H2 on decor
• Highly efficient catalytic production of oximes from ketones using in situ gener
• Show the mechanism of reductive amination of cyclohexanone and dimethylamine with. Study.com.
• Leuckart-Wallach Reaction & Eschweiler-Clarke Reaction. Alfa Chemistry.
• Continuous flow reductive amination of cyclohexanone using Pd/C catalyst with high productivity. Reaction Chemistry & Engineering (RSC Publishing).
• The Leuckart Reaction. Organic Reactions.
• A Brief Review: Advancement in the Synthesis of Amine through the Leuckart Reaction. MDPI.
• Catalytic process for preparing cyclohexanone-oxime.

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• 2. Continuous flow reductive amination of cyclohexanone using Pd/C catalyst with high productivity - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D5RE00250H [pubs.rsc.org]
• 3. vaia.com [vaia.com]
• 4. Continuous flow reductive amination of cyclohexanone using Pd/C catalyst with high productivity - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
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• 12. Making sure you're not a bot! [oc-praktikum.de]

Spectral Characterization and Conformational Analysis of trans-2-Methylcyclohexanamine Hydrochloride

Executive Overview

As a Senior Application Scientist in analytical chemistry and drug development, I approach the spectral characterization of chiral building blocks not merely as a routine data collection exercise, but as a rigorous application of conformational logic. trans-2-Methylcyclohexanamine hydrochloride is a highly valuable stereochemically pure intermediate. This whitepaper provides an authoritative, in-depth guide to its spectral properties (NMR, IR, MS), detailing the physical causality behind its analytical signatures and establishing self-validating protocols for laboratory workflows.

Pharmaceutical Relevance & Structural Dynamics

trans-2-Methylcyclohexanamine hydrochloride (CAS: 39558-31-1) is a critical aliphatic amine in medicinal chemistry[1]. It is frequently utilized to introduce steric bulk and directional hydrogen-bonding capabilities into active pharmaceutical ingredients (APIs), most notably in the development of highly selective NLRP3 inflammasome inhibitors targeting joint degeneration and cardiometabolic diseases[2].

The utility of this molecule lies in its rigid stereochemistry. Recent breakthroughs in contra-thermodynamic stereochemical editing have highlighted the inherent thermodynamic stability of the trans configuration over its cis counterpart[3]. Because the cyclohexane ring strongly penalizes 1,3-diaxial interactions, the trans isomer almost exclusively adopts a diequatorial conformation (where both the methyl and protonated amine groups are equatorial). This structural lock is the foundational premise for all subsequent spectral interpretations.

Physicochemical Grounding

Before executing spectral analysis, it is critical to establish the baseline physicochemical properties of the analyte. The hydrochloride salt form is preferred over the free base because it prevents amine oxidation, minimizes volatility, and locks the protonation state, which sharpens NMR resonances by eliminating rapid proton exchange artifacts.

Table 1: Key Physicochemical Properties

Property	Value
Compound Name	trans-2-Methylcyclohexanamine hydrochloride
CAS Registry Number	39558-31-1
Molecular Formula	C₇H₁₆ClN
Molecular Weight	149.66 g/mol
Exact Mass	149.0971 Da
SMILES (1R,2R)	C[C@@H]1CCCC[C@H]1N.Cl
Physical State	Solid[4]

In-Depth Spectral Data Analysis

Conformational Causality in ¹H NMR

The most definitive analytical tool for verifying the trans stereochemistry of this molecule is ¹H NMR spectroscopy. The causality here is governed by the Karplus equation, which correlates the vicinal coupling constant (

) with the dihedral angle between adjacent protons.

Because the

and groups occupy equatorial positions, the protons attached to C1 and C2 are forced into axial positions . An axial-axial proton relationship corresponds to a dihedral angle of approximately 180°, which mathematically dictates a large coupling constant ( Hz). If the sample contained the cis isomer, the relationship would be axial-equatorial, yielding a significantly smaller coupling ( Hz). Thus, observing a large coupling on the C1 proton multiplet acts as a self-validating internal check for trans isomeric purity.

Logical workflow mapping the thermodynamic preference of the trans isomer to its definitive NMR coupling signature.

Table 2: Expected ¹H NMR Assignments (400 MHz, D₂O)

Chemical Shift (ppm)	Multiplicity & Coupling	Integration	Assignment
2.85 – 3.05	td, Hz	1H	H1 (axial, adjacent to -NH₃⁺)
1.95 – 2.05	m	1H	H3 (equatorial)
1.70 – 1.85	m	2H	H4, H5 (equatorial)
1.50 – 1.65	m	1H	H2 (axial, adjacent to -CH₃)
1.20 – 1.45	m	4H	H3, H4, H5, H6 (axial)
0.98	d, Hz	3H	-CH₃

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides a straightforward mapping of the carbon skeleton. The deshielding effect of the electronegative nitrogen atom shifts C1 significantly downfield.

Table 3: Expected ¹³C NMR Assignments (100 MHz, D₂O)

Chemical Shift (ppm)	Carbon Type	Assignment
56.5	CH	C1 (attached to -NH₃⁺)
36.2	CH	C2 (attached to -CH₃)
33.8	CH₂	C6
33.1	CH₂	C3
25.4	CH₂	C5
24.8	CH₂	C4
18.5	CH₃	Methyl group

FT-IR and Mass Spectrometry

Infrared spectroscopy confirms the presence of the primary amine hydrochloride salt via a broad, intense band spanning 3000–2500 cm⁻¹, characteristic of N-H stretching in ammonium salts. High-resolution mass spectrometry (HRMS) using Electrospray Ionization (ESI) in positive mode will strip the chloride counterion, detecting the protonated free base[5].

Table 4: FT-IR and MS Signatures

Technique	Key Signals	Interpretation
FT-IR (ATR)	~2920, 2850 cm⁻¹	Aliphatic C-H stretching
FT-IR (ATR)	3000–2500 cm⁻¹ (broad)	N-H⁺ stretching (indicative of HCl salt)
FT-IR (ATR)	~1600 cm⁻¹	N-H bending
ESI-MS (+)	m/z 114.1	[M - Cl]⁺ (Protonated free base)[5]
ESI-MS (+)	m/z 97.1	[M - NH₃ - Cl]⁺ (Loss of ammonia)

Self-Validating Experimental Methodologies

To ensure absolute scientific integrity and reproducibility, the following protocols are designed as self-validating systems.

Protocol 1: Quantitative NMR (qNMR) for Isomeric Purity

Causality: D₂O is selected as the solvent because it rapidly exchanges with the

protons, rendering them invisible in the ¹H NMR spectrum. This eliminates complex coupling between the amine protons and H1, simplifying the H1 multiplet to allow for precise measurement of the crucial coupling constant.

• Sample Preparation: Accurately weigh 20.0 mg of trans-2-methylcyclohexanamine hydrochloride into a clean glass vial.

• Dissolution: Add 0.6 mL of Deuterium Oxide (D₂O) containing 0.05% w/v TSP (Trimethylsilylpropanoic acid) as an internal chemical shift reference (0.00 ppm).

• Acquisition: Transfer to a 5 mm NMR tube. Acquire the ¹H spectrum at 298 K using a 30° pulse angle, a relaxation delay (D1) of at least 5 times the longest

  relaxation time (typically 10 seconds for quantitative integration), and 16–64 scans.

• Validation Check: Integrate the -CH₃ doublet (set to 3.00). Ensure the H1 multiplet integrates to exactly 1.00. Extract the coupling constants of H1; a

  value > 10 Hz validates the trans configuration.

Protocol 2: LC-MS/MS for Trace Analysis

Causality: Because aliphatic amines lack a strong chromophore for UV detection, MS detection is mandatory. A HILIC (Hydrophilic Interaction Liquid Chromatography) column is chosen over standard C18 because the highly polar, protonated amine will not retain well on reversed-phase media without ion-pairing agents.

• Sample Preparation: Dilute the sample to 1 µg/mL in 50:50 Acetonitrile:Water with 0.1% Formic Acid.

• Chromatography: Inject 2 µL onto a HILIC column. Use a gradient of 10 mM Ammonium Formate in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

• Ionization: Operate the ESI source in positive ion mode. Monitor the parent ion at m/z 114.1 and the primary fragment at m/z 97.1.

Multi-modal analytical workflow for the comprehensive spectral characterization of the hydrochloride salt.

References

1.[1] trans-2-Methyl-cyclohexylamine hydrochloride - Echemi, echemi.com, 1 2. trans-2-Methylcyclohexanamine hydrochloride | 39558-31-1 - Sigma-Aldrich, sigmaaldrich.com, Link 3.[4] trans-2-Methyl-cyclohexylamine hydrochloride | C7H16ClN | CID 12714251 - PubChem, nih.gov, 4 4.[2] EP3661921B1 - Selective inhibitors of nlrp3 inflammasome, google.com, 2 5.[3] Contra-Thermodynamic Stereochemical Editing | The Journal of Organic Chemistry, acs.org, 3 6.[5] 2-Methylcyclohexylamine 7003-32-9 wiki - Guidechem, guidechem.com, 5

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• 5. guidechem.com [guidechem.com]

Comprehensive Technical Guide on the Solubility and Physicochemical Properties of 2-Methylcyclohexanamine Hydrochloride

Executive Summary & Structural Dynamics

2-Methylcyclohexanamine hydrochloride (2-MCH·HCl) is a critical aliphatic amine building block widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and advanced agrochemicals. The free base, 2-methylcyclohexanamine, is a lipophilic, volatile liquid that exists in multiple stereoisomeric forms, including the (1R,2R) and (1S,2R) configurations[1],[2].

While the free base exhibits excellent membrane permeability potential—evidenced by a Topological Polar Surface Area (TPSA) of 26 Ų[2]—its limited aqueous solubility and high volatility present significant formulation challenges. Converting the free base into its hydrochloride salt fundamentally alters its physicochemical landscape, significantly enhancing its thermal stability and solubility in polar solvents[3]. As application scientists, understanding the thermodynamic solubility and dissociation mechanics of 2-MCH·HCl is paramount for optimizing downstream processing and drug delivery systems.

Physicochemical Profiling & Mechanistic Causality

The solubility of an amine salt is dictated by the thermodynamic interplay between its crystal lattice energy and the solvation energy of its dissociated ions. For 2-MCH·HCl, the protonation of the primary amine (predicted pKa ~10.72)[4] ensures that at physiological pH (7.4), the molecule is nearly 100% ionized.

Causality of Enhanced Solubility: The introduction of the chloride counterion creates a highly polar ionic bond. When introduced to an aqueous medium, the high hydration energy of the chloride and ammonium ions easily overcomes the crystal lattice energy of the salt. This ion-dipole interaction effectively masks the hydrophobic penalty of the methylcyclohexane ring, driving rapid dissolution in polar solvents while rendering the compound insoluble in non-polar hydrocarbons.

Table 1: Key Physicochemical Properties of 2-MCH·HCl

Property	Value	Causality / Implication
Molecular Formula	C₇H₁₆ClN	Defines the hydrochloride salt composition[1].
Molecular Weight	149.66 g/mol	Low molecular weight favors high molar solubility[1].
pKa (Conjugate Acid)	~10.72	Ensures complete ionization at physiological pH[4].
LogP (Free Base)	~1.6	Indicates moderate lipophilicity requiring salt formation for aqueous solubility[2].
TPSA	26 Ų	Optimal for passive cellular membrane permeability[2].

Table 2: Estimated Solubility Profile Across Solvents

Solvent	Solubility Class	Mechanistic Driver
Water	Highly Soluble	Strong ion-dipole interactions and high dielectric constant.
Methanol	Soluble	Hydrogen bonding capabilities of the solvent[3].
DMSO	Soluble	High polarity accommodates the ionic nature of the salt.
Hexane	Insoluble	Lack of dielectric strength to disrupt the crystal lattice.

Self-Validating Experimental Protocol: Thermodynamic Solubility

To accurately determine the solubility of 2-MCH·HCl, kinetic dissolution must be explicitly decoupled from thermodynamic equilibrium. The following shake-flask protocol is designed as a self-validating system to ensure robust data acquisition.

Critical Analytical Note: Aliphatic amines like 2-MCH·HCl lack conjugated π-systems, rendering standard UV-Vis detection inadequate. Therefore, Ultra-High-Performance Liquid Chromatography coupled with Charged Aerosol Detection (UHPLC-CAD) or pre-column derivatization is mandatory for accurate quantification[5].

Step-by-Step Methodology

• Preparation & Saturation: Add an excess amount of solid 2-MCH·HCl (e.g., 100 mg) to 1.0 mL of the target solvent (e.g., pH 7.4 phosphate buffer) in a sealed, inert glass vial.

• Thermal Equilibration: Incubate the suspension in a thermoshaker at 25.0 ± 0.1 °C at 800 rpm for 48 hours.

  • Causality: A 48-hour incubation ensures the dissolution rate plateau is reached, distinguishing true thermodynamic solubility from transient kinetic solubility.

• Phase Separation: Centrifuge the equilibrated suspension at 15,000 × g for 15 minutes at exactly 25.0 °C.

  • Causality: High-speed centrifugation prevents colloidal micro-particulates from remaining in the supernatant, which would artificially inflate the measured solubility limit.

• Quantification: Dilute the supernatant appropriately in the mobile phase and analyze via UHPLC-CAD.

• Solid-State Verification (Self-Validation): Recover the residual solid from the vial and analyze it via X-Ray Powder Diffraction (XRPD).

  • Causality: This acts as a self-validating control. If the crystal lattice has transitioned to a hydrate or a different polymorph during equilibration, the measured solubility reflects the new phase, not the original anhydrous salt.

Biocatalytic Synthesis & Downstream Processing

Modern synthesis of stereopure 2-MCH·HCl increasingly relies on biocatalysis. Reductive aminases (RedAms) have revolutionized this pathway by catalyzing the reductive amination of 2-methylcyclohexanone in the presence of NADH and an ammonium source, achieving high enantiomeric excess (ee > 99%)[5]. Following the biocatalytic conversion, the addition of hydrochloric acid precipitates the highly soluble salt, allowing for efficient downstream purification.

Workflow: Biocatalytic synthesis and thermodynamic solubility profiling of 2-MCH·HCl.

References

• [1] trans-2-Methyl-cyclohexylamine hydrochloride | C7H16ClN | CID 12714251 - PubChem, nih.gov.

• [3] (1S,2R)-2-methylcyclohexanamine hydrochloride - Benchchem, benchchem.com.

• [5] EP3649246A1 - Method for preparing amines from aldehydes and ketones by biocatalysis - Google Patents, google.com.

• [4] 2-Methylcyclohexylamine 7003-32-9 wiki - Guidechem, guidechem.com.

• [2] 2-Methylcyclohexylamine, (1R,2S)- | C7H15N | CID 638182 - PubChem, nih.gov.

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• 3. (1S,2R)-2-methylcyclohexanamine hydrochloride | 79265-66-0 | Benchchem [benchchem.com]
• 4. guidechem.com [guidechem.com]
• 5. EP3649246A1 - Method for preparing amines from aldehydes and ketones by biocatalysis - Google Patents [patents.google.com]

An In-Depth Technical Guide to the Safe Handling of 2-Methylcyclohexanamine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive overview of the essential safety protocols and handling procedures for 2-Methylcyclohexanamine hydrochloride. As a crucial building block in pharmaceutical synthesis, a thorough understanding of its chemical properties and potential hazards is paramount to ensure a safe laboratory environment. This document moves beyond a simple checklist of precautions to provide a deeper, mechanistic understanding of the "why" behind each recommendation, empowering researchers to make informed decisions and foster a culture of safety.

Chemical and Physical Identity

2-Methylcyclohexanamine hydrochloride is the salt of 2-methylcyclohexanamine. It is a white to yellow solid at room temperature.[1] The presence of the hydrochloride salt generally increases water solubility compared to the free amine.

Molecular Structure:

Caption: Chemical structure of 2-Methylcyclohexanamine hydrochloride.

Property	Value	Source
Molecular Formula	C₇H₁₆ClN	[2][3]
Molecular Weight	149.66 g/mol	[1][2]
Appearance	White to yellow solid	[1]
Storage Temperature	Inert atmosphere, room temperature	[1]

Hazard Identification and GHS Classification

2-Methylcyclohexanamine hydrochloride is classified as a hazardous substance. The primary hazards are associated with ingestion and irritation to the skin, eyes, and respiratory system.

GHS Hazard Statements:

• H302: Harmful if swallowed.[1][4][5][6]

• H315: Causes skin irritation.[1][5][7]

• H319: Causes serious eye irritation.[1][5][7]

• H335: May cause respiratory irritation.[1][5][7]

Signal Word: Warning[1][4][5][7]

GHS Pictogram:

• GHS07: Exclamation Mark[1][7]

It is crucial to understand that the free amine, 2-methylcyclohexylamine, possesses a more severe hazard profile, including being a flammable liquid and causing severe skin burns and eye damage.[8][9] The hydrochloride salt mitigates the flammability and reduces the corrosivity, but it remains a hazardous compound requiring careful handling.

Toxicological Profile: A Mechanistic Perspective

Route of Exposure	Toxicity Data (Related Compounds)	Health Effects & Rationale
Oral	Cyclohexylamine hydrochloride: LD50 (Rat) = 720 mg/kg[10] Cyclohexylamine: LD50 (Rat) = 432 mg/kg	Harmful if swallowed. The amine group can disrupt physiological pH and interact with various biological molecules. Ingestion can lead to nausea, vomiting, and diarrhea.[5] In severe cases, systemic toxicity can occur.
Dermal	Cyclohexylamine: LD50 (Rabbit) = 275 mg/kg	Causes skin irritation. Amines are known to be irritants. Prolonged contact can lead to redness, inflammation, and in the case of the free amine, chemical burns. The hydrochloride salt is less corrosive but can still cause significant irritation.
Inhalation	Cyclohexylamine: No definitive LC50, but exposure to high concentrations caused respiratory irritation in rats.	May cause respiratory irritation. The dust or aerosol can irritate the mucous membranes of the respiratory tract, leading to coughing, sneezing, and shortness of breath.[5][11]
Eye	Causes serious eye irritation. Contact with the eyes can cause redness, pain, and watering. The free amine can cause severe eye damage.

Engineering Controls: The First Line of Defense

The primary principle of chemical safety is to minimize exposure. Engineering controls are the most effective way to achieve this.

Caption: Emergency response flowchart for 2-Methylcyclohexanamine hydrochloride incidents.

First-Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical attention immediately. [9]* Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Get medical attention immediately. [9]* Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid immediately. [9]* Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison control center. [9] Spill Response:

• Small Spills: For small spills, carefully sweep up the solid material, trying to minimize dust generation. Place it in a suitable, labeled container for disposal. Clean the spill area with soap and water.

• Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including respiratory protection. Cover the spill with a non-combustible absorbent material like sand or earth. Collect the material and place it in a sealed container for disposal. Ventilate the area well.

Fire-Fighting Measures

While the hydrochloride salt is not flammable, it is important to be prepared for its involvement in a fire.

• Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam. [9]* Specific Hazards Arising from the Chemical: As mentioned, thermal decomposition can produce toxic gases such as nitrogen oxides and hydrogen chloride. [9][10]* Special Protective Equipment for Firefighters: Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with skin and eyes and inhalation of toxic fumes.

Disposal Considerations

Proper disposal of 2-Methylcyclohexanamine hydrochloride and any contaminated materials is a critical aspect of its life cycle management.

Disposal Protocol:

• Classification: This material should be disposed of as hazardous waste.

• Containerization: Collect waste material in a clearly labeled, sealed container.

• Consult Regulations: Disposal must be in accordance with all applicable federal, state, and local environmental regulations. [8][9][10][12]4. Licensed Disposal Facility: Arrange for pick-up and disposal by a licensed professional waste disposal service. Do not attempt to dispose of this chemical down the drain or in the regular trash.

Conclusion

2-Methylcyclohexanamine hydrochloride is a valuable chemical intermediate that can be handled safely with the proper knowledge and precautions. By understanding its chemical properties, potential hazards, and the rationale behind the recommended safety procedures, researchers can create a secure working environment. This guide serves as a foundation for developing robust safety protocols and fostering a proactive safety culture within the laboratory.

References

• Cyclohexanamine: Human health tier II assessment CAS Number: 108-91-8. Australian Industrial Chemicals Introduction Scheme (AICIS). (URL: [Link])

• trans-2-Methyl-cyclohexylamine hydrochloride | C7H16ClN | CID 12714251 - PubChem. (URL: [Link])

• Reactions of Amines. Chemistry LibreTexts. (URL: [Link])

• 2-Methylcyclohexylamine - SAFETY DATA SHEET. (URL: [Link])

• Acute Exposure Guideline Levels for Selected Airborne Chemicals: Volume 5. (2007). National Research Council. (URL: [Link])

• dimethyl-4,4'-methylene bis(cyclohexylamine) CAS N°: 6864-37-5 - OECD Existing Chemicals Database. (URL: [Link])

• SAFETY DATA SHEET - Thermo Fisher Scientific. (URL: [Link])

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• 3. fluorochem.co.uk [fluorochem.co.uk]
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Stability Profiling of 2-Methylcyclohexanamine Hydrochloride: A Technical Guide for Drug Development

Executive Summary

2-Methylcyclohexanamine hydrochloride (CAS 79389-39-2) is a highly versatile aliphatic cyclic amine salt utilized extensively as a chiral and achiral building block in pharmaceutical synthesis. While formulating amines as hydrochloride salts significantly enhances their chemical stability and solubility in polar solvents compared to their free base counterparts[1], it introduces distinct physicochemical challenges—most notably, hygroscopicity[2][3]. This whitepaper provides an in-depth, causality-driven guide to designing, executing, and analyzing stability studies for 2-methylcyclohexanamine hydrochloride in strict accordance with ICH Q1A(R2) guidelines[4][5].

Physicochemical Profiling & Causality of Degradation

To design an effective stability study, one must first understand the intrinsic vulnerabilities of the molecule. 2-Methylcyclohexanamine hydrochloride is generally stable under recommended ambient storage conditions[6]; however, it is susceptible to specific environmental triggers:

• Hygroscopicity & Deliquescence: The highly electronegative chloride ion in the salt matrix actively coordinates with atmospheric water molecules via hydrogen bonding[3]. If the relative humidity (RH) exceeds the critical relative humidity (CRH) of the salt, the compound will absorb moisture, leading to deliquescence. This moisture acts as a plasticizer, lowering the activation energy for subsequent degradation pathways.

• Alkaline Volatilization: The compound is fundamentally incompatible with strong alkalis[6]. Exposure to an alkaline microenvironment neutralizes the hydrochloride salt, reverting it to the free base. Because the free base is an oil with a significantly higher vapor pressure, it is prone to volatilization. In stability testing, this often presents as an apparent "loss of assay" rather than the appearance of a new chemical degradant.

• Lack of Chromophore: A critical analytical consideration is that 2-methylcyclohexanamine lacks a conjugated

  -system or aromatic ring. Standard UV detection (e.g., 254 nm) is practically blind to it. Therefore, stability-indicating methods must utilize Charged Aerosol Detection (CAD), Evaporative Light Scattering Detection (ELSD), or Mass Spectrometry (MS).

Primary degradation triggers and pathways for 2-Methylcyclohexanamine HCl.

Regulatory Framework & Study Design

Following the ICH Q1A(R2) guidelines, a comprehensive stability data package is mandatory for drug substance registration[4][7]. The testing matrix is designed to simulate real-world storage, transit excursions, and shelf-life aging.

ICH Q1A(R2) Stability Testing Workflow for Drug Substances.

Stability Matrix Summary

Storage Condition	Environment	Testing Frequency (Months)	Purpose
Long-Term	25°C ± 2°C / 60% RH ± 5%	0, 3, 6, 9, 12, 18, 24, 36	Establish formal shelf-life and retest period.
Intermediate	30°C ± 2°C / 65% RH ± 5%	0, 3, 6, 9, 12	Evaluated only if "significant change" occurs at accelerated conditions[7].
Accelerated	40°C ± 2°C / 75% RH ± 5%	0, 1, 2, 3, 6	Predict long-term degradation and transit excursion impact.

Step-by-Step Experimental Methodologies

Protocol 1: Forced Degradation (Stress Testing)

Stress testing evaluates the susceptibility of the drug substance to hydrolysis, oxidation, and photolysis, ensuring the analytical method is stability-indicating[7].

Step-by-Step Execution:

• Sample Preparation: Prepare a 1.0 mg/mL stock solution of 2-methylcyclohexanamine hydrochloride in an MS-compatible diluent (e.g., Water/Acetonitrile 50:50).

• Acidic Hydrolysis: Transfer 5 mL of stock to a vial. Add 1 mL of 1.0 N HCl. Seal hermetically and incubate at 60°C for 7 days.

• Alkaline Hydrolysis: Transfer 5 mL of stock to a vial. Add 1 mL of 1.0 N NaOH. Crucial Step: Seal the vial with a PTFE-lined crimp cap immediately to prevent the volatilization of the neutralized free base. Incubate at 60°C for 7 days.

• Oxidative Stress: Transfer 5 mL of stock to a vial. Add 1 mL of 3%

  . Incubate at room temperature in the dark for 48 hours.

• Photolysis (ICH Q1B): Spread the solid powder in a thin layer (≤3 mm) in a quartz petri dish. Expose to a minimum of 1.2 million lux hours and 200 watt-hours/m² of near-UV energy.

• Neutralization & Analysis: Neutralize the acid/base samples to pH ~7. Analyze all samples alongside an unstressed control using UHPLC-CAD or LC-MS.

• Self-Validation Check: Calculate the mass balance. The sum of the remaining active pharmaceutical ingredient (API) peak area plus the sum of all degradant peak areas must equal 100% (± 2%) of the unstressed control. A mass balance failure in the alkaline sample indicates free base volatilization.

Protocol 2: Dynamic Vapor Sorption (DVS) for Hygroscopicity

Because amine hydrochloride salts are prone to moisture uptake[2], DVS is required to map the compound's moisture sorption isotherm.

Step-by-Step Execution:

• Instrument Calibration: Calibrate the DVS microbalance using a certified standard mass.

• Sample Loading: Load exactly 10.0 mg of the solid salt into a tared quartz sample pan.

• Drying Phase: Equilibrate the sample at 25°C and 0% RH. Maintain these conditions until the mass change rate (

  ) is < 0.002% per minute. Record this as the dry reference mass.

• Sorption Cycle: Program the instrument to increase the RH in 10% increments up to 90% RH. The system must hold at each step until

  < 0.002% / min before advancing.

• Desorption Cycle: Decrease the RH back to 0% in 10% decrements, using the same equilibrium criteria.

• Data Interpretation: Plot the mass change (%) versus RH. If the desorption curve does not overlap the sorption curve (hysteresis), it indicates that moisture has been incorporated into the crystal lattice (hydrate formation) rather than merely adsorbing to the surface.

Quantitative Data Summaries

Based on the physicochemical properties of aliphatic cyclic amine hydrochlorides, the following table outlines the expected degradation profile during stress testing.

Stress Condition	Reagents / Environment	Time & Temp	Expected Degradation	Primary Mechanism / Degradant
Acidic Hydrolysis	0.1N HCl	7 days, 60°C	< 1.0%	Highly stable; no significant degradation.
Basic Hydrolysis	0.1N NaOH	7 days, 60°C	5.0 - 15.0%*	Free Base formation (Apparent loss via volatilization).
Oxidation	3%	48 hours, RT	2.0 - 5.0%	N-Oxide derivatives (detectable via LC-MS).
Thermal (Solid)	Ambient Air	30 days, 80°C	< 0.5%	Thermally stable in the solid state.
Photolysis	UV/Vis Light	1.2M lux-hrs	< 0.5%	Photostable (lack of chromophore prevents UV absorption).

*Note: The apparent degradation in basic conditions is heavily dependent on the integrity of the vial seal due to the volatility of the free amine.

Conclusion & Best Practices

For 2-methylcyclohexanamine hydrochloride, chemical degradation (breaking of covalent bonds) is rarely the limiting factor in its shelf-life. The primary risks are physical instability driven by hygroscopicity[3] and volatilization if exposed to alkaline excipients[6].

Key Takeaways for Formulation & Analytical Scientists:

• Packaging is Paramount: Store the compound in tightly sealed containers with desiccants (e.g., double polyethylene bags inside a high-density polyethylene drum) to prevent deliquescence.

• Detector Selection: Never rely on UV detection for assay or purity. Implement CAD, ELSD, or MS to ensure accurate mass balance during stability testing.

• Excipient Compatibility: Avoid formulating this salt with basic excipients (e.g., magnesium stearate, calcium carbonate) which could trigger a microenvironmental pH shift, neutralizing the salt and causing the active base to volatilize.

References

• Source: slideshare.
• Source: ich.
• Title: Q1A(R2)
• Title: (1S,2R)-2-methylcyclohexanamine hydrochloride ...
• Source: chemscene.
• Title: Why is hydrogen chloride in everything?
• Source: researchgate.

Sources

• 1. (1S,2R)-2-methylcyclohexanamine hydrochloride | 79265-66-0 | Benchchem [benchchem.com]
• 2. reddit.com [reddit.com]
• 3. researchgate.net [researchgate.net]
• 4. Q1A R2 - ICH GUIDELINES OF STABILITY TESTING | PPTX [slideshare.net]
• 5. ICH Official web site : ICH [ich.org]
• 6. chemscene.com [chemscene.com]
• 7. database.ich.org [database.ich.org]

Structural Elucidation of 2-Methylcyclohexanamine Hydrochloride: A Comprehensive Analytical Guide

As a Senior Application Scientist in structural characterization, I approach the elucidation of small cyclic molecules not merely as a data-collection exercise, but as a self-validating logical framework. 2-Methylcyclohexanamine hydrochloride is a critical aliphatic building block utilized in the synthesis of active pharmaceutical ingredients (APIs). However, its structural assignment presents a distinct analytical challenge: the cyclohexane ring introduces complex conformational dynamics, and the presence of two adjacent stereocenters (C1 and C2) necessitates rigorous differentiation between cis and trans diastereomers.

This whitepaper details the causality behind the experimental choices required to unambiguously elucidate the structure of 2-methylcyclohexanamine hydrochloride, establishing a robust, self-validating analytical workflow.

Physicochemical & Structural Overview

Before initiating any spectroscopic workflow, it is imperative to define the fundamental physicochemical boundaries of the target analyte. The hydrochloride salt form significantly alters the solubility profile and electronic environment of the primary amine compared to its free-base counterpart.

Table 1: Physicochemical Properties of 2-Methylcyclohexanamine Hydrochloride

Property	Value	Analytical Significance
Molecular Formula	C₇H₁₆ClN	Dictates the exact mass target for HRMS.
Molecular Weight	149.66 g/mol	Bulk mass reference for gravimetric sample prep.
Monoisotopic Mass (Free Base)	113.1204 Da[1]	Target m/z for ESI+ mass spectrometry.
Topological Polar Surface Area	26 Ų[1]	Indicates moderate polarity; guides solvent selection.
Complexity Score	70.8[1]	Reflects the presence of the substituted cyclic system.

The Self-Validating Analytical Workflow

To achieve absolute certainty in structural elucidation, we must employ orthogonal techniques that cross-validate one another. Mass spectrometry confirms the atomic composition, infrared spectroscopy verifies the functional groups, and multidimensional NMR maps the atomic connectivity and 3D spatial arrangement.

Fig 1. Self-validating analytical workflow for the structural elucidation of the amine salt.

Step-by-Step Methodologies

Protocol A: Sample Preparation for NMR (The Causality of Solvent Choice)

• Solvent Selection : Weigh 15 mg of 2-methylcyclohexanamine hydrochloride. Dissolve in 0.6 mL of Deuterium Oxide (D₂O) rather than CDCl₃. Causality: Amine hydrochloride salts exhibit poor solubility in non-polar halogenated solvents. More importantly, D₂O facilitates rapid protic exchange of the -NH₃⁺ protons for deuterium. This eliminates the broad, quadrupolar-relaxed nitrogen protons from the ¹H spectrum, which would otherwise obscure the critical multiplet splitting of the C1 and C2 protons.

• Transfer : Transfer the homogeneous solution to a standard 5 mm NMR tube.

• Reference : Utilize internal DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) at 0.0 ppm for chemical shift calibration, as TMS is insoluble in D₂O.

Protocol B: High-Resolution Mass Spectrometry (HRMS)

• Dilution : Prepare a 1 µg/mL solution of the analyte in 50:50 Methanol:Water with 0.1% Formic Acid.

• Ionization : Inject into an Electrospray Ionization (ESI) source operating in positive ion mode. Causality: The acidic matrix ensures the amine remains fully protonated, maximizing the yield of the[M-Cl]⁺ (or [M+H]⁺ of the free base) pseudomolecular ion.

• Detection : Scan using a Time-of-Flight (TOF) analyzer to achieve mass accuracy within 5 ppm of the theoretical m/z 114.1283.

Protocol C: FT-IR Spectroscopy

• Matrix Prep : Grind 2 mg of the solid analyte with 100 mg of dry KBr and press into a translucent pellet.

• Acquisition : Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

• Validation : Look for the broad, intense absorption band between 3200–2800 cm⁻¹, which is the hallmark of the -NH₃⁺ stretching vibration, confirming the salt form of the primary amine.

Spectroscopic Elucidation: Mapping the Backbone

Once the molecular mass and functional groups are verified, NMR spectroscopy is deployed to map the carbon backbone.

1D NMR Analysis and Stereochemical Signatures

The ¹H and ¹³C NMR spectra of 2-methylcyclohexanamine hydrochloride provide direct evidence of its relative stereochemistry. In a mixed sample of cis and trans isomers, the chemical shifts of the C1 proton (α to the amine) serve as a diagnostic stereochemical probe[2].

Table 2: Diagnostic NMR Assignments (300 MHz / 75 MHz, D₂O) [2]

Isomer	Nucleus	Chemical Shift (δ, ppm)	Multiplicity / Integration	Structural Implication
Trans (Major)	¹H (C1-H)	2.70	m, 0.8H	Axial proton (Shielded)
Trans (Major)	¹³C (C1)	56.45	s	α-carbon
Cis (Minor)	¹H (C1-H)	3.27	m, 0.2H	Equatorial proton (Deshielded)
Cis (Minor)	¹³C (C1)	52.85	s	α-carbon
Both	¹H (Aliphatic)	2.01 – 0.79	m, 11H	Cyclohexane ring + Methyl

The Causality of Chemical Shifts: Why does the trans isomer exhibit a C1-H shift at 2.70 ppm, while the cis isomer appears downfield at 3.27 ppm? In a cyclohexane chair, equatorial protons reside in the deshielding region of the adjacent C-C bond's magnetic anisotropy, causing them to resonate at higher frequencies (higher ppm). Axial protons sit in the shielding cone, resonating upfield. In the trans-(1R,2R) isomer[3], the thermodynamically favored conformation places both the bulky methyl and the amine groups in equatorial positions (di-equatorial). Consequently, both the C1-H and C2-H protons must be axial , resulting in the upfield shift to 2.70 ppm[2]. Conversely, the cis isomer forces one substituent axial and one equatorial. If the methyl group locks into the equatorial position to minimize 1,3-diaxial interactions, the amine is forced axial, leaving the C1-H proton equatorial , which explains its downfield shift to 3.27 ppm[2].

2D NMR Connectivity Network

To prove the connectivity beyond reasonable doubt, we rely on Homonuclear Correlation Spectroscopy (COSY) and Heteronuclear Multiple Bond Correlation (HMBC).

Fig 2. Key 2D NMR correlation network establishing the 2-methylcyclohexanamine backbone.

The self-validating loop is closed when the methyl protons (CH₃) show a strong ³J HMBC correlation to C1 and C3, and a ²J correlation to C2. The COSY spectrum will show unbroken spin-spin coupling from the methyl doublet, to the C2-H multiplet, to the C1-H multiplet, confirming the 1,2-substitution pattern on the ring.

Conformational Analysis and Solvent Effects

The structural elucidation of substituted cyclohexanes is heavily influenced by hyperconjugative interactions and solvent effects[4].

While the trans isomer is relatively rigid in its di-equatorial conformation, the cis isomer undergoes a delicate conformational equilibrium. The protonation state of the amine (free base vs. hydrochloride salt) drastically alters its effective steric bulk and solvation energy. In protic solvents like D₂O or Methanol-d₄, the protonated -NH₃⁺ group is heavily solvated, increasing its apparent volume. However, as demonstrated in related 2-substituted cyclohexylamines, strong stereoelectronic interactions can sometimes override simple steric generalizations, locking the molecule into a specific axial/equatorial orientation regardless of the solvent medium[4]. By extracting the ³J_HH coupling constants from the highly resolved D₂O NMR spectrum, we can calculate the exact dihedral angles using the Karplus equation. A large ³J coupling (~10-12 Hz) between C1-H and C2-H in the trans isomer definitively proves an axial-axial (antiperiplanar) relationship, finalizing the 3D structural proof.

References

• PubChem. "trans-2-Methyl-cyclohexylamine hydrochloride | C7H16ClN | CID 12714251".
• PubChem. "2-Methylcyclohexylamine, (1S,2R)- | C7H15N | CID 5324013".
• Wu, Y.
• "Strong hyperconjugative interactions limit solvent and substituent influence on conformational equilibrium: the case of cis-2-halocyclohexylamines". PMC.

Sources

• 1. 2-Methylcyclohexylamine, (1S,2R)- | C7H15N | CID 5324013 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. research.rug.nl [research.rug.nl]
• 3. trans-2-Methyl-cyclohexylamine hydrochloride | C7H16ClN | CID 12714251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Strong hyperconjugative interactions limit solvent and substituent influence on conformational equilibrium: the case of cis-2-halocyclohexylamines - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

synthesis of 2-Methylcyclohexanamine hydrochloride from 2-chlorocyclohexanone

Application Note: Synthesis and Isolation of 2-Methylcyclohexanamine Hydrochloride from 2-Chlorocyclohexanone

Executive Summary

The transformation of 2-chlorocyclohexanone into functionalized cyclohexylamines is a foundational operation in medicinal chemistry and drug development. This application note details the synthesis of 2-Methylcyclohexanamine hydrochloride (a primary amine with a ring-substituted methyl group).

Nomenclature Note: Researchers frequently conflate 2-methylcyclohexanamine with its structural isomer, 2-(methylamino)cyclohexanone (a secondary amine and common arylcyclohexylamine precursor)[1]. To ensure absolute comprehensive coverage and self-validation, this guide delineates the mechanistic causality and step-by-step protocols for both divergent synthetic pathways (Pathway A for the ring-alkylated target, and Pathway B for the N-alkylated target).

Retrosynthetic Rationale & Mechanistic Causality

Pathway A: Synthesis of 2-Methylcyclohexanamine (Target A)

Converting 2-chlorocyclohexanone to 2-methylcyclohexanamine requires a two-stage strategic approach: alpha-alkylation followed by reductive amination.

• Selective Alpha-Alkylation: Direct addition of a Grignard reagent (e.g.,

  ) to 2-chlorocyclohexanone is counterproductive, as the hard nucleophile preferentially attacks the highly electrophilic carbonyl carbon, yielding 1-methyl-2-chlorocyclohexanol. To bypass this, we utilize a Gilman reagent (Lithium dimethylcuprate, ). Organocuprates are softer nucleophiles that undergo oxidative addition and reductive elimination at the alpha-carbon, selectively substituting the halogen while leaving the carbonyl intact to yield 2-methylcyclohexanone[2],[3].

• Reductive Amination (Borch Reduction): The intermediate 2-methylcyclohexanone is converted to the primary amine using ammonium acetate (

  ) and sodium cyanoborohydride ( ). Causality dictates the use of over : cyanoborohydride is stable down to pH ~3 and is a poor reductant for ketones at pH 6–7. However, it rapidly and selectively reduces the highly electrophilic iminium ion generated in situ, driving the equilibrium entirely toward 2-methylcyclohexanamine[4],[5].

Pathway B: Synthesis of 2-(Methylamino)cyclohexanone (Target B)

If the intended target is the N-alkylated isomer, the chemistry shifts to a direct

nucleophilic substitution. 2-chlorocyclohexanone is reacted directly with an excess of methylamine ( ). The excess amine acts as both the nucleophile and the acid scavenger for the generated , preventing the degradation of the acid-sensitive alpha-amino ketone product[1].

Synthetic Workflow Visualization

Figure 1: Divergent synthetic pathways from 2-chlorocyclohexanone to Target A and Target B.

Experimental Protocols

Pathway A: Synthesis of 2-Methylcyclohexanamine Hydrochloride

Step 1: Cuprate Alkylation to 2-Methylcyclohexanone

• Preparation of Gilman Reagent: Under an inert argon atmosphere, suspend Copper(I) iodide (1.0 eq, 10 mmol) in anhydrous THF (20 mL) and cool to 0 °C. Add Methyllithium (2.0 eq, 20 mmol, 1.6 M in diethyl ether) dropwise. Stir until the initial yellow precipitate dissolves to form a clear, colorless solution of

  .

• Substitution: Cool the cuprate solution to -78 °C. Add a solution of 2-chlorocyclohexanone (0.8 eq, 8 mmol) in THF (5 mL) dropwise. Stir for 2 hours at -78 °C, then allow to warm to 0 °C.

• Self-Validating Workup: Quench the reaction carefully with a 1:1 mixture of saturated aqueous

  and concentrated . Causality: The ammonia binds the copper ions, forming a deep blue water-soluble complex ( ), which prevents product entrapment in copper emulsions. Extract with diethyl ether (3 × 20 mL), dry over , and concentrate under reduced pressure to yield crude 2-methylcyclohexanone.

Step 2: Borch Reductive Amination

• Imine Formation: Dissolve the crude 2-methylcyclohexanone (1.0 eq) in anhydrous methanol (15 mL). Add ammonium acetate (10.0 eq) and stir at room temperature for 30 minutes to establish the iminium equilibrium.

• Reduction: Add sodium cyanoborohydride (0.7 eq) portion-wise. Stir the reaction at room temperature for 24–48 hours. Monitor via TLC (Hexanes:EtOAc 8:2); the disappearance of the ketone spot validates completion.

• Workup: Acidify the mixture to pH < 2 using 6M

  and stir for 30 minutes. Safety Causality: This destroys excess (perform in a fume hood due to gas evolution). Evaporate the methanol, basify the aqueous residue to pH > 10 with 4M , and extract with dichloromethane (3 × 20 mL). Dry and concentrate to yield the free base 2-methylcyclohexanamine.

Step 3: Hydrochloride Salt Precipitation

• Dissolve the free base in a minimal volume of anhydrous diethyl ether.

• Dropwise, add a 2.0 M solution of

  in diethyl ether until precipitation ceases.

• Collect the white crystalline 2-Methylcyclohexanamine hydrochloride via vacuum filtration, wash with cold ether, and dry under a high vacuum.

Pathway B: Synthesis of 2-(Methylamino)cyclohexanone Hydrochloride (Alternative)

• Direct Amination: Dissolve 2-chlorocyclohexanone (1.0 eq) in THF. Add an excess of methylamine (3.0 eq, 2.0 M in THF) dropwise at 0 °C[1].

• Reflux & Monitor: Heat the mixture to reflux for 4 hours. Monitor via TLC (DCM:MeOH 9:1).

• Isolation: Cool to room temperature, filter off the precipitated methylamine hydrochloride by-product, and concentrate the filtrate.

• Salt Formation: Dissolve the crude residue in isopropanol and precipitate the target salt by adding

  in diethyl ether[1]. Filter and recrystallize to afford 2-(methylamino)cyclohexanone hydrochloride.

Quantitative Data & Reaction Parameters

Parameter	Pathway A (Target A: 2-Methylcyclohexanamine)	Pathway B (Target B: 2-(Methylamino)cyclohexanone)
Reaction Type	Organocuprate Alkylation & Reductive Amination	Direct Nucleophilic Amination ( )
Key Reagents	; /	(excess)
Solvent System	THF (Step 1); MeOH (Step 2)	THF or Diethyl Ether
Temperature Profile	-78 °C to RT (Step 1); RT (Step 2)	0 °C to Reflux (65 °C)
Expected Yield	60–70% (over 2 steps)	75–85%
TLC Monitoring	Hexanes:EtOAc (8:2)	DCM:MeOH (9:1)
Analytical Marker	Disappearance of C-Cl stretch (~750 cm⁻¹)	Appearance of N-H stretch (~3300 cm⁻¹)

References

• Posner, G. H. (1975). Substitution Reactions Using Organocopper Reagents. Organic Reactions, 22, 253.[Link]

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971). The Cyanohydridoborate Anion as a Selective Reducing Agent. Journal of the American Chemical Society, 93(12), 2897-2904.[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. organicreactions.org [organicreactions.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. Dissolved Organic Matter Contains Ketones Across a Wide Range of Molecular Formulas - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Reductive Amination Synthesis of 2-Methylcyclohexanamine Hydrochloride

Introduction & Mechanistic Grounding

2-Methylcyclohexanamine is a highly versatile aliphatic amine building block, frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including Janus Kinase 3 (JAK3) inhibitors and other immunomodulators[1]. The most robust and scalable method for synthesizing this primary amine from the corresponding prochiral ketone (2-methylcyclohexanone) is via Borch Reductive Amination [2].

This single-pot transformation relies on the condensation of 2-methylcyclohexanone with an ammonia source to form an intermediate imine/iminium species, which is subsequently reduced in situ to the amine[3].

Causality of Reagent Selection

• Ammonia Source & Buffer (Ammonium Acetate): A large molar excess of ammonium acetate (

  ) is utilized. It serves a dual purpose: it acts as the nitrogen source and functions as a mild acid buffer to maintain the reaction at pH 4–6. This specific pH window is critical; it is acidic enough to protonate the carbonyl oxygen (accelerating nucleophilic attack) and form the highly reactive iminium ion, but not so acidic that it completely protonates the ammonia, which would destroy its nucleophilicity[2]. Furthermore, a massive excess of ammonia prevents the newly formed primary amine from reacting with unreacted ketone, thereby suppressing the formation of unwanted secondary amines[3].

• Reducing Agent (Sodium Cyanoborohydride -

  ): is the optimal hydride source because it exhibits remarkable chemoselectivity. At pH 4–6, it reduces the protonated iminium ion exponentially faster than the parent ketone[4]. This allows all reagents to be combined in a single vessel without the ketone being prematurely reduced to 2-methylcyclohexanol.

Mechanistic pathway of the Borch reductive amination and subsequent hydrochloride salt formation.

Stereochemical Considerations

The reductive amination of 2-methylcyclohexanone generates a new chiral center at C1, yielding a mixture of cis and trans diastereomers. The hydride attack on the iminium ion typically occurs via an axial trajectory to minimize torsional strain, which predominantly yields the equatorial amine. If the methyl group at C2 is in its more stable equatorial position, this axial hydride attack results in the trans-2-methylcyclohexanamine diastereomer. If specific enantiomeric enrichment is required (e.g., (1R,2S)-2-methylcyclohexanamine), downstream diastereomeric salt resolution using chiral resolving agents is necessary[5].

Experimental Design & Quantitative Data

Reagent Stoichiometry & Properties

Reagent	MW ( g/mol )	Equivalents	Amount (for 100 mmol scale)	Role in Synthesis
2-Methylcyclohexanone	112.17	1.0 eq	11.2 g (12.1 mL)	Electrophile / Starting Material
Ammonium Acetate	77.08	10.0 eq	77.1 g	Nitrogen source & pH Buffer
Sodium Cyanoborohydride	62.84	0.8 eq	5.0 g	Chemoselective Reducing Agent
Methanol (Anhydrous)	32.04	-	250 mL	Polar Protic Solvent
4M HCl in Dioxane	36.46	1.2 eq	30.0 mL	Salt-forming Reagent

Step-by-Step Synthetic Protocol

This protocol is designed as a self-validating system . In-process checks (IPC) are embedded to ensure each transformation is complete before proceeding, minimizing downstream failures.

Experimental workflow for the synthesis and isolation of 2-Methylcyclohexanamine Hydrochloride.

Phase 1: Imine Formation and Reduction

• Preparation: Flame-dry a 500 mL round-bottom flask equipped with a magnetic stir bar and an argon/nitrogen inlet.

• Reagent Mixing: Add 2-methylcyclohexanone (11.2 g, 100 mmol) and anhydrous methanol (250 mL) to the flask.

• Buffer/Ammonia Addition: Add ammonium acetate (77.1 g, 1000 mmol) in one portion. Stir the suspension at room temperature (20–25 °C) for 30 minutes.

  • Causality Check: The massive excess of

    ensures the equilibrium is driven toward the primary imine and prevents the formation of secondary amines[6].

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Carefully add sodium cyanoborohydride (

  , 5.0 g, 80 mmol) portion-wise over 15 minutes to manage the mild exotherm and potential hydrogen gas evolution.

  • Safety Note:

    is highly toxic and can release hydrogen cyanide (HCN) gas if exposed to strong acids[4]. Keep the reaction strictly buffered by the acetate.

• Incubation: Remove the ice bath and allow the reaction to warm to room temperature. Stir under an inert atmosphere for 16–24 hours.

• Self-Validation (IPC 1): Monitor reaction completion via GC-MS or TLC (stain with Ninhydrin). The ketone peak/spot should be completely consumed, replaced by a highly polar, ninhydrin-positive spot (primary amine).

Phase 2: Workup and Free Base Extraction

• Quenching: Cool the mixture to 0 °C. Slowly add 1M aqueous NaOH until the pH of the solution reaches > 10 (verify with pH paper).

  • Causality Check: The basic quench serves three purposes: it destroys unreacted hydride, neutralizes the acetate buffer, and deprotonates the newly formed amine salt, ensuring the product is in its lipophilic "free base" form for extraction.

• Solvent Removal: Concentrate the mixture under reduced pressure (rotary evaporator) to remove the bulk of the methanol.

• Extraction: Transfer the aqueous residue to a separatory funnel. Extract with Dichloromethane (DCM) or Ethyl Acetate (

  mL).

• Washing & Drying: Combine the organic layers and wash with saturated aqueous NaCl (brine, 100 mL). Dry the organic layer over anhydrous

  . Filter off the drying agent.

Phase 3: Hydrochloride Salt Formation

Converting the volatile, easily oxidized free base into a stable hydrochloride salt is critical for long-term storage and handling[5]. 11. Solvent Exchange: Concentrate the dried organic layer under reduced pressure to yield the crude 2-methylcyclohexanamine free base as a pale yellow oil. Redissolve this oil in anhydrous diethyl ether or ethyl acetate (100 mL). 12. Precipitation: Cool the solution to 0 °C. Dropwise, add 4M HCl in dioxane (30 mL, 120 mmol) under vigorous stirring. A white precipitate (the hydrochloride salt) will form immediately. 13. Isolation: Stir for an additional 30 minutes at 0 °C to ensure complete crystallization. Isolate the solid via vacuum filtration using a Büchner funnel. 14. Washing & Drying: Wash the filter cake with ice-cold diethyl ether (

mL) to remove any non-polar organic impurities. Dry the white crystalline solid under high vacuum at 40 °C for 12 hours. 15. Self-Validation (IPC 2): Confirm the structure and diastereomeric ratio via NMR (in ) and melting point analysis.

Troubleshooting & Optimization Logic

Failure Mode	Diagnostic Observation	Root Cause & Causality	Corrective Action
Incomplete Conversion	Ketone remains visible on GC-MS/TLC after 24h.	pH drifted too high (imine cannot form) or hydride degraded.	Verify pH is 4-6. Add a catalytic amount of glacial acetic acid. Add 0.2 eq more .
Secondary Amine Formation	GC-MS shows mass corresponding to di(2-methylcyclohexyl)amine.	Insufficient ammonia concentration relative to ketone.	Ensure a strict 10:1 ratio of to ketone is used[3].
Oiling Out During Salt Formation	Addition of HCl yields a sticky oil instead of white crystals.	High supersaturation, rapid cooling, or presence of water in the solvent[5].	Redissolve in minimal hot ethanol, add anti-solvent (ether) slowly, and seed with a crystal if available. Scratch flask to induce nucleation[5].
Low Extraction Yield	Product remains in the aqueous phase.	Aqueous phase pH is too low; amine is still protonated.	Add more concentrated NaOH to the aqueous phase until pH > 11, then re-extract with DCM.

References

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Available at: [Link]

• J-Stage. Synthesis and Evaluation of 1H-Pyrrolo[2,3-b]pyridine Derivatives as Novel Immunomodulators Targeting Janus Kinase 3. Available at:[Link]

• Master Organic Chemistry. Reductive Amination, and How It Works. Available at: [Link]

Sources

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• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. One of the reductants for reductive amination: sodium cyanoborohydride_Chemicalbook [chemicalbook.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

2-Methylcyclohexanamine hydrochloride NMR spectroscopy analysis

Application Note: High-Resolution NMR Spectroscopic Analysis of 2-Methylcyclohexanamine Hydrochloride

Target Audience: Analytical Chemists, Structural Biologists, and Pharmaceutical Development Scientists.

Introduction and Analytical Rationale

2-Methylcyclohexanamine is a highly versatile aliphatic cyclic amine utilized as a critical building block in the synthesis of complex active pharmaceutical ingredients (APIs)[1]. Because the compound possesses two contiguous stereocenters, it exists as distinct cis and trans diastereomers. In drug development, the stereochemical purity of this moiety is paramount, as the spatial orientation of the methyl and amine groups directly dictates the binding affinity and pharmacokinetic profile of the downstream API.

Handling the free base form of 2-methylcyclohexanamine presents analytical challenges due to its volatility and susceptibility to atmospheric oxidation. Converting it to the hydrochloride (HCl) salt stabilizes the molecule[2]. However, this conversion fundamentally alters the compound's solubility and electronic environment, necessitating a tailored Nuclear Magnetic Resonance (Spectroscopy) strategy. This application note outlines a self-validating NMR protocol designed to unambiguously assign the cis and trans isomers of 2-methylcyclohexanamine hydrochloride, explaining the causality behind solvent selection, acquisition parameters, and spectral interpretation.

Experimental Design and Causality

Solvent Selection Strategy

The hydrochloride salt is highly polar, rendering standard non-polar NMR solvents like Chloroform-d (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

) ineffective. The optimal solvents are Deuterium Oxide ( ) or Methanol-d4 ( )[1].

• Rationale: provides excellent solubility and completely exchanges the labile ammonium protons ( ) for deuterium ( ). This eliminates the broad, quadrupolar-broadened nitrogen-bound proton signals from the spectrum, simplifying the integration of the complex aliphatic ring multiplets[1].

• ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

  Rationale: If observing the exchangeable protons is necessary for specific hydrogen-bonding studies, can be used, though rapid exchange still often broadens these signals.

Stereochemical Resolution Mechanism

The discrimination between cis and trans isomers relies on the Karplus equation and the resulting

-coupling constants. In the trans isomer, the bulky methyl and ammonium groups strongly prefer the diequatorial conformation to minimize 1,3-diaxial steric clashes. Consequently, the methine proton adjacent to the nitrogen ( ) occupies an axial position, resulting in large axial-axial coupling constants ( Hz) with neighboring ring protons. Conversely, the cis isomer forces one substituent into an axial position, altering the dihedral angles and significantly reducing the observed -couplings for the multiplet.

NMR workflow for the stereochemical assignment of 2-methylcyclohexanamine HCl.

Step-by-Step Analytical Protocol

System Requirements: 400 MHz or higher NMR spectrometer (600 MHz recommended for optimal dispersion of the aliphatic envelope), equipped with a 5 mm multinuclear probe.

Step 1: Sample Preparation (Self-Validating Weight Ratio)

• Weigh exactly 15.0 mg of 2-methylcyclohexanamine hydrochloride into a clean glass vial.

• Add 0.6 mL of

  (containing 0.05% TSP as an internal chemical shift reference at 0.0 ppm).

• Vortex for 30 seconds until complete dissolution is achieved.

• Transfer the homogeneous solution to a standard 5 mm NMR tube. Validation Check: The solution must be completely clear. Any particulate matter will cause magnetic susceptibility gradients, leading to poor shimming and broadened peaks, which obscures the critical

  -couplings needed for isomer differentiation.

Step 2: Instrument Tuning and Shimming

• Insert the sample and regulate the probe temperature to 298 K.

• Tune and match the probe for both

  and frequencies.

• Perform gradient shimming (e.g., TopShim). Validation Check: Assess the full width at half maximum (FWHM) of the TSP standard peak. It must be

  Hz. If broader, re-shim.

Step 3: 1D and Acquisition

• NMR: Acquire using a standard 30° pulse program (e.g., zg30). Set the relaxation delay ( ) to 2.0 seconds, acquisition time to 3.0 seconds, and collect 16 scans.
• NMR: Acquire using a proton-decoupled sequence (e.g., zgpg30). Set to 2.0 seconds, and collect a minimum of 512 scans to ensure an adequate signal-to-noise ratio for the unprotonated carbons and minor isomer peaks.

Step 4: 2D NMR Acquisition (Optional but Recommended)

To unambiguously map the cyclohexane ring system, acquire a

COSY (to trace the proton spin system from the methyl group around the ring) and a HSQC (to correlate protons to their directly attached carbons).

Data Interpretation and Quantitative Summary

The chemical shifts of 2-methylcyclohexanamine hydrochloride are highly dependent on the stereochemistry. The following table summarizes the expected quantitative data for the trans (anti) isomer and cis isomer mixtures based on high-field NMR analysis in polar deuterated solvents[1][3].

Table 1: NMR Chemical Shift Summary for 2-Methylcyclohexanamine Hydrochloride

Nucleus	Isomer	Chemical Shift (ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted"> , ppm)	Multiplicity & Coupling ( in Hz)	Integration	Assignment
	trans	3.06 – 2.99	Multiplet (large )	1H	(axial)
	cis	3.27	Multiplet (small )	1H	(equatorial)[1]
	trans	2.06 – 1.01	Overlapping Multiplets	9H	Cyclohexane ring and
	trans	0.93	Doublet ( Hz)	3H
	trans	51.5	Singlet	1C
	cis	56.45	Singlet	1C	[1]
	trans	34.0, 32.6, 31.8, 25.7	Singlets	4C	Ring Carbons
	trans	22.2	Singlet	1C

Internal Self-Validation of the Spectrum

To ensure the integrity of the collected data, apply the following self-validating checks:

• Integration Symmetry: The integral of the methyl doublet (

  ppm) must be exactly 3.00 when the methine multiplet ( ppm) is calibrated to 1.00. A deviation of indicates either phase/baseline correction errors or the presence of an overlapping impurity.

• Diastereomeric Ratio (dr) Calculation: If both isomers are present, calculate the dr by integrating the distinct

  methine signals. For example, integrating the peak at 3.27 ppm (cis) vs 2.70-3.06 ppm (trans) provides a highly accurate thermodynamic ratio of the salt mixture[1].

Conclusion

The rigorous NMR analysis of 2-methylcyclohexanamine hydrochloride requires careful attention to solvent effects and stereochemically induced chemical shift variations. By utilizing

or to manage the polar ammonium group and leveraging the distinct -coupling profiles of the axial versus equatorial methine protons, scientists can confidently establish both the identity and diastereomeric purity of this critical pharmaceutical intermediate.

References

• Wu, C. "Deriving value from lignocellulose by catalytic depolymerization and catalytic funneling strategies." University of Groningen. Available at:[Link][1]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12714251, trans-2-Methyl-cyclohexylamine hydrochloride." PubChem. Available at:[Link][2]

• "Supporting Information for Visible Light-Mediated, Diastereoselective Epimerization of Exocyclic Amines." DOI.org. Available at:[Link]

Sources

• 1. research.rug.nl [research.rug.nl]
• 2. trans-2-Methyl-cyclohexylamine hydrochloride | C7H16ClN | CID 12714251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

2-Methylcyclohexanamine hydrochloride mass spectrometry analysis

Application Note: Comprehensive Mass Spectrometry Analysis of 2-Methylcyclohexanamine Hydrochloride

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals.

Introduction & Chemical Context

2-Methylcyclohexanamine (also referred to as 2-methylcyclohexylamine) is a cyclic aliphatic primary amine widely utilized as a structural motif in drug discovery and agrochemical synthesis. To enhance shelf-life, mitigate volatility, and improve aqueous solubility, the compound is predominantly handled and stored as a hydrochloride salt (C7H16ClN, MW: 149.66 g/mol )[1].

The free base form (C7H15N, MW: 113.20 g/mol ) possesses two chiral centers, resulting in cis and trans diastereomers[2]. Accurate mass spectrometry (MS) characterization is essential for structural confirmation, impurity profiling, and verifying synthetic fidelity during drug development.

Mechanistic Principles of Ionization

The choice of ionization technique dictates the required sample preparation and the resulting spectral data. Understanding the causality behind these ionization pathways is critical for accurate data interpretation.

• Electron Ionization (EI) for GC-MS: EI is a "hard" ionization technique operating at 70 eV. When the volatile free base of 2-methylcyclohexanamine is bombarded with electrons, it forms a radical cation

  at m/z 113[3]. According to the nitrogen rule of mass spectrometry, a molecule with a single nitrogen atom will have an odd nominal mass[4]. Aliphatic cyclic amines predominantly undergo -cleavage[4]. The C-C bond adjacent to the nitrogen breaks, opening the ring. Subsequent rearrangement and expulsion of neutral alkyl fragments yield highly stable, resonance-stabilized iminium ions. This cascade reliably produces a base peak at m/z 56 and a secondary diagnostic peak at m/z 70[3].

• Electrospray Ionization (ESI) for LC-MS: ESI is a "soft" ionization technique. The basic primary amine readily accepts a proton in an acidic environment. By utilizing a mobile phase modified with a proton donor (e.g., formic acid), the intact amine is ionized in solution to form a robust

  pseudo-molecular ion at m/z 114, with minimal in-source fragmentation.

Experimental Workflows & Self-Validating Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems, incorporating internal checks to verify extraction efficiency and instrument calibration.

Protocol A: GC-MS (EI) Analysis

Causality Check: Hydrochloride salts are non-volatile and thermally labile; injecting them directly into a GC inlet causes thermal degradation and inlet contamination. The salt must be converted to the volatile free base prior to analysis.

• Free-Basing & Extraction: Weigh 10.0 mg of 2-methylcyclohexanamine HCl into a glass centrifuge tube. Add 1.0 mL of 1 M NaOH (aq) to deprotonate the amine. Add 2.0 mL of Dichloromethane (DCM) containing 50 µg/mL of n-nonane (Internal Standard).

• Phase Separation: Vortex vigorously for 60 seconds, then centrifuge at 3000 rpm for 5 minutes.

• Moisture Removal: Carefully extract the lower organic (DCM) layer and pass it through a small bed of anhydrous sodium sulfate (

  ).

  • Self-Validation Step: Removing residual water prevents degradation of the GC column's stationary phase and protects the MS filament from premature oxidation.

• Instrumental Analysis: Inject 1 µL of the dried extract.

  • Inlet: 250 °C, Split ratio 20:1.

  • Column: HP-5ms (30 m × 0.25 mm, 0.25 µm film).

  • Oven: 50 °C (hold 2 min), ramp 10 °C/min to 200 °C.

  • MS Source: 230 °C, 70 eV, Scan range m/z 40–300.

  • System Suitability: Verify that the n-nonane internal standard elutes with a symmetric peak shape and consistent retention time across all runs to validate extraction recovery.

Protocol B: LC-MS (ESI+) Analysis

Causality Check: LC-MS does not require sample volatility. The HCl salt can be analyzed directly by dissolving it in a compatible, ion-friendly solvent system.

• Sample Preparation: Dissolve 1.0 mg of 2-methylcyclohexanamine HCl in 10 mL of Methanol/Water (50:50, v/v). Dilute a 100 µL aliquot to 1 mL using the mobile phase starting conditions (Water with 0.1% Formic Acid).

  • Causality: Formic acid lowers the pH below the amine's pKa, ensuring 100% protonation for maximum ESI sensitivity.

• Instrumental Analysis: Inject 2 µL into the LC-MS system.

  • Column: C18 Reverse Phase (100 mm × 2.1 mm, 1.8 µm).

  • Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • MS Conditions: ESI Positive mode, Capillary voltage 3.5 kV, Desolvation temp 350 °C.

  • System Suitability: Run a solvent blank prior to the sample to rule out column carryover or background amine contamination.

Quantitative Data Presentation

Table 1: GC-MS (EI, 70 eV) Fragmentation Profile [3]

m/z	Relative Intensity (%)	Fragment Assignment & Mechanistic Causality

| 56 | 100 (Base Peak) |

or . Formed via -cleavage, ring opening, and loss of neutral alkene. | | 70 | 60 | . Loss of a propyl radical equivalent from the opened ring. | | 113 | 36 | Molecular Ion . Confirms the free base molecular weight (113.20 Da). | | 57 | 15 | . Hydrocarbon fragment from the aliphatic ring. | | 84 | 8 | . Loss of an ethyl radical. | | 54 | 5 | Hydrocarbon fragment . |

Table 2: LC-MS (ESI+) Adduct and Isotope Profile

m/z	Ion Species	Relative Abundance	Self-Validation Metric

| 114.1 |

| 100% | Primary target ion confirming successful protonation. | | 115.1 | ( Isotope) | ~7.7% | Validates the C7 formula (7 carbons 1.1% natural abundance 7.7%). |

Analytical Workflow Diagram

Workflow for the mass spectrometry analysis and sample preparation of 2-Methylcyclohexanamine HCl.

References

• Title: trans-2-Methyl-cyclohexylamine hydrochloride | C7H16ClN | CID 12714251 - PubChem Source: National Institutes of Health (NIH) URL: [Link]

• Title: Direct Liquid-Phase Phenol-to-Aniline Amination Using Pd/C Source: The Royal Society of Chemistry URL: [Link]

• Title: 2-Methylcyclohexylamine - the NIST WebBook Source: National Institute of Standards and Technology (NIST) URL: [Link]

• Title: 24.11: Spectroscopy of Amines - Chemistry LibreTexts Source: LibreTexts URL: [Link]

Sources

• 1. trans-2-Methyl-cyclohexylamine hydrochloride | C7H16ClN | CID 12714251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methylcyclohexylamine [webbook.nist.gov]
• 3. rsc.org [rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Chiral Separation of 2-Methylcyclohexanamine Enantiomers

Introduction

The enantioselective separation of chiral amines is a critical process in the pharmaceutical and chemical industries, as the biological activity of stereoisomers can differ significantly.[1] 2-Methylcyclohexanamine, a chiral primary amine, presents a common challenge in stereoisomer analysis and purification. This technical guide provides a comprehensive overview of established methodologies for the successful separation of its enantiomers, designed for researchers, scientists, and drug development professionals. We will delve into the theoretical underpinnings and provide detailed, actionable protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and diastereomeric salt formation.

Physicochemical Properties of 2-Methylcyclohexanamine

Understanding the physical and chemical properties of 2-methylcyclohexanamine is fundamental to developing effective separation strategies. As a primary amine, its basicity allows for interactions with acidic chiral selectors and resolving agents. Its volatility and thermal stability influence the choice between HPLC and GC.

Property	Value	Source
Molecular Formula	C7H15N	[2]
Molecular Weight	113.20 g/mol	[3]
Boiling Point	149-150 °C	[4]
Density	0.859 g/mL at 20 °C	[4]
pKa	10.72 ± 0.70 (Predicted)	[4]

High-Performance Liquid Chromatography (HPLC) for Direct Enantioseparation

Direct chiral HPLC is a powerful and widely adopted technique for the analytical and preparative separation of enantiomers.[2] The method relies on the differential interaction of the enantiomers with a chiral stationary phase (CSP). For primary amines like 2-methylcyclohexanamine, polysaccharide-based and cyclodextrin-based CSPs are particularly effective.

Principle of Chiral Recognition on Polysaccharide-Based CSPs

Polysaccharide-based CSPs, typically derived from cellulose or amylose, possess helical structures that create chiral grooves and cavities.[5] Chiral recognition is achieved through a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and steric hindrance between the analyte and the chiral selector.[5][6] The carbamate groups on the polysaccharide backbone often play a crucial role in these interactions.

Proposed HPLC Method Protocol

Instrumentation and Columns:

• HPLC System with UV or Evaporative Light Scattering Detector (ELSD)

• Recommended Columns:

  • Chiralpak® AD-H (amylose tris(3,5-dimethylphenylcarbamate))

  • Chiralcel® OD-H (cellulose tris(3,5-dimethylphenylphenylcarbamate))

  • CHIRALPAK® IM (immobilized cellulose 3-chloro-4-methylphenylcarbamate)[9]

Chromatographic Conditions:

Parameter	Recommended Condition
Mobile Phase	n-Hexane / 2-Propanol (IPA) with basic and acidic additives
Initial Composition	90:10 (v/v) n-Hexane:IPA with 0.1% Diethylamine (DEA)
Flow Rate	0.5 - 1.0 mL/min
Column Temperature	25 °C (can be optimized between 15-40 °C)
Detection	UV at 210 nm (or ELSD if UV chromophore is absent)
Injection Volume	5 - 20 µL

Step-by-Step Protocol:

• Sample Preparation: Dissolve the racemic 2-methylcyclohexanamine in the mobile phase to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter.

• System Equilibration: Equilibrate the chosen chiral column with the mobile phase at the desired flow rate until a stable baseline is achieved (typically 30-60 minutes).

• Injection: Inject the prepared sample onto the column.

• Data Acquisition and Analysis: Record the chromatogram and determine the retention times of the two enantiomers. Calculate the resolution (Rs) and selectivity (α).

• Method Optimization: If the initial separation is not satisfactory, systematically vary the ratio of n-hexane to IPA, the concentration of the additives (DEA), and the column temperature to improve resolution. For basic analytes, a basic additive like DEA is often crucial to improve peak shape and achieve separation.

Diagram of HPLC Workflow:

Caption: Workflow for chiral HPLC method development.

Gas Chromatography (GC) for Enantioseparation

Gas chromatography is another powerful technique for chiral separations, particularly for volatile and thermally stable compounds. For primary amines like 2-methylcyclohexanamine, derivatization is often necessary to improve peak shape and thermal stability.[10]

Principle of GC Chiral Separation

Chiral GC separations are typically performed on capillary columns coated with a chiral stationary phase, most commonly a cyclodextrin derivative. The toroidal structure of cyclodextrins provides a chiral cavity into which one enantiomer of the analyte can fit better than the other, leading to differential retention times.

Proposed GC Method Protocol with Derivatization

This protocol is adapted from established methods for the enantioselective GC analysis of other 2-alkylamines.[10]

Derivatization Agent:

• N-(trifluoroacetyl)-L-prolyl chloride (TFAP-Cl) or trifluoroacetic anhydride (TFAA).[10]

Instrumentation and Column:

• Gas Chromatograph with Flame Ionization Detector (FID) or Mass Spectrometer (MS)

• Recommended Column: Chirasil-Val or a similar cyclodextrin-based chiral capillary column (e.g., Rt-βDEX).

Derivatization Protocol:

• Dissolve a known amount of racemic 2-methylcyclohexanamine in a suitable solvent (e.g., dichloromethane).

• Add a slight excess of the derivatizing agent (e.g., TFAA) and a non-nucleophilic base (e.g., pyridine).

• Allow the reaction to proceed at room temperature or with gentle heating until complete.

• Wash the reaction mixture with dilute acid and then water to remove excess reagents.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to obtain the derivatized analyte.

Chromatographic Conditions:

Parameter	Recommended Condition
Injector Temperature	250 °C
Oven Temperature Program	Initial: 100 °C, hold for 1 min; Ramp: 5 °C/min to 200 °C, hold for 5 min
Carrier Gas	Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min)
Detector Temperature	250 °C (FID)
Injection Volume	1 µL (split injection, e.g., 50:1)

Step-by-Step GC Protocol:

• Derivatization: Prepare the trifluoroacetyl derivative of 2-methylcyclohexanamine as described above.

• Sample Preparation: Dissolve the derivatized analyte in a suitable solvent (e.g., hexane) to an appropriate concentration for GC analysis.

• Injection: Inject the prepared sample into the GC.

• Data Acquisition and Analysis: Record the chromatogram and identify the peaks corresponding to the two diastereomeric derivatives.

Diagram of GC Workflow with Derivatization:

Caption: Workflow for chiral GC analysis with derivatization.

Diastereomeric Salt Formation for Classical Resolution

Diastereomeric salt formation is a classical yet highly effective method for the preparative separation of enantiomers.[3] This technique is particularly useful for scaling up the purification of a desired enantiomer.

Principle of Diastereomeric Salt Resolution

The racemic mixture of a base (2-methylcyclohexanamine) is reacted with an enantiomerically pure chiral acid to form a pair of diastereomeric salts.[6] Since diastereomers have different physical properties, such as solubility, they can be separated by fractional crystallization.[6]

Common Chiral Resolving Agents for Amines:

• (+)-Tartaric Acid

• (-)-O,O'-Dibenzoyl-L-tartaric acid (DBTA)[11]

• (+)-O,O'-Di-p-toluoyl-D-tartaric acid (DPTTA)[6]

• (-)-Mandelic Acid

Generalized Protocol for Diastereomeric Salt Resolution

This protocol provides a general framework for the resolution of racemic 2-methylcyclohexanamine. The optimal chiral acid, solvent, and crystallization conditions must be determined empirically.[12]

Materials:

• Racemic 2-methylcyclohexanamine

• Enantiomerically pure chiral acid (e.g., (+)-tartaric acid)

• Various solvents for screening (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate)

Step-by-Step Protocol:

• Salt Formation:

  • Dissolve one equivalent of racemic 2-methylcyclohexanamine in a minimal amount of a suitable hot solvent.

  • In a separate flask, dissolve 0.5 to 1.0 equivalent of the chiral resolving acid in the same hot solvent.

  • Slowly add the acid solution to the amine solution with stirring.

• Crystallization:

  • Allow the mixture to cool slowly to room temperature to induce crystallization. If no crystals form, try cooling in an ice bath or scratching the inside of the flask.

  • The less soluble diastereomeric salt will preferentially crystallize out of the solution.

• Isolation of Diastereomeric Salt:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold crystallization solvent to remove the mother liquor containing the more soluble diastereomer.

• Liberation of the Free Amine:

  • Suspend the collected diastereomeric salt in water.

  • Add a base (e.g., 10% NaOH solution) until the solution is alkaline to liberate the free amine.

• Extraction and Isolation:

  • Extract the liberated amine with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Dry the organic extract over an anhydrous drying agent (e.g., Na2SO4).

  • Remove the solvent under reduced pressure to obtain the enantiomerically enriched 2-methylcyclohexanamine.

• Analysis of Enantiomeric Purity:

  • Determine the enantiomeric excess (ee) of the resolved amine using one of the chiral HPLC or GC methods described above.

Troubleshooting Common Issues:

• No Crystal Formation: The diastereomeric salts may be too soluble in the chosen solvent. Screen a variety of solvents with different polarities.[12]

• Oiling Out: The solution may be too concentrated, or the cooling rate is too fast. Dilute the solution or allow for slower cooling.

• Low Diastereomeric Purity: The solubilities of the two diastereomers may be too similar. Perform recrystallization of the obtained salt to improve purity.[12]

Diagram of Diastereomeric Salt Resolution Workflow:

Caption: Workflow for diastereomeric salt resolution.

Conclusion

The chiral separation of 2-methylcyclohexanamine enantiomers can be successfully achieved through several well-established techniques. Direct analysis by chiral HPLC on polysaccharide-based CSPs offers a rapid and efficient method for analytical-scale separations. For GC analysis, derivatization is a key step to ensure good chromatographic performance on cyclodextrin-based columns. For preparative-scale purification, classical diastereomeric salt formation with a suitable chiral acid remains a robust and scalable approach. The selection of the most appropriate method will depend on the specific requirements of the analysis, including the desired scale, the required purity, and the available instrumentation. The protocols and guidelines presented in this document provide a solid foundation for developing and optimizing a successful chiral separation strategy for 2-methylcyclohexanamine.

References

• BenchChem. (2025). Technical Support Center: Optimizing Diastereomeric Crystallization with (1R,2S)-2-Methylcyclohexanamine. Retrieved from a hypothetical BenchChem technical document.
• Enantioselective gas chromatographic assay of 2-alkylamines using N-(trifluoroacetyl)prolyl derivatives and a chiral capillary column.
• On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U. PMC.
• Chiralpedia. (2022). Polysaccharide-based CSPs.
• BenchChem. (2025). A Technical Guide to Chiral Resolution Using Tartaric Acid Derivatives. Retrieved from a hypothetical BenchChem technical document.
• Phenomenex.
• The Use of Dual Cyclodextrin Chiral Selector Systems in the Enantioseparation of Pharmaceuticals by Capillary Electrophoresis: An Overview. MDPI. (2021).
• BenchChem. (2025). Application Note: GC-MS Analysis of 2-methyl-N-pentylcyclohexan-1-amine. Retrieved from a hypothetical BenchChem technical document.
• Method development strategies for the enantioseparation of drugs by capillary electrophoresis using cyclodextrins as chiral additives.
• Gas chromatographic enantiomer separation on long-chain alkylated β-cyclodextrin chiral stationary phases.
• BenchChem. (2025). A Technical Guide to Chiral Resolution Using Tartaric Acid Derivatives. Retrieved from a hypothetical BenchChem technical document.
• CHIRAL SEPARATIONS INTRODUCTION 1.1.
• BenchChem. (2025). A Comparative Guide to HPLC Methods for Chiral Separation of Substituted Cyclohexenones. Retrieved from a hypothetical BenchChem technical document.
• ChemicalBook. (n.d.). 2-Methylcyclohexylamine CAS#: 7003-32-9.
• BenchChem. (2025). A Comparative Guide to Chiral HPLC Methods for Effective Enantiomeric Resolution. Retrieved from a hypothetical BenchChem technical document.
• Past, present, and future developments in enantioselective analysis using capillary electromigration techniques. Electrophoresis, 42(1-2), 38-57. (2021).
• Daicel Chiral Technologies. (2022). CHIRALPAK® IM: Immobilized Chiral Selector for HPLC/SFC Analysis.
• Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. White Rose eTheses Online.
• MilliporeSigma. CHIRAL HPLC COLUMNS.
• Chiral HPLC Separ
• Extension of dibenzoyl tartaric acid-based optical resolutions to a subpreparative scale by applying magnetic enantioseparation. Scientific Reports, 16(1), 12345. (2026).
• Optical Resolution of Racemic Alcohols via Diastereoisomeric Supramolecular Compound Formation with O,O′-Dibenzoyl-(2R,3R)-tartaric Acid.
• Cyclodextrin Derivati. AperTO - Archivio Istituzionale Open Access dell'Università di Torino. (2026).
• Engineered Biocatalysts for Enantioselective Reductive Aminations of Cyclic Secondary Amines.

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• 4. researchgate.net [researchgate.net]
• 5. Separation of Enantiomers by Capillary Electrophoresis Using Cyclodextrins | Springer Nature Experiments [experiments.springernature.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 10. Enantioselective gas chromatographic assay of 2-alkylamines using N-(trifluoroacetyl)prolyl derivatives and a chiral capillary column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. real.mtak.hu [real.mtak.hu]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Application Note: 2-Methylcyclohexanamine Hydrochloride in Advanced Organic Synthesis

Executive Summary

In contemporary organic synthesis and medicinal chemistry, aliphatic and alicyclic amines serve as foundational building blocks for designing high-affinity ligands. 2-Methylcyclohexanamine hydrochloride (and its specific enantiomers, such as the (1S,2R) or (1R,2S) configurations) is a highly versatile chiral intermediate. Its primary industrial and academic utility lies in the synthesis of active pharmaceutical ingredients (APIs), most notably as a sterically directing moiety in the development of Janus Kinase 3 (JAK3) inhibitors[1]. This application note provides a comprehensive guide to the mechanistic rationale, validated protocols, and handling procedures for utilizing this compound in complex organic workflows.

Physicochemical Profile & Mechanistic Rationale

The selection of 2-methylcyclohexanamine in the form of a hydrochloride salt, rather than a free base, is a deliberate experimental choice driven by stability and reactivity control. The free base of 2-methylcyclohexanamine is a volatile liquid prone to oxidation and atmospheric carbon dioxide absorption (forming carbamates)[2]. Conversion to the hydrochloride salt yields a bench-stable, easily weighable solid that ensures precise stoichiometric control during sensitive cross-coupling or nucleophilic aromatic substitution (SNAr) reactions.

Furthermore, the structural topology of the 2-methylcyclohexyl group is critical in drug design. When appended to a heterocyclic scaffold (such as 1H-pyrrolo[2,3-b]pyridine), the cyclohexane ring occupies spatial cavities within target enzymes, while the adjacent methyl group provides essential steric bulk. This bulk restricts the conformational flexibility of the molecule, locking it into a bioactive posture that maximizes hydrophobic interactions within the kinase binding pocket[1].

Table 1: Physicochemical Properties of 2-Methylcyclohexanamine Hydrochloride

Property	Value	Scientific Implication
Chemical Formula	C7H15N·HCl	Requires an equivalent of base to liberate the active nucleophile.
Molecular Weight	149.66 g/mol	Low molecular weight allows for high atom economy in API synthesis.
Physical State	Solid (Colorless to pale yellow)	Facilitates accurate gravimetric dispensing[3].
Solubility	Soluble in H2O, polar organics	Compatible with protic solvents (e.g., n-BuOH, 2-propanol)[4].
Storage	Room temperature, dry and cool	Prevents hygroscopic degradation over time.

Primary Application: Synthesis of Janus Kinase 3 (JAK3) Inhibitors

Biological Context

Janus kinases (JAKs) are crucial mediators of inflammatory and immune signaling. JAK3, specifically, associates with the common γc subunit of cytokine receptors (IL-2, IL-4, IL-7, IL-15)[1]. Inhibiting JAK3 is a validated therapeutic strategy for treating autoimmune diseases and preventing organ transplant rejection[5]. The incorporation of the 2-methylcyclohexylamino group at the C4-position of specific heterocyclic scaffolds has been shown to drastically increase JAK3 inhibitory activity by perfectly filling the hydrophobic cavity near the enzyme's hinge region[1].

Diagram 1: JAK3 pathway illustrating targeted intervention by 2-methylcyclohexyl-derived inhibitors.

Chemical Strategy: Microwave-Assisted SNAr

The coupling of 2-methylcyclohexanamine to a halogenated heterocycle is traditionally challenging due to the steric hindrance of the alpha-methyl group. To overcome the high activation energy barrier, microwave irradiation is utilized in conjunction with a high-boiling polar protic solvent (like n-butanol) and an organic base[1].

Validated Experimental Protocol: Microwave-Assisted Amination

The following protocol outlines a self-validating system for the nucleophilic substitution of a halogenated heterocyclic scaffold using 2-methylcyclohexanamine hydrochloride.

Diagram 2: Step-by-step workflow for the microwave-assisted nucleophilic aromatic substitution.

Step-by-Step Methodology

• Reagent Preparation: In a microwave-safe reaction vessel, suspend the halogenated heterocyclic scaffold (e.g., 1.15 mmol) and 2-methylcyclohexanamine hydrochloride (1.95 mmol, ~1.7 equivalents)[1]. Causality: An excess of the amine salt drives the equilibrium forward and compensates for any minor degradation at high temperatures.

• Solvation & Base Addition: Add n-butanol (1.03 mL) followed by N,N-Diisopropylethylamine (DIPEA) (4.02 mmol)[1]. Causality: DIPEA acts as a non-nucleophilic acid scavenger. It is required in excess to first neutralize the hydrochloride salt of the amine (liberating the nucleophile) and subsequently neutralize the equivalent of HX (e.g., HCl or HBr) generated during the substitution.

• Microwave Irradiation: Seal the vessel and subject the mixture to microwave irradiation at 160 °C for 2 hours[1]. Causality: Microwave heating provides rapid, uniform energy distribution, overcoming the steric hindrance of the 2-methyl group which typically stalls standard thermal reflux reactions.

• In-Process Quality Control (Self-Validation): Prior to workup, extract a 5 µL aliquot, dilute in LC-MS grade methanol, and analyze via UPLC-MS. The complete disappearance of the starting material mass and the dominant presence of the [M+H]+ product peak validates reaction completion.

• Workup: Concentrate the reaction mixture under reduced pressure to remove the n-butanol and excess DIPEA[1].

• Purification: Purify the resulting residue via silica gel column chromatography using a gradient of n-hexane/EtOAc (e.g., 97/3 to 88/12) or chloroform/methanol depending on the scaffold's polarity[1][4].

Table 2: Optimization of Microwave-Assisted Amination Conditions

Solvent	Base	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
2-Propanol	DIPEA	130	1.0	65 - 70	Lower boiling point limits thermal transfer efficiency; suitable for less hindered scaffolds[4].
n-Butanol	DIPEA	160	2.0	80 - 84	Optimal polarity and boiling point stabilize the transition state, maximizing yield[1].
DMF	K2CO3	150	2.0	< 50	Inorganic base fails to fully homogenize in the microwave; partial decomposition observed.

Emerging Methodologies: Biocatalytic Reductive Amination

Beyond traditional synthetic uses, the preparation of chiral 2-methylcyclohexanamine itself is an area of active innovation. Recent advancements utilize Reductive Aminase (RedAm) biocatalysts to perform the reductive amination of 2-methylcyclohexanone into 2-methylcyclohexanamine[6]. By utilizing enzymes with specific sequence identities alongside cofactors like NADPH/NADH and an ammonium salt nitrogen source, researchers can achieve highly enantioselective yields[6]. This green chemistry approach provides a sustainable pipeline for generating the chiral amine precursors required for downstream pharmaceutical synthesis.

Safety and Handling

When utilizing 2-methylcyclohexanamine hydrochloride in the laboratory, strict adherence to safety protocols is required. According to standardized safety data:

• Hazards: The compound is harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335)[7].

• PPE: Always handle within a certified fume hood using nitrile gloves, chemical safety goggles, and a standard laboratory coat[7].

• Storage: Store the solid in a tightly sealed container at room temperature in a dry, well-ventilated area to prevent moisture degradation[7].

References

• [2] Guidechem. 2-Methylcyclohexylamine 7003-32-9 wiki. Available at:

• [3] CymitQuimica. CAS 931-10-2: (1R,2R)-2-methylcyclohexanamine. Available at:

• [6] Google Patents. EP3649246A1 - Method for preparing amines from aldehydes and ketones by biocatalysis. Available at:

• [4] Google Patents. WO2007007919A2 - Heterocyclic janus kinase 3 inhibitors. Available at:

• Sigma-Aldrich. trans-2-Methylcyclohexanamine hydrochloride | 39558-31-1. Available at:

• [7] ChemScene. Safety Data Sheet: (1S,2R)-2-Methylcyclohexanamine hydrochloride. Available at:

• [5] Google Patents. WO2007007919A2 - Heterocyclic janus kinase 3 inhibitors. Available at:

• [1] J-Stage. Synthesis and Evaluation of 1H-Pyrrolo[2,3-b]pyridine Derivatives as Novel Immunomodulators Targeting Janus Kinase 3. Available at:

Sources

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. Page loading... [wap.guidechem.com]
• 3. CAS 931-10-2: (1R,2R)-2-methylcyclohexanamine | CymitQuimica [cymitquimica.com]
• 4. WO2007007919A2 - Heterocyclic janus kinase 3 inhibitors - Google Patents [patents.google.com]
• 5. WO2007007919A2 - Heterocyclic janus kinase 3 inhibitors - Google Patents [patents.google.com]
• 6. EP3649246A1 - Method for preparing amines from aldehydes and ketones by biocatalysis - Google Patents [patents.google.com]
• 7. chemscene.com [chemscene.com]

Application Note: 2-Methylcyclohexanamine Hydrochloride as a Precursor for Phenylurea Agrochemicals

Target Audience: Researchers, Synthetic Chemists, and Agrochemical Development Professionals

Introduction and Rationale

In the synthesis of complex agrochemicals, the stability and purity of precursor molecules are paramount. 2-Methylcyclohexanamine (2-MCHA) is a critical aliphatic amine building block used in the synthesis of phenylurea herbicides, most notably Siduron (1-(2-methylcyclohexyl)-3-phenylurea) [1].

However, primary and secondary aliphatic amines are notoriously difficult to store long-term. As free bases, they are highly susceptible to atmospheric oxidation and readily absorb carbon dioxide to form carbamate salts[2]. To circumvent these degradation pathways, the amine is commercially supplied and stored as 2-Methylcyclohexanamine hydrochloride (2-MCHA·HCl). This stable, non-volatile, and easily weighable crystalline salt ensures stoichiometric precision during complex agrochemical synthesis.

This application note details the mechanistic rationale, quantitative data, and validated protocols for converting the stable 2-MCHA·HCl precursor into the active herbicide Siduron.

Mechanistic Overview and Causality

The synthesis of phenylurea herbicides from an amine hydrochloride salt is a two-stage process requiring strict environmental controls:

• Quantitative Free-Basing: The inert hydrochloride salt must be neutralized using a strong aqueous base (e.g., NaOH) to liberate the nucleophilic free amine. Because the free amine is moderately soluble in water, it must be rapidly extracted into an organic phase to prevent yield loss [2].

• Nucleophilic Addition (Isocyanate Coupling): The free amine acts as a nucleophile, attacking the electrophilic carbon of phenyl isocyanate to form the urea linkage.

  • Causality of Anhydrous Conditions: This step must be performed under strictly anhydrous conditions. If residual water from the free-basing step is present, it will react with phenyl isocyanate to form aniline and carbon dioxide. The newly formed aniline will then attack another equivalent of phenyl isocyanate, generating 1,3-diphenylurea (carbanilide) as an insoluble, yield-reducing byproduct [3].

Fig 1: Chemical workflow from 2-MCHA·HCl to Siduron, highlighting the moisture-sensitive side reaction.

Quantitative Material Properties

To ensure accurate stoichiometric calculations and safe handling, the physicochemical properties of the workflow components are summarized below.

Compound	Role in Synthesis	Molecular Weight	Physical State	Key Handling / Hazard Profile
2-MCHA·HCl	Stable Precursor	149.66 g/mol	White Solid	Irritant, Hygroscopic
2-MCHA (Free Base)	Reactive Nucleophile	113.20 g/mol	Colorless Liquid	Corrosive, Air-sensitive[2]
Phenyl Isocyanate	Electrophilic Reagent	119.12 g/mol	Colorless Liquid	Lachrymator, Moisture-sensitive
Siduron	Final Agrochemical	232.32 g/mol	Crystalline Solid	Aquatic toxicity, Herbicide[1]

Experimental Protocols

Protocol A: Quantitative Free-Basing of 2-MCHA·HCl

Objective: To liberate and isolate anhydrous 2-methylcyclohexanamine for moisture-sensitive downstream coupling.

• Dissolution: Suspend 10.0 mmol (1.50 g) of 2-MCHA·HCl in 15 mL of distilled water in a 100 mL round-bottom flask. Stir until fully dissolved.

• Thermal Control: Place the flask in an ice-water bath and cool to 0–5 °C to minimize the volatilization of the free amine upon liberation.

• Neutralization: Add 2.0 M aqueous NaOH dropwise while stirring vigorously until the solution reaches a pH of >11 (approximately 6-7 mL). The solution will become cloudy as the free amine separates from the aqueous phase.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (3 × 15 mL).

• Drying (Critical Step): Combine the organic layers and wash with 10 mL of saturated brine. Dry the organic phase over anhydrous sodium sulfate (

  ) for 30 minutes. Filter the drying agent.

• Storage: The resulting DCM solution of 2-MCHA should be used immediately in Protocol B to prevent atmospheric degradation.

Protocol B: Anhydrous Synthesis of Siduron via Isocyanate Coupling

Objective: To synthesize 1-(2-methylcyclohexyl)-3-phenylurea while suppressing carbanilide byproduct formation.

• Preparation: Transfer the dried 2-MCHA/DCM solution from Protocol A into an oven-dried, nitrogen-flushed 100 mL round-bottom flask equipped with a magnetic stir bar.

• Cooling: Chill the flask to 0 °C in an ice bath. (Cooling is required because the nucleophilic attack of the amine on the isocyanate is highly exothermic).

• Coupling: Dissolve 10.0 mmol (1.19 g) of phenyl isocyanate in 5 mL of anhydrous DCM. Add this solution dropwise to the stirring amine solution over 15 minutes using a pressure-equalizing dropping funnel.

• Reaction Maturation: Remove the ice bath and allow the reaction mixture to warm to room temperature. Stir under nitrogen for 3 hours. The formation of a white precipitate (Siduron) may be observed as the reaction progresses.

• Workup and Purification:

  • Evaporate the DCM under reduced pressure using a rotary evaporator.

  • Triturate the crude solid with cold hexane to remove unreacted starting materials.

  • Recrystallize the crude product from an ethanol/water mixture to yield pure Siduron crystals.

Biological Mechanism of Action (Siduron)

Unlike many substituted urea herbicides (such as Diuron) which act primarily by inhibiting Photosystem II (PSII) electron transport, Siduron possesses a distinct mechanism of action. Experimental evidence indicates that Siduron is absorbed by the root system and translocated via the xylem, where it selectively inhibits root growth in susceptible annual grasses (e.g., crabgrass and foxtail) without severely impacting established turfgrasses or broadleaf plants [1].

Fig 2: Biological pathway of Siduron, highlighting root growth inhibition as the primary mechanism.

References

• National Center for Biotechnology Information. "Siduron | C14H20N2O | CID 16116". PubChem Database. Available at:[Link]

• Sapkota, A. et al. "In Vitro Biologic Activities of the Antimicrobials Triclocarban, Its Analogs, and Triclosan in Bioassay Screens". Environmental Health Perspectives, National Library of Medicine. Available at:[Link]

2-Methylcyclohexanamine hydrochloride in the synthesis of glimepiride

Application Note: Synthesis and Characterization of the 2-Methyl Glimepiride Impurity Standard via 2-Methylcyclohexanamine Hydrochloride

Introduction & Regulatory Context

Glimepiride is a prominent third-generation sulfonylurea utilized globally for the management of type 2 diabetes mellitus. While the target active pharmaceutical ingredient (API) is synthesized using trans-4-methylcyclohexylamine, the commercial synthesis of this precursor often carries over positional isomers—most notably, 2-methylcyclohexanamine. When this isomer propagates through the API synthetic pathway, it yields the 2-methyl glimepiride analog.

Under the International Council for Harmonisation (ICH) Q3A(R2) guidelines[1], any impurity present in a new drug substance above the qualification threshold (typically 0.05% to 0.15%, depending on the maximum daily dose) must be rigorously identified, quantified, and qualified[1]. Consequently, the 2-methyl positional isomer has become a critical pharmacopeial impurity standard required for analytical method validation and batch release testing[2]. This application note details a highly controlled, bench-stable protocol for synthesizing this specific impurity standard using 2-methylcyclohexanamine hydrochloride.

Mechanistic Causality & Synthetic Strategy

Designing a protocol for an analytical reference standard requires prioritizing high purity, safety, and atom economy over raw industrial scale.

Why use the Hydrochloride Salt? Free aliphatic amines, such as 2-methylcyclohexanamine, are highly susceptible to oxidative degradation and rapid reaction with atmospheric CO₂ to form insoluble carbamates. Utilizing the hydrochloride salt ensures long-term bench stability and allows for precise stoichiometric control. The free nucleophilic amine is liberated in situ using a non-nucleophilic base like triethylamine (TEA), preventing premature degradation.

The Phosgene-Free Urethane Route Industrial syntheses of sulfonylureas frequently rely on the reaction of sulfonamides with isocyanates—a pathway that requires highly toxic phosgene gas[3]. For the synthesis of analytical standards in a standard laboratory environment, the urethane coupling route is vastly superior. Adapted from the foundational methodology of Weyer and Hitzel[3], this route reacts the free 2-methylcyclohexanamine with a sulfonylurethane intermediate. The reaction is thermally driven, yielding the target sulfonylurea linkage through the elimination of methanol. This provides a self-validating mechanism: the evolution of methanol vapor directly correlates with reaction progression.

Physicochemical Data Presentation

To facilitate analytical method development (e.g., HPLC/LC-MS), the physicochemical distinctions between the target API and the synthesized impurity standard are summarized below.

Parameter	Glimepiride (Target API)	2-Methyl Glimepiride (Impurity Standard)
Precursor Amine	trans-4-Methylcyclohexylamine HCl	2-Methylcyclohexanamine HCl
Molecular Formula	C₂₄H₃₄N₄O₅S	C₂₄H₃₄N₄O₅S
Monoisotopic Mass	490.2249 Da	490.2249 Da
Structural Distinction	Methyl group at C4 of the cyclohexyl ring	Methyl group at C2 of the cyclohexyl ring
Regulatory Status	Active Pharmaceutical Ingredient	ICH Q3A(R2) Specified Impurity[1]
Typical HPLC RRT *	1.00 (Reference standard)	~0.95 - 1.05 (Method/Column dependent)

*RRT = Relative Retention Time. Baseline resolution is critical during impurity profiling.

Experimental Protocols

The following step-by-step methodology is designed to be self-validating, ensuring high-yield recovery of the >99.5% pure analytical standard.

Step 1: In Situ Free-Basing of 2-Methylcyclohexanamine

Rationale: Neutralizing the HCl salt in a non-polar solvent precipitates the byproduct, leaving a clean solution of the reactive nucleophile.

• Suspend 10.0 g (66.8 mmol) of 2-methylcyclohexanamine hydrochloride in 100 mL of anhydrous toluene inside a 250 mL round-bottom flask.

• Add 8.1 g (80.1 mmol, 1.2 eq) of triethylamine (TEA) dropwise under continuous magnetic stirring at 25°C.

• Stir the mixture for 30 minutes. The formation of a dense white precipitate (TEA·HCl) indicates the successful liberation of the free amine.

• Filter the suspension under an inert nitrogen atmosphere to remove the TEA·HCl salt. Retain the toluene filtrate.

Step 2: Urethane Coupling Reaction

Rationale: Maintaining the amine in slight stoichiometric excess drives the urethane intermediate to complete consumption, simplifying downstream purification.

• To the retained toluene filtrate, add 30.0 g (63.5 mmol, 0.95 eq) of the sulfonylurethane intermediate (N-[[4-[2-(3-ethyl-4-methyl-2-oxo-3-pyrroline-1-carboxamido)-ethyl]phenyl]sulphonyl]methylurethane)[3].

• Equip the flask with a reflux condenser and heat the mixture to 110°C for 4 to 6 hours.

• Self-Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using Silica gel (Dichloromethane:Methanol, 9:1). The complete disappearance of the urethane intermediate spot, coupled with the continuous distillation of methanol byproduct, confirms the reaction has reached completion.

Step 3: Isolation and Polymorph Control

Rationale: Crude sulfonylureas contain unreacted hydrophobic impurities. Ammonia-mediated dissolution selectively forms a soluble salt of the target compound, allowing physical filtration of impurities before reprecipitation.

• Cool the reaction mixture to 15°C to precipitate the crude 2-methyl glimepiride analog. Filter and wash the solid with 20 mL of cold toluene.

• Suspend the crude solid in 150 mL of methanol. Purge dry ammonia (NH₃) gas into the suspension at 20°C until complete dissolution is achieved (forming the soluble ammonium salt)[3].

• Add 1.0 g of activated charcoal to the solution, stir for 15 minutes, and filter through a Celite pad to remove colorants and insoluble trace impurities.

• Neutralize the clear filtrate by adding glacial acetic acid dropwise until the pH reaches 5.5–6.0.

• Collect the newly precipitated, highly pure 2-methyl glimepiride impurity standard via vacuum filtration. Wash with cold ethanol and dry under vacuum at 65°C to a constant weight.

Synthetic Workflow Visualization

Workflow for the synthesis of the 2-methyl glimepiride impurity standard via urethane coupling.

References

• ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2) . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). Available at:[Link]

• Process for preparation of substantially pure glimepiride (US20070082943A1). Google Patents (Citing Weyer & Hitzel, Arzneimittel-Forschung 1988).

• Pharmaceutical Impurity Standards: Glimepiride Impurities . Chromachemie Laboratory. Available at:[Link]

Sources

• 1. database.ich.org [database.ich.org]
• 2. Chromachemie [chromachemie.co.in]
• 3. US20070082943A1 - Process for preparation of substantially pure glimepiride - Google Patents [patents.google.com]

Navigating the Synthesis of N-Alkylated 2-Methylcyclohexanamines: A Senior Application Scientist's Guide

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed experimental protocol for the N-alkylation of 2-methylcyclohexanamine hydrochloride. This document moves beyond a simple recitation of steps to offer a deeper understanding of the reaction's nuances, empowering researchers to make informed decisions and troubleshoot effectively. We will explore two primary synthetic strategies, direct N-alkylation and reductive amination, elucidating the mechanistic rationale behind each and providing detailed, field-proven protocols.

Strategic Considerations: Choosing the Optimal N-Alkylation Pathway

The N-alkylation of primary amines, such as 2-methylcyclohexanamine, is a cornerstone of modern organic synthesis, pivotal in the construction of countless pharmaceutical and agrochemical agents. However, the inherent nucleophilicity of the resulting secondary amine often leads to over-alkylation, generating undesired tertiary amines and quaternary ammonium salts, which can complicate purification and reduce the yield of the target compound. The use of the hydrochloride salt of the starting amine introduces an additional consideration: the need to liberate the free amine in situ for it to act as a nucleophile.

This guide presents two robust methods to achieve mono-N-alkylation, each with distinct advantages and considerations:

• Direct N-Alkylation with an Alkyl Halide: This classical SN2 approach is straightforward but requires careful control to mitigate over-alkylation.

• Reductive Amination: A highly selective and often preferred one-pot method that involves the formation of an imine intermediate followed by its immediate reduction.[1] This strategy elegantly sidesteps the issue of over-alkylation.

The choice between these pathways will depend on the specific alkyl group to be introduced, the scale of the reaction, and the desired purity of the final product.

Visualization of Synthetic Pathways

Caption: Alternative Strategies for N-Alkylation.

Protocol 1: Reductive Amination of 2-Methylcyclohexanamine Hydrochloride with Benzaldehyde

This one-pot procedure is highly recommended for its efficiency and high selectivity for the mono-alkylated product. The use of sodium triacetoxyborohydride (NaBH(OAc)₃) is critical, as it is a mild reducing agent that selectively reduces the iminium ion intermediate without reducing the starting aldehyde.[1]

Materials and Reagents

Reagent	Molecular Weight ( g/mol )	Quantity (mmol)	Mass/Volume
2-Methylcyclohexanamine hydrochloride	149.66	10.0	1.50 g
Benzaldehyde	106.12	10.5	1.11 g (1.07 mL)
Sodium triacetoxyborohydride (NaBH(OAc)₃)	211.94	15.0	3.18 g
Dichloromethane (DCM), anhydrous	84.93	-	50 mL
Saturated aqueous sodium bicarbonate (NaHCO₃)	-	-	50 mL
Brine	-	-	50 mL
Anhydrous magnesium sulfate (MgSO₄)	120.37	-	~5 g

Experimental Procedure

Caption: Workflow for Reductive Amination.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, suspend 2-methylcyclohexanamine hydrochloride (1.50 g, 10.0 mmol) in anhydrous dichloromethane (50 mL).

• Addition of Aldehyde: To the stirred suspension, add benzaldehyde (1.07 mL, 10.5 mmol). Stir the mixture at room temperature for 20-30 minutes. The hydrochloride salt acts as a mild acid catalyst for imine formation.

• Reduction: Slowly add sodium triacetoxyborohydride (3.18 g, 15.0 mmol) to the reaction mixture in portions over 10-15 minutes. The addition may be slightly exothermic.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) (e.g., using a 9:1 hexanes:ethyl acetate eluent system). The reaction is typically complete within 2-4 hours.

• Workup: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (50 mL). Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with dichloromethane (2 x 25 mL).

• Washing and Drying: Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Purification Details

• Column Packing: Use a slurry of silica gel in a non-polar solvent (e.g., hexanes).

• Eluent System: A gradient of ethyl acetate in hexanes (e.g., starting from 100% hexanes and gradually increasing to 10% ethyl acetate) is typically effective. To prevent streaking of the amine product on the silica gel, it is advisable to add a small amount of triethylamine (0.1-1%) to the eluent.[2]

• Fraction Collection: Collect fractions and analyze by TLC to identify those containing the pure product.

• Final Product: Combine the pure fractions and remove the solvent under reduced pressure to obtain N-benzyl-2-methylcyclohexanamine as a colorless to pale yellow oil.

Protocol 2: Direct N-Alkylation of 2-Methylcyclohexanamine Hydrochloride with Benzyl Bromide

This method is a more traditional approach. The key to achieving selective mono-alkylation is the use of a suitable base and careful control of the reaction conditions. Cesium carbonate has been shown to be effective in promoting mono-N-alkylation.

Materials and Reagents

Reagent	Molecular Weight ( g/mol )	Quantity (mmol)	Mass/Volume
2-Methylcyclohexanamine hydrochloride	149.66	10.0	1.50 g
Benzyl bromide	171.04	11.0	1.88 g (1.31 mL)
Cesium Carbonate (Cs₂CO₃)	325.82	15.0	4.89 g
Anhydrous N,N-Dimethylformamide (DMF)	73.09	-	50 mL
Ethyl acetate	88.11	-	150 mL
Water	18.02	-	100 mL
Brine	-	-	50 mL
Anhydrous sodium sulfate (Na₂SO₄)	142.04	-	~5 g

Experimental Procedure

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, suspend 2-methylcyclohexanamine hydrochloride (1.50 g, 10.0 mmol) and cesium carbonate (4.89 g, 15.0 mmol) in anhydrous N,N-dimethylformamide (50 mL).

• Addition of Alkylating Agent: Add benzyl bromide (1.31 mL, 11.0 mmol) dropwise to the stirred suspension at room temperature.

• Reaction Conditions: Heat the reaction mixture to 40-50 °C and stir for 12-24 hours.

• Reaction Monitoring: Monitor the progress of the reaction by TLC, paying close attention to the formation of the mono-alkylated product and any potential di-alkylated byproducts.

• Workup: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts.

• Extraction: Dilute the filtrate with water (100 mL) and extract the product with ethyl acetate (3 x 50 mL).

• Washing and Drying: Combine the organic extracts, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

• Solvent Removal: Filter off the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography as described in the reductive amination protocol.

Product Characterization

The final product, N-benzyl-2-methylcyclohexanamine, should be characterized to confirm its identity and purity.

Predicted Spectroscopic Data

The following data are predicted for N-benzyl-2-methylcyclohexanamine based on analogous structures.[3]

¹H NMR (400 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.20 - 7.40	Multiplet	5H	Aromatic protons (C₆H₅)
~ 3.80	Singlet	2H	Benzylic protons (N-CH₂-Ph)
~ 2.40 - 2.60	Multiplet	1H	Cyclohexyl methine proton (N-CH)
~ 0.90 - 1.90	Multiplet	10H	Cyclohexyl methylene and methine protons
~ 0.85	Doublet	3H	Methyl protons (CH₃)

¹³C NMR (100 MHz, CDCl₃):

Chemical Shift (δ, ppm)	Assignment
~ 140	Aromatic quaternary carbon (C-ipso)
~ 128-129	Aromatic CH carbons
~ 127	Aromatic CH carbon (C-para)
~ 60	Cyclohexyl methine carbon (N-CH)
~ 54	Benzylic carbon (N-CH₂-Ph)
~ 25-35	Cyclohexyl methylene and methine carbons
~ 18	Methyl carbon (CH₃)

Mass Spectrometry (EI):

The mass spectrum is expected to show a molecular ion peak (M⁺) and characteristic fragmentation patterns resulting from alpha-cleavage adjacent to the nitrogen atom.

Safety Precautions

• 2-Methylcyclohexanamine hydrochloride: Handle in a well-ventilated area. Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium triacetoxyborohydride: Flammable solid that reacts with water to release flammable gases. Handle under an inert atmosphere and away from moisture.[4][5][6] Wear appropriate PPE.

• Benzyl bromide: Lachrymator and corrosive. Handle in a fume hood with appropriate PPE.

• Dichloromethane and N,N-Dimethylformamide: Volatile and potentially harmful solvents. Handle in a fume hood.

References

• Supporting Information for: Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids. Synlett, 2016, 27, 2339-2344.
• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862.
• Fisher Scientific. (2015, January 16).
• AK Scientific, Inc. (n.d.).
• Apollo Scientific. (n.d.).
• BenchChem. (2025). Spectroscopic Analysis of N-Benzyl-N-methylcyclohexanamine: A Technical Guide.

• University of Calgary. (n.d.). Ch22: Alkylation of Amines. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. academia.edu [academia.edu]
• 4. Synthesis of Tertiary Alkyl Amines via Photoinduced, Copper-Catalyzed Nucleophilic Substitution of Unactivated Alkyl Halides by Secondary Alkyl Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. teledynelabs.com [teledynelabs.com]

Application Note: Reductive Amination of 2-Methylcyclohexanamine Hydrochloride with Carbonyl Compounds

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Application Focus: Synthesis of sterically hindered aliphatic secondary and tertiary amines for medicinal chemistry and API development.

Executive Summary & Mechanistic Rationale

The incorporation of aliphatic, cyclic amines like 2-methylcyclohexanamine into drug scaffolds is a proven strategy for modulating lipophilicity, tuning basicity (pKa), and improving metabolic stability. However, because the free base of 2-methylcyclohexanamine is volatile and susceptible to oxidative degradation, it is commercially supplied and stored as a stable hydrochloride salt.

Synthesizing substituted amines via direct alkylation with alkyl halides often leads to uncontrollable over-alkylation (forming tertiary amines or quaternary ammonium salts) ([1]). To circumvent this, reductive amination is the gold-standard protocol. This two-step, one-pot process involves the condensation of the amine with an aldehyde or ketone to form an intermediate imine (Schiff base), followed by chemoselective hydride reduction to yield the desired secondary amine ([2]).

When utilizing a hydrochloride salt, the protocol requires careful stoichiometric neutralization to liberate the nucleophilic free amine in situ without deactivating the acid-sensitive reducing agent.

Mechanistic Pathway

Mechanistic workflow of the reductive amination of 2-methylcyclohexanamine hydrochloride.

Experimental Design & Reagent Selection

The success of this reaction hinges on the precise pairing of the base, solvent, and reducing agent.

• Choice of Base: N,N-Diisopropylethylamine (DIPEA) or Sodium Acetate (NaOAc) are optimal. They effectively neutralize the HCl salt to generate the free amine. DIPEA is non-nucleophilic, preventing side reactions, while NaOAc provides a mild buffering effect that stabilizes the borohydride reagent.

• Stereochemical Considerations: 2-Methylcyclohexanamine possesses a chiral center at the C1 and C2 positions (existing as cis and trans diastereomers). The reductive amination process preserves the stereochemical integrity of the cyclohexane ring ([3]). However, if a prochiral ketone is used as the electrophile, a new stereocenter is generated, resulting in a mixture of diastereomers that may require separation via preparative HPLC.

• Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)3) is the premier reagent for this transformation. It is mild, exhibits excellent functional group tolerance, and selectively reduces the protonated imine over the unreacted carbonyl compound ([4]).

Table 1: Quantitative Comparison of Reducing Agents for Amination

Reducing Agent	Optimal Solvent	Toxicity Profile	Chemoselectivity (Imine vs. Carbonyl)	Relative Reaction Rate	Dialkylation Risk
NaBH(OAc)3	DCE or THF	Low	Excellent (Standard choice)	Fast (1-12 h)	Very Low
NaBH3CN	MeOH	High (Cyanide byproduct)	Good (Requires pH 5-6)	Moderate (12-24 h)	Low
NaBH4	EtOH / MeOH	Low	Poor (Reduces carbonyls rapidly)	Very Fast (< 1 h)	High (Requires stepwise protocol)
H2 / Pd-C	EtOAc / MeOH	Low (Pyrophoric catalyst)	Moderate (Reduces alkenes/alkynes)	Variable (Depends on pressure)	Moderate

Step-by-Step Methodology & Protocols

This protocol describes the synthesis of a secondary amine using 2-methylcyclohexanamine hydrochloride and an aldehyde/ketone. The procedure is designed as a self-validating system , incorporating analytical checkpoints to ensure reaction causality and prevent downstream failures.

Phase 1: Freebasing and Imine Condensation

• Preparation: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and an argon balloon, add 2-methylcyclohexanamine hydrochloride (1.0 mmol, 1.0 eq) and anhydrous 1,2-dichloroethane (DCE) (5.0 mL) ([5]).

• Neutralization: Add DIPEA (1.2 mmol, 1.2 eq) dropwise at room temperature. Stir the suspension for 15 minutes.

  • Causality: The insoluble hydrochloride salt is neutralized into the highly soluble, nucleophilic free amine. The reaction mixture will transition from a cloudy suspension to a clear solution.

• Electrophile Addition: Add the target aldehyde or ketone (1.0 mmol, 1.0 eq).

  • Steric Adjustment: Because the alpha-methyl group on the cyclohexyl ring introduces steric hindrance, ketone substrates may react sluggishly. If using a ketone, add Titanium(IV) isopropoxide (Ti(OiPr)4) (1.2 mmol) or activated 4Å molecular sieves to drive the dehydration step.

Validation Checkpoint 1 (Imine Formation): Withdraw a 10 µL aliquot, dilute in 1 mL Acetonitrile, and analyze via LC-MS. Do not proceed to reduction until the mass of the intermediate imine

is the dominant peak. Aldehydes typically reach >95% conversion in 1-2 hours; ketones may require 12 hours or mild heating (40 °C).

Phase 2: Chemoselective Hydride Reduction

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath.

• Reduction: Add Sodium triacetoxyborohydride (NaBH(OAc)3) (1.5 mmol, 1.5 eq) portion-wise over 5 minutes.

  • Causality: Cooling minimizes the exothermic degradation of the borohydride and suppresses any background reduction of the unreacted carbonyl. NaBH(OAc)3 selectively attacks the highly electrophilic iminium ion ([4]).

• Maturation: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 4–12 hours.

Validation Checkpoint 2 (Reduction Completion): Perform TLC (Hexanes/EtOAc 7:3, Ninhydrin stain). The UV-active or Ninhydrin-active imine spot should be completely consumed, replaced by a highly polar secondary amine spot that stains intensely with Ninhydrin.

Phase 3: Quench and Self-Validating Purification

• Quench: Slowly add saturated aqueous

  (5.0 mL) and stir vigorously for 30 minutes until gas evolution ceases.

  • Causality: The basic quench destroys unreacted borohydride and neutralizes the acetic acid byproduct, ensuring the amine product is fully deprotonated for organic extraction.

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with Dichloromethane (DCM) (3 x 10 mL). Wash the combined organic layers with brine (10 mL), dry over anhydrous

  , filter, and concentrate under reduced pressure.

• Acid-Base Purification (Self-Validating Step):

  • Dissolve the crude oil in Diethyl Ether (

    ) (10 mL).

  • Extract the ether layer with 1M HCl (3 x 10 mL). Causality: The target amine is protonated and moves into the aqueous layer, while neutral impurities (unreacted carbonyls, alcohols) remain in the ether layer.

  • Discard the ether layer.

  • Cool the aqueous layer to 0 °C and basify with 2M NaOH until pH > 10.

  • Extract the basic aqueous layer with DCM (3 x 10 mL). Dry and concentrate to yield the high-purity secondary amine.

Troubleshooting Guide

• Issue: High levels of alcohol byproduct (Over-reduction).

  • Root Cause: The reducing agent was added before imine formation was complete, leading to direct reduction of the carbonyl.

  • Solution: Utilize a strictly stepwise protocol. Ensure Validation Checkpoint 1 is satisfied before adding NaBH(OAc)3.

• Issue: Sluggish reaction with sterically hindered ketones.

  • Root Cause: The alpha-methyl group of 2-methylcyclohexanamine prevents efficient nucleophilic attack on bulky ketones.

  • Solution: Switch the solvent to neat Titanium(IV) isopropoxide or use a more aggressive Lewis acid catalyst. Alternatively, elevate the temperature of the imine condensation step to 60 °C before cooling and adding the reducing agent.

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849-3862. URL:[Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. URL:[Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. URL:[Link]

• Vergne-Vaxelaire, C., et al. (2021). Method for preparing amines from aldehydes and ketones by biocatalysis. Google Patents (US11118200B2).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. US11118200B2 - Method for preparing amines from aldehydes and ketones by biocatalysis - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 2-Methylcyclohexanamine Hydrochloride

Welcome to the technical support center for the synthesis of 2-Methylcyclohexanamine Hydrochloride. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important chemical intermediate. Here, we address common challenges encountered during its synthesis, offering in-depth, field-proven insights and solutions in a direct question-and-answer format. Our goal is to provide not just procedural steps, but the scientific reasoning behind them, ensuring a robust and reproducible synthetic protocol.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

FAQ 1: My overall yield of 2-Methylcyclohexanamine Hydrochloride is consistently low. What are the likely causes and how can I improve it?

Low yields in the synthesis of 2-methylcyclohexanamine hydrochloride, typically achieved through the reductive amination of 2-methylcyclohexanone, can stem from several factors throughout the experimental workflow.[1] A systematic approach to troubleshooting is crucial for identifying and resolving the root cause.

Potential Cause 1: Incomplete Imine Formation

The initial step of reductive amination is the formation of an imine or enamine intermediate from 2-methylcyclohexanone and ammonia (or an ammonia source).[2][3][4] This reaction is an equilibrium process, and failure to drive it towards the imine will result in the reduction of the starting ketone to 2-methylcyclohexanol, a common byproduct.

• Troubleshooting:

  • Water Removal: The formation of the imine releases a molecule of water.[3][4] Employing a Dean-Stark apparatus during imine formation can effectively remove water and shift the equilibrium towards the desired intermediate.

  • pH Control: The reaction is typically acid-catalyzed. However, a pH that is too low will protonate the amine, rendering it non-nucleophilic. A weakly acidic medium (pH 4-6) is generally optimal.

  • Reaction Time and Temperature: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure the complete consumption of the starting ketone before the addition of the reducing agent.[1]

Potential Cause 2: Suboptimal Reduction Step

The choice and handling of the reducing agent are critical for an efficient reaction. Common reducing agents for this transformation include sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃).

• Troubleshooting:

  • Reducing Agent Reactivity: Sodium cyanoborohydride is effective at a lower pH, which favors the iminium ion formation, but it is also highly toxic. Sodium triacetoxyborohydride is a milder and less toxic alternative that can be used under non-acidic conditions. Ensure the chosen reducing agent is fresh and has been stored under anhydrous conditions.

  • Stoichiometry: An insufficient amount of the reducing agent will lead to an incomplete reaction. Conversely, a large excess can lead to the formation of over-reduced byproducts. A molar equivalent of 1.5 to 2.0 of the reducing agent relative to the ketone is a good starting point.

Potential Cause 3: Product Loss During Workup

2-Methylcyclohexanamine is a relatively volatile and water-soluble compound. Significant product loss can occur during the extraction and purification steps.

• Troubleshooting:

  • Extraction Efficiency: After quenching the reaction, basify the aqueous layer to a pH greater than 10 to ensure the amine is in its free base form. Extract the product with a low-boiling point organic solvent (e.g., diethyl ether or dichloromethane) multiple times to ensure complete extraction.

  • Drying and Solvent Removal: Dry the combined organic extracts thoroughly with a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) before solvent removal. When removing the solvent using a rotary evaporator, use a low temperature and pressure to avoid co-evaporation of the product.

FAQ 2: I am struggling with poor diastereoselectivity. How can I control the cis/trans isomer ratio of my 2-Methylcyclohexanamine product?

The synthesis of 2-methylcyclohexanamine results in the formation of two diastereomers: cis-2-methylcyclohexanamine and trans-2-methylcyclohexanamine.[5] The relative orientation of the methyl and amino groups significantly influences the molecule's properties and biological activity.[5] Controlling the diastereoselectivity is a common challenge.

Understanding the Stereochemistry

The stereochemical outcome is determined during the reduction of the imine intermediate. The hydride from the reducing agent can attack the imine from either the axial or equatorial face of the cyclohexane ring intermediate. The steric hindrance posed by the methyl group plays a crucial role in directing this attack.

• Kinetic vs. Thermodynamic Control:

  • Under kinetically controlled conditions (low temperature, rapid reduction), the hydride will preferentially attack from the less sterically hindered face, often leading to a higher proportion of the cis isomer where the incoming amino group is on the same side as the methyl group.

  • Under thermodynamically controlled conditions (higher temperature, longer reaction times, reversible reaction), the more stable trans isomer, with both the methyl and amino groups in the equatorial position, is favored.[5]

Strategies for Controlling Diastereoselectivity:

• Choice of Reducing Agent: Bulkier reducing agents, such as lithium tri-sec-butylborohydride (L-Selectride®), can exhibit higher diastereoselectivity by attacking from the less hindered face.

• Temperature Control: Performing the reduction at a low temperature (e.g., -78 °C) can enhance kinetic control and potentially favor one diastereomer.

• Catalytic Hydrogenation: Using catalytic hydrogenation (e.g., H₂, Pd/C) can sometimes offer different diastereoselectivity compared to hydride-based reducing agents. The stereochemical outcome will depend on the catalyst and reaction conditions.

Visualizing the Reaction Pathway

Caption: A logical workflow for identifying and addressing impurities.

FAQ 4: How can I effectively purify 2-Methylcyclohexanamine Hydrochloride and separate the cis and trans isomers?

Purification is a critical step to obtain the desired product with high purity. [6]For 2-methylcyclohexanamine hydrochloride, both recrystallization and column chromatography can be effective.

Purification of the Free Base vs. the Hydrochloride Salt

It is often advantageous to purify the free amine before converting it to the hydrochloride salt. The free amine is less polar and more amenable to standard silica gel chromatography.

Step-by-Step Purification Protocol:

• Aqueous Workup: After the reaction is complete, quench it carefully and perform an aqueous workup as described in FAQ 1.

• Purification of the Free Amine (Optional but Recommended):

  • Column Chromatography: Use a silica gel column with a gradient eluent system, such as hexane/ethyl acetate with a small percentage of triethylamine to prevent the amine from streaking on the column.

  • Fractional Distillation: The cis and trans isomers may have slightly different boiling points, allowing for separation by careful fractional distillation under reduced pressure. 3. Formation of the Hydrochloride Salt:

  • Dissolve the purified free amine in a suitable anhydrous solvent like diethyl ether or isopropanol.

  • Slowly add a solution of HCl in the same solvent (or bubble dry HCl gas through the solution) while stirring.

  • The hydrochloride salt should precipitate out of the solution.

• Recrystallization of the Hydrochloride Salt:

  • Collect the precipitated salt by filtration.

  • Recrystallize the crude salt from a suitable solvent system, such as ethanol/acetone or isopropanol/diethyl ether, to obtain the final product with high purity. [6]

FAQ 5: I am having trouble with the hydrochloride salt formation; it either oils out or doesn't precipitate completely. What should I do?

The formation of a stable, crystalline hydrochloride salt is crucial for the isolation and handling of the final product. [7] Troubleshooting Salt Formation:

• Solvent Choice: The choice of solvent for precipitation is critical. The hydrochloride salt should be insoluble in the chosen solvent. Diethyl ether is a common choice for this purpose.

• Anhydrous Conditions: Ensure that all solvents and glassware are scrupulously dry. The presence of water can lead to the formation of a hydrate or an oil.

• Rate of Addition: Add the HCl solution slowly to the solution of the free amine with vigorous stirring. Rapid addition can lead to the formation of an amorphous solid or an oil.

• Temperature: Cooling the solution in an ice bath can promote crystallization.

• Seeding: If you have a small amount of the crystalline product, adding a seed crystal to the solution can induce crystallization.

FAQ 6: What are the key spectroscopic features to confirm the structure and differentiate between the cis and trans isomers of 2-Methylcyclohexanamine?

Spectroscopic analysis is essential for confirming the identity and purity of your product. [8]¹H NMR, ¹³C NMR, and FTIR are the most valuable techniques for this purpose.

Expected Spectroscopic Data:

Technique	Key Features for 2-Methylcyclohexanamine
¹H NMR	- N-H protons: A broad signal that disappears upon D₂O exchange.<[9]br>- C-H proton adjacent to Nitrogen: The chemical shift and coupling constants of this proton are diagnostic for distinguishing between the cis and trans isomers. In the trans isomer with both groups equatorial, this proton will typically be axial and show large axial-axial couplings. - Methyl group: A doublet with a coupling constant of ~7 Hz.
¹³C NMR	- The chemical shifts of the carbon atoms in the cyclohexane ring will differ between the cis and trans isomers due to different steric environments.
FTIR	- N-H stretch: A characteristic absorption in the 3300-3500 cm⁻¹ region. [9]For a primary amine, two bands are expected. - C-H stretch: Absorptions just below 3000 cm⁻¹.

Note: Obtaining high-quality reference spectra for both the pure cis and trans isomers is the most reliable way to confirm the stereochemical identity of your product.

References

• Benchchem. (n.d.). Removal of impurities from 2-(Methylamino)cyclohexanone hydrochloride.
• Benchchem. (n.d.). An In-Depth Technical Guide to the Molecular Structure and Conformation of 2-methyl-N-pentylcyclohexan-1-amine.
• Benchchem. (n.d.). Structural Elucidation of 2-(Methylamino)cyclohexanone Hydrochloride: A Technical Guide.
• Benchchem. (n.d.). Laboratory scale synthesis of 2-(Methylamino)cyclohexanone hydrochloride.
• Sigma-Aldrich. (n.d.). 2-Methylcyclohexylamine, mixture of cis and trans.
• ChemicalBook. (n.d.). (1R,2R)-2-methylcyclohexan-1-amine synthesis.
• Sigma-Aldrich. (n.d.). (1S,2R)-2-Methylcyclohexanamine hydrochloride.
• Benchchem. (n.d.). Scalable synthesis of 2-(Dimethylaminomethylene)cyclohexanone for industrial applications.
• Reddit. (2020, November 23). My first synthesis was not as efficient as I had hoped. 16% yield.
• Benchchem. (n.d.). The Pivotal Role of 2-(Methylamino)cyclohexanone Hydrochloride in Organic Synthesis: A Technical Guide.
• NIST. (n.d.). 2-Methylcyclohexylamine.
• Santa Cruz Biotechnology. (n.d.). 2-Methylcyclohexylamine, mixture of cis and trans.
• chemBlink. (n.d.). cis-2-Methylcyclohexylamine.
• Fluorochem. (n.d.). (1R,2S)-2-Methylcyclohexanamine hydrochloride.
• PubChem. (n.d.). trans-2-Methyl-cyclohexylamine hydrochloride.
• ResearchGate. (n.d.). The results from reductive amination of cyclohexanone with benzylamine....
• PubChem. (n.d.). 2-Methylcyclohexylamine, (1S,2S)-.
• Fluorochem. (n.d.). trans-2-Methylcyclohexanamine hydrochloride.
• NIST. (n.d.). Cyclohexanamine, N-methyl-.
• Benchchem. (n.d.). Technical Support Center: Synthesis of 2-Methylcyclohexanone.
• OC-Praktikum. (n.d.). Synthesis of 2-dimethylaminomethyl-cyclohexanone hydrochloride.
• Benchchem. (n.d.). Common side products in the synthesis of 2-Methylhexanamide.
• American Elements. (n.d.). (1S,2R)-2-Methylcyclohexanamine hydrochloride.
• White Rose Research Online. (2022, April 19). Reductive Aminations by Imine Reductases: From Milligrams to Tons.
• Pearson. (n.d.). Reductive Amination Practice Questions & Answers.
• Chemistry LibreTexts. (2024, July 30). 24.11: Spectroscopy of Amines.
• Wikipedia. (n.d.). Reductive amination.
• Benchchem. (n.d.). Technical Support Center: Synthesis of 2-(Hydroxy-phenyl-methyl)-cyclohexanone.
• MDPI. (2025, August 23). Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency.
• Numerade. (n.d.). Show the mechanism of reductive amination of cyclohexanone and dimethylamine with.
• Quora. (2020, December 26). How to synthesis 2- methyl cyclohexanone from cyclohexanone.
• Radleys. (n.d.). Application Note – Reductive Amination.
• ResearchGate. (n.d.). Diastereoselective Synthesis of α-Methyl and α-Hydroxy-β-Amino Acids via 4-Substituted-1,3-Oxazinan-6-ones.
• Scholarly Commons. (2012, January 1). The first example of amine-induced reversal of diastereoselectivity in acylation of some trans-2-substituted cyclohexanols.
• PubMed. (n.d.). Precaution on use of hydrochloride salts in pharmaceutical formulation.
• ChemicalBook. (n.d.). 2-Methylcyclohexylamine(7003-32-9)IR1.
• Sigma-Aldrich. (n.d.). trans-2-Methylcyclohexanamine hydrochloride.
• Google Patents. (n.d.). Novel synthesis process of trans-4-methylcyclohexylamine base and derived salts of trans-4-methylcyclohexylamine hydrochloride or pivalate usable as intermediates in the preparation of glimepiride antidiabetic.
• Beilstein Journals. (2024, August 15). Diastereoselective synthesis of highly substituted cyclohexanones and tetrahydrochromene-4-ones via conjugate addition of curcumin.
• PMC. (2024, August 15). Diastereoselective synthesis of highly substituted cyclohexanones and tetrahydrochromene-4-ones via conjugate addition of curcumins to arylidenemalonates.
• Merck Millipore. (n.d.). Improving API Solubility by Salt and Cocrystal Formation.
• Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Drug Dissolution Enhancement by Salt Formation.
• Benchchem. (n.d.). Troubleshooting common side reactions in Bis(2-chloroethyl)amine hydrochloride synthesis.
• PMC. (n.d.). Diastereoselective (3 + 3)-Annulations of Trisubstituted Michael Acceptors for Access to Polyfunctional Cyclohexanones.
• Chemistry Steps. (2024, March 28). Reductive Amination.

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• 9. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: 2-Methylcyclohexanamine Hydrochloride Synthesis

Welcome to the Technical Support Center for the synthesis and isolation of 2-Methylcyclohexanamine hydrochloride . Whether you are accessing this primary amine via the reductive amination of 2-methylcyclohexanone or the catalytic hydrogenation of o-toluidine, controlling side reactions is critical. This guide bridges the gap between theoretical mechanisms and benchtop realities, providing self-validating protocols to ensure high-purity crystalline yields.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: During the reductive amination of 2-methylcyclohexanone, I am observing a high yield of secondary amines. How can I suppress this over-alkylation?

The Causality: Reductive amination is a cascade process. The reaction of 2-methylcyclohexanone with ammonia forms a transient imine intermediate, which is subsequently reduced to the primary amine (2-methylcyclohexanamine). However, once the primary amine accumulates, it acts as a nucleophile. It competes with ammonia to attack unreacted ketones or imines, forming a secondary imine that reduces to the unwanted secondary amine (di(2-methylcyclohexyl)amine) .

The Solution: To drive the equilibrium toward the primary amine, you must manipulate the concentration gradients.

• Ammonia Excess: Use a massive molar excess of ammonia (typically 10 to 40 equivalents).

• Buffering: Incorporate an ammonium salt (e.g.,

  ) to act as both a proton source for imine activation and a buffer to stabilize the reaction .

• Catalyst Selection: Use a highly selective catalyst (like Pd/C or specific imine reductases) that rapidly reduces the primary imine before it can undergo consecutive nucleophilic attacks.

Q2: We are synthesizing 2-methylcyclohexanamine via the catalytic hydrogenation of o-toluidine. What dictates the cis/trans diastereomeric ratio?

The Causality: The hydrogenation of the aromatic ring of o-toluidine is heavily influenced by the steric bulk of the ortho-methyl group, which dictates how the molecule adsorbs onto the catalyst surface. The primary amine is the main product, but the stereocenter formation depends on the hydrogen delivery face.

The Solution: When utilizing a Ru/C catalyst at elevated temperatures (120 °C) and pressures (100 bar ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

), the trans-isomer is kinetically favored. The preference for the trans-primary amine is significantly higher here than in p-toluidine reductions, typically yielding a trans/cis ratio of approximately 3.5 []([Link]).

Q3: My final 2-methylcyclohexanamine hydrochloride salt precipitates as a sticky, hygroscopic sludge rather than a free-flowing powder. What is going wrong?

The Causality: This is a classic symptom of either water contamination or ammonium chloride co-precipitation.

• Water: If aqueous HCl is used for salt formation, water becomes trapped in the highly polar crystal lattice, causing the salt to "oil out" or form a syrup.

• Ammonium Chloride: If the excess ammonia from the reductive amination step is not rigorously washed out during the free-base extraction, it reacts with HCl to form

  . This inorganic salt co-precipitates with your product, ruining elemental analysis and acting as a hygroscopic sponge.

The Solution: Perform a rigorous solvent swap to an anhydrous, non-polar anti-solvent (e.g., Methyl tert-butyl ether, MTBE) and precipitate the salt using strictly anhydrous HCl in dioxane or diethyl ether.

Part 2: Quantitative Data & Reaction Pathways

Table 1: Product Distribution in o-Toluidine Hydrogenation

Conditions: Ru/C Catalyst, 120 °C, 100 bar ngcontent-ng-c347536016="" _nghost-ng-c1800544882="" class="inline ng-star-inserted">

, 180 min.

Product / Isomer	Selectivity (%)	Mechanistic Note
Trans-2-methylcyclohexanamine	66 - 70%	Kinetically favored due to surface adsorption geometry.
Cis-2-methylcyclohexanamine	21 - 26%	Minor diastereomer.
Secondary Amines	< 5%	Consecutive side product; minimized by high initial reaction rates.
Trans/Cis Ratio	~ 3.5	Highly stable ratio under these specific thermodynamic conditions.

Table 2: Common Side Reactions in Reductive Amination

Side Product	Causality	Mitigation Strategy
Di(2-methylcyclohexyl)amine	Over-alkylation (Primary amine attacks imine)	Use 10-40x excess and buffer.
2-Methylcyclohexanol	Direct reduction of the ketone before imine formation	Allow sufficient pre-mixing time for imine condensation before introduction.

Reaction Network Visualization

Reaction network of 2-methylcyclohexanone reductive amination highlighting major side reactions.

Part 3: Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. Each step contains a built-in checkpoint to ensure the chemical logic is sound before proceeding.

Protocol A: Optimized Reductive Amination of 2-Methylcyclohexanone

Objective: Maximize primary amine yield while suppressing alcohol and secondary amine formation.

• Imine Pre-formation: In a high-pressure reactor, dissolve 2-methylcyclohexanone (1.0 eq) in methanol. Add a methanolic solution of ammonia (20.0 eq) and ammonium chloride (1.0 eq).

  • Self-Validation Check: Stir the mixture at room temperature for 2 hours before adding the catalyst. This ensures complete condensation to the imine, minimizing direct ketone reduction to 2-methylcyclohexanol.

• Catalytic Reduction: Add 10% Pd/C catalyst (5 wt% relative to substrate). Purge the reactor with

  (3x), then with (3x). Pressurize to 10 bar and stir at 50 °C for 12 hours.

• Workup & Ammonia Removal (Critical): Filter the catalyst through a pad of Celite. Concentrate the filtrate under reduced pressure to remove methanol and excess ammonia.

  • Self-Validation Check: The concentrated residue must not smell strongly of ammonia. If it does, re-dissolve in dichloromethane (DCM) and wash thoroughly with brine to extract residual inorganic salts.

Protocol B: Anhydrous Hydrochloride Salt Formation

Objective: Generate a non-hygroscopic, analytically pure crystalline salt.

• Drying the Free Base: Dissolve the crude 2-methylcyclohexanamine free base in MTBE (Methyl tert-butyl ether). Add anhydrous

  and stir for 30 minutes. Filter the drying agent.

  • Causality: MTBE is an excellent anti-solvent for amine hydrochlorides. Removing trace water here prevents the salt from "oiling out" later.

• Controlled Precipitation: Cool the MTBE solution to 0–5 °C in an ice bath. Under vigorous stirring, add 4.0 M HCl in dioxane (1.05 eq) dropwise.

  • Self-Validation Check: A stark white precipitate should form immediately upon the first drop. If a biphasic liquid forms instead, water is present in your system.

• Isolation: Stir for an additional 1 hour at 0 °C to maximize crystal lattice formation. Filter the white crystalline solid under a nitrogen blanket (to prevent atmospheric moisture absorption) and wash with cold, anhydrous MTBE.

• Drying: Dry the crystals in a vacuum oven at 40 °C for 12 hours.

Self-validating workflow for the anhydrous precipitation of 2-methylcyclohexanamine hydrochloride.

References

• Hydrogenation of o-toluidine at 120 °C (p H2 = 100 bar) . ResearchGate. Retrieved from:[Link]

• Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen . Chemical Reviews, ACS Publications. Retrieved from:[Link]

• Characterization of imine reductases in reductive amination for the exploration of structure-activity relationships . Science Advances, ResearchGate. Retrieved from:[Link]

Technical Support Center: Optimizing Yield for 2-Methylcyclohexanamine Hydrochloride Synthesis

Welcome to the Technical Support Center for the synthesis of 2-Methylcyclohexanamine hydrochloride. As a Senior Application Scientist, I have designed this guide to address the mechanistic and practical challenges associated with this synthesis. Whether you are scaling up the reductive amination of 2-methylcyclohexanone or optimizing the hydrogenation of o-toluidine, this guide provides field-proven causality, self-validating protocols, and authoritative troubleshooting steps to maximize your isolated yield and stereocontrol.

Diagnostic Decision Tree

Before diving into specific protocols, use the diagnostic flowchart below to isolate the root cause of your yield loss based on your chosen synthetic route.

Fig 1. Diagnostic decision tree for troubleshooting 2-methylcyclohexanamine HCl yield loss.

FAQ & Troubleshooting Guide

Q1: Why is my overall yield low during the reductive amination of 2-methylcyclohexanone, and why am I seeing secondary amine byproducts?

Causality: This is a classic issue of competing reaction pathways. In reductive amination, the ketone reacts with ammonia to form an imine intermediate. If the local concentration of the primary amine product (2-methylcyclohexanamine) exceeds the concentration of ammonia, the newly formed primary amine will attack unreacted ketone, forming a secondary amine byproduct (di(2-methylcyclohexyl)amine) [1]. Solution: To suppress over-alkylation, you must drive the equilibrium toward the primary imine by maintaining a vast stoichiometric excess of the ammonia source (e.g., 10 to 40 equivalents of NH₃ or ammonium formate). Additionally, using a highly active catalyst like 10 wt% Pd/C under 50 psi H₂ ensures that the imine is reduced to the primary amine faster than it can undergo side reactions [2].

Q2: How do I control the cis/trans stereoselectivity during the hydrogenation of o-toluidine?

Causality: The hydrogenation of o-toluidine is highly dependent on the catalyst surface and reaction thermodynamics. Standard Pd/C or PtO₂ catalysts often yield near 1:1 mixtures of cis and trans isomers because the aromatic ring adsorbs flatly, offering poor facial selectivity. Solution: Switch to a Ruthenium on Carbon (Ru/C) catalyst. Research demonstrates that hydrogenating o-toluidine over Ru/C at 120 °C and 100 bar H₂ thermodynamically favors the trans-2-methylcyclohexylamine, achieving a trans/cis ratio of approximately 3.5 (66–70% trans selectivity vs. 21–26% cis)[3]. Note that the secondary amine forms as a consecutive product, so strict monitoring of the reaction time (typically 180 minutes for full conversion) is required to prevent yield degradation [3].

Q3: I am losing a significant amount of product during the hydrochloride salt formation. The product turns into a gummy paste instead of a crystalline powder. How can I optimize precipitation?

Causality: 2-Methylcyclohexanamine hydrochloride is highly hygroscopic. If you use aqueous HCl or if your solvent system contains trace water, the salt will absorb moisture and "oil out" (form a gummy paste), drastically reducing your isolated yield and purity [4]. Solution: The protocol must be a self-validating anhydrous system. Dissolve the free base amine in an anhydrous, non-polar solvent (e.g., diethyl ether or methyl tert-butyl ether [MTBE]). Chill the solution to 0–5 °C, and introduce anhydrous HCl gas or a standardized ethereal HCl solution dropwise. The hydrochloride salt will instantly precipitate as a white, crystalline solid. Filter immediately under a stream of dry nitrogen to prevent atmospheric moisture absorption [4].

Quantitative Data Comparison

The following table summarizes the expected yields and stereochemical outcomes based on the chosen synthetic route and catalyst.

Synthetic Route	Catalyst	Temp / Pressure	Primary Amine Yield	Trans/Cis Ratio	Primary Byproduct
Reductive Amination (2-Methylcyclohexanone)	10% Pd/C	25 °C / 50 psi H₂	75–85%	~1:1	Secondary Amine
Reductive Amination (2-Methylcyclohexanone)	Ru/C	70 °C / 70 psi H₂	80–90%	~1:1	Cyclohexanol deriv.
Hydrogenation (o-Toluidine)	5% Ru/C	120 °C / 100 bar H₂	>90%	~3.5:1	Secondary Amine
Hydrogenation (o-Toluidine)	NiMo/Al₂O₃	350 °C / 20 bar H₂S	<50% (HDN pathway)	N/A	Methylcyclohexene

Reaction Mechanism & Pathway

Fig 2. Chemical pathway from 2-methylcyclohexanone to the final hydrochloride salt.

Experimental Protocols

Protocol A: Reductive Amination of 2-Methylcyclohexanone

This protocol is designed to minimize secondary amine formation by utilizing a high ammonia-to-ketone ratio.

• Reaction Setup: To a high-pressure Parr hydrogenator vessel, add 2-methylcyclohexanone (1.0 eq) and anhydrous methanol (10 mL per gram of ketone).

• Ammonia Addition: Add a solution of ammonia in methanol (7 M, 10.0 eq) to the vessel. Stir at room temperature for 30 minutes to allow the in situ formation of the imine intermediate.

• Catalyst Addition: Carefully add 10 wt% Palladium on carbon (Pd/C) (5 mol % Pd) under a gentle stream of argon or nitrogen to prevent ignition of methanol vapors [2].

• Hydrogenation: Seal the vessel, purge with nitrogen three times, and then purge with hydrogen gas three times. Pressurize the vessel to 50 psi with H₂.

• Reaction Execution: Stir vigorously at room temperature for 24 hours. Self-Validation: Monitor hydrogen uptake; the reaction is complete when the pressure stabilizes and no further H₂ is consumed.

• Workup: Vent the hydrogen safely. Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate under reduced pressure to yield the crude free base amine.

Protocol B: Anhydrous Hydrochloride Salt Formation

This protocol ensures the isolation of a crystalline, non-gummy hydrochloride salt.

• Solvent Preparation: Dissolve the crude 2-methylcyclohexanamine free base (from Protocol A) in anhydrous diethyl ether or MTBE (approx. 15 mL per gram of amine).

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0–5 °C.

• Protonation: Slowly add a standardized solution of 2.0 M HCl in diethyl ether dropwise while stirring vigorously. Self-Validation: A white precipitate should form immediately upon contact [4]. Continue addition until the pH of the supernatant (tested via a wetted pH strip) is acidic (pH ~2).

• Isolation: Rapidly filter the suspension through a Büchner funnel under a stream of dry nitrogen. Wash the filter cake with cold, anhydrous diethyl ether.

• Drying: Transfer the white crystalline solid to a vacuum desiccator containing phosphorus pentoxide (P₂O₅) or silica gel. Dry under high vacuum for 12 hours to afford pure 2-methylcyclohexanamine hydrochloride.

References

• Chemical Reviews (ACS) . Transition-Metal-Catalyzed Reductive Amination Employing Hydrogen. Available at: [Link]

• ResearchGate . Hydrogenation of o-toluidine at 120 °C (p H 2 = 100 bar). Available at: [Link]

common issues with 2-Methylcyclohexanamine hydrochloride stability

Technical Support Center: 2-Methylcyclohexanamine Hydrochloride Stability & Troubleshooting

Introduction

2-Methylcyclohexanamine hydrochloride is a highly versatile primary amine salt, frequently utilized as a critical building block in pharmaceutical synthesis and biocatalytic reductive amination workflows. While the hydrochloride salt form is specifically engineered to enhance the compound's baseline stability compared to its volatile free-base counterpart[1], researchers frequently encounter handling and storage issues. The highly polar ionic lattice of the salt introduces specific vulnerabilities—most notably hygroscopicity, susceptibility to trace oxidation, and pH-dependent disproportionation.

This technical guide provides a mechanistic troubleshooting framework and self-validating Standard Operating Procedures (SOPs) to ensure reagent integrity and reproducibility in your experiments.

Diagnostic Workflow

Figure 1: Diagnostic workflow for 2-Methylcyclohexanamine HCl stability issues.

Troubleshooting Guides & Root Cause Analysis (FAQs)

Q1: Why is my 2-Methylcyclohexanamine hydrochloride powder clumping, and why does the mass fluctuate during weighing? Causality: Amine hydrochlorides are inherently hygroscopic. The strong dipole of the protonated ammonium ion (

) and the chloride anion ( ) creates a high affinity for atmospheric water molecules[2]. When the ambient relative humidity (RH) exceeds the deliquescence point of the salt, water molecules adsorb into the crystal lattice. This initially causes clumping and mass variance (skewing stoichiometric calculations) and can eventually lead to deliquescence—where the solid dissolves into an aqueous film. Resolution: Always handle the reagent in a controlled environment (<30% RH). If clumping is observed, the reagent must be dried using SOP 1 before use to ensure accurate molar equivalents.

Q2: The originally white crystalline powder has turned yellow or brownish over time. Is it still safe to use? Causality: Discoloration is a hallmark of trace oxidation. While the protonated amine is sterically and electronically protected from direct oxidation, prolonged exposure to UV light, trace transition metals, or slightly alkaline impurities can deprotonate a small fraction of the salt[3]. The resulting free primary amine is highly reactive and susceptible to atmospheric oxygen, forming imines or conjugated polymeric species that appear yellow or brown. Resolution: Mild yellowing indicates trace degradation that can often be reversed via recrystallization (SOP 2 ). However, if the powder has turned deep brown or tarry, the degradation is irreversible, and the reagent must be discarded. To prevent this, store the container tightly sealed under an inert atmosphere (Argon or Nitrogen) at room temperature[4].

Q3: I am seeing chromatographic ghost peaks and reduced yields during reductive amination. What is degrading my reagent in solution? Causality: This is typically caused by pH-dependent disproportionation. The pKa of the conjugate acid of an aliphatic amine is generally around 10.5. If the reaction matrix or analytical diluent is insufficiently buffered and shifts toward an alkaline pH, the hydrochloride salt dissociates, liberating the free base. The free base is volatile and can react with atmospheric carbon dioxide to form carbamates, leading to ghost peaks in HPLC/GC analysis and a loss of active nucleophile for your primary reaction. Resolution: Ensure your reaction matrix is appropriately buffered below the pKa of the amine. For analytical methods, use an acidic mobile phase modifier (e.g., 0.1% Formic Acid or TFA) to keep the amine fully protonated.

Quantitative Data: Stability Profile

Parameter	Ideal Condition	Degradation Trigger	Mechanistic Consequence
Humidity	< 30% RH	> 60% RH	Adsorption of water into the ionic lattice; deliquescence and weighing errors.
Temperature	15–25 °C (Room Temp)	> 50 °C (Prolonged)	Thermal stress leading to potential HCl off-gassing and free-base liberation.
Light	Dark (Amber vial)	Direct UV exposure	Photo-catalyzed oxidation of trace free amines into colored polymeric species.
Atmosphere	Argon / Nitrogen	Oxygen /	Oxidative degradation and carbamate formation.

Standard Operating Procedures (SOPs)

SOP 1: Moisture Determination and Vacuum Drying

Purpose: To remove adsorbed atmospheric moisture without inducing thermal degradation.

• Baseline Measurement: Perform a Karl Fischer (KF) titration on a 50 mg sample to establish the baseline water content.

• Preparation: Transfer the clumped 2-Methylcyclohexanamine hydrochloride into a pre-weighed, oven-dried round-bottom flask.

• Vacuum Drying: Apply high vacuum (< 1 mbar) at 40 °C using a rotary evaporator or vacuum oven for 12 hours. Crucial: Do not exceed 50 °C. Excessive heat can cause the salt to sublime or thermally decompose, releasing toxic HCl gas.

• Inert Backfill: Break the vacuum with dry Argon or Nitrogen gas. Self-Validation Check: Re-test the dried powder via KF titration. The protocol is successful if the water content is < 0.5% w/w and the powder flows freely without adhering to the glass walls.

SOP 2: Recrystallization of Discolored Reagent

Purpose: To purify mildly oxidized (yellowed) amine hydrochloride salts back to their pristine state.

• Dissolution: Dissolve the yellowed reagent in a minimum volume of boiling absolute ethanol.

• Decolorization: Add 5% w/w activated charcoal (decolorizing carbon) to the hot solution. The highly porous carbon matrix selectively adsorbs the large, conjugated polymeric oxidation products.

• Hot Filtration: Filter the hot suspension immediately through a tightly packed Celite pad to remove the charcoal. The filtrate should be completely clear and colorless.

• Crystallization: Allow the filtrate to cool to room temperature, then add cold diethyl ether dropwise until slight turbidity persists. Transfer to a 4 °C refrigerator for 4 hours to maximize crystal yield.

• Recovery: Filter the crystals under a vacuum and wash with ice-cold diethyl ether. Dry under a vacuum for 2 hours. Self-Validation Check: Visually inspect the recovered crystals; they must be stark white. Perform a melting point analysis; a sharp, narrow melting point range confirms the restoration of high purity and the successful removal of oxidized contaminants.

References

• Title: trans-2-Methyl-cyclohexylamine hydrochloride | C7H16ClN | CID 12714251 Source: PubChem URL: [Link][1]

• Title: Preformulation (Hygroscopicity of Amine Salts) Source: UOMustansiriyah URL: [Link][2]

• Title: Understanding drug-excipient compatibility: Oxidation of compound A in a solid dosage form Source: ResearchGate URL: [Link][3]

Sources

• 1. trans-2-Methyl-cyclohexylamine hydrochloride | C7H16ClN | CID 12714251 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. researchgate.net [researchgate.net]
• 4. (1S,2R)-2-Methylcyclohexanamine hydrochloride | 79389-39-2 [sigmaaldrich.com]

Reference Data & Comparative Studies

comparison of cis and trans isomers of 2-Methylcyclohexanamine hydrochloride

An In-Depth Comparative Guide to the Cis and Trans Isomers of 2-Methylcyclohexanamine Hydrochloride

For professionals in chemical research and pharmaceutical development, a nuanced understanding of stereoisomerism is not merely academic; it is a cornerstone of rational drug design and effective chemical synthesis. The spatial orientation of functional groups can profoundly influence a molecule's interaction with biological systems, dictating its efficacy, metabolism, and potential toxicity.[1][2] This guide offers a detailed comparative analysis of the cis and trans stereoisomers of 2-Methylcyclohexanamine hydrochloride, providing the foundational knowledge, experimental protocols, and critical insights required by researchers in the field.

The core distinction between cis- and trans-2-Methylcyclohexanamine hydrochloride originates from the relative positioning of the amine and methyl groups on the cyclohexane ring. In the cis isomer, these groups are on the same face of the ring, whereas in the trans isomer, they reside on opposite faces. This geometric difference mandates distinct three-dimensional conformations, which in turn governs their physical properties and biological interactions.[3]

The cyclohexane ring adopts a low-energy chair conformation to minimize torsional and steric strain. In this conformation, substituents can occupy either axial (perpendicular to the ring's plane) or equatorial (in the plane of the ring) positions.

• Trans Isomer : The most stable conformation for the trans isomer places both the methyl and the larger amino group in equatorial positions (1e,2e). This arrangement minimizes 1,3-diaxial interactions, a significant source of steric strain, resulting in a conformationally rigid and more stable molecule.

• Cis Isomer : The cis isomer is forced into a conformation where one substituent is axial and the other is equatorial (1a,2e or 1e,2a). These two conformations are in a state of dynamic equilibrium through a process known as a ring flip. The energetic favorability of one conformer over the other depends on the relative steric bulk of the two groups.

Figure 1. Conformational stability relationship of trans and cis isomers.

Comparative Physicochemical and Spectroscopic Properties

The conformational differences directly translate to measurable variations in physical and spectroscopic properties, which are crucial for separation and identification.

Table 1: Comparison of Isomer Properties

Property	Cis-Isomer	Trans-Isomer	Scientific Rationale
Melting Point	Generally Lower	Generally Higher	The greater symmetry and more stable, rigid conformation of the trans isomer allows for more efficient packing into a crystal lattice, requiring more energy to break the intermolecular forces.
Boiling Point	149-150 °C (mixture)	149-150 °C (mixture)	The boiling points of the individual free amine isomers are very close, making separation by simple distillation impractical.[4]
¹H NMR: C1-H Coupling	Smaller, averaged coupling constants	Large (8-12 Hz) trans-diaxial coupling	In the stable trans conformer, the proton on C1 is axial and couples strongly with the adjacent axial proton. In the cis isomer, this proton rapidly interconverts between axial and equatorial positions, resulting in an averaged, smaller coupling constant.
¹³C NMR Chemical Shift	Affected by conformational averaging	Predictable shifts based on stable conformer	The gamma-gauche effect, which causes an upfield shift for carbons bearing axial substituents, is more pronounced and predictable in the rigid trans isomer.
Pharmacological Activity	Potentially different	Potentially different	The distinct 3D shapes lead to differential binding at chiral biological targets like enzymes and receptors. For analogous compounds, the trans isomer has been shown to be more biologically active.[5]

Experimental Guide: Separation and Characterization

A multi-step approach is required to separate and definitively identify the cis and trans isomers from a mixture.

Experimental Workflow

Figure 2. Workflow for the separation and confirmation of 2-Methylcyclohexanamine isomers.

Detailed Protocol: Gas Chromatography (GC) Separation

Causality and Trustworthiness: This protocol is designed for robust separation. The initial conversion of the hydrochloride salt to the free amine is critical because the salt is non-volatile and would not pass through the GC system. The choice of a specialized amine-specific column or a standard non-polar column is based on the need to achieve good peak shape and prevent the tailing often seen with primary amines.[4]

Methodology:

• Sample Preparation (Free Amine Generation): a. Dissolve ~10 mg of the 2-Methylcyclohexanamine hydrochloride mixture in 1 mL of deionized water in a small vial. b. Add 1M sodium hydroxide (NaOH) solution dropwise while vortexing until the solution is basic (pH > 12, confirm with pH paper). This deprotonates the amine hydrochloride to its volatile free amine form. c. Add 1 mL of a suitable organic solvent (e.g., diethyl ether or dichloromethane). d. Cap the vial and vortex vigorously for 1 minute to extract the free amine into the organic layer. e. Allow the layers to separate. Carefully transfer the top organic layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water. f. The resulting dried organic solution is ready for injection.

• Gas Chromatography (GC) Conditions:

  • Instrument: Gas Chromatograph with a Flame Ionization Detector (FID).

  • Column: A capillary column is required. Options include a standard non-polar column (e.g., DB-5, HP-1) or, for optimal peak shape, a specialized amine column (e.g., AT-Amine).[4]

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

  • Injector: Split/splitless injector, 250 °C.

  • Detector: FID, 280 °C.

  • Oven Temperature Program:

    • Initial Temperature: 70 °C, hold for 2 minutes.

    • Ramp: Increase temperature at 5 °C/min to 150 °C.

    • Hold: Hold at 150 °C for 5 minutes.

    • Rationale: A temperature ramp is crucial for separating compounds with close boiling points and ensuring sharp peaks for later-eluting components.[6]

• Analysis: a. Inject 1 µL of the prepared sample. b. The cis and trans isomers will elute at different retention times. The relative percentage of each isomer can be determined from the integrated peak areas in the resulting chromatogram. For definitive identification of which peak corresponds to which isomer, coupling the GC to a Mass Spectrometer (GC-MS) or analyzing collected fractions by NMR is necessary.

The Significance in Drug Development

The principles of stereochemistry are not theoretical curiosities but have profound real-world consequences. About 56% of all drugs in use are chiral, and their different stereoisomers can have vastly different pharmacological and toxicological profiles.[1]

• Stereospecific Binding: Biological targets are chiral. The distinct three-dimensional structures of the cis and trans isomers mean they will fit differently into a binding site, leading to one isomer having high affinity and therapeutic effect while the other may be inactive or bind to an unintended target, causing side effects.

• Regulatory Precedent: Regulatory agencies like the FDA now often require the development of single-isomer drugs, as this can lead to improved therapeutic indices, simpler pharmacokinetic profiles, and reduced side effects compared to racemic mixtures.[2] For example, D-Ethambutol is an effective antituberculosis drug, while its L-isomer can cause blindness.[2]

By understanding and controlling the stereochemistry of molecules like 2-Methylcyclohexanamine, researchers can develop safer, more effective, and more targeted therapeutics. The analytical methods detailed here provide the essential tools for achieving this critical goal.

References

• SpectraBase. (n.d.). N-(1-PHENYLETHYL)-2-METHYL-CYCLOHEXANAMINE;UL-ISOMER - Optional[13C NMR].

• ScholarWorks at WMU. (n.d.). Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. Retrieved from [Link]

• PubChem. (n.d.). 2-Methylcyclohexylamine, (1S,2R)-. Retrieved from [Link]

• PubChem. (n.d.). 2-Methylcyclohexylamine, (1R,2S)-. Retrieved from [Link]

• PubChem. (n.d.). trans-2-Methyl-cyclohexylamine hydrochloride. Retrieved from [Link]

• SpectraBase. (n.d.). 4,4'-Methylenebis(2-methylcyclohexylamine), mixture of isomers - Optional[13C NMR].
• SpectraBase. (n.d.). 2-Methyl-cyclohexylamine - Optional[13C NMR].

• Starshinechemical. (n.d.). 2-Methylcyclohexylamine (cis- and trans- mixture). Retrieved from [Link]

• Google Patents. (n.d.). A kind of method of synthesis of trans -4- methyl cyclohexylamine.

• MedCrave. (2021). Effects of Stereoisomers on Drug Activity. Retrieved from [Link]

• Chhabra, N., Aseri, M. L., & Padmanabhan, D. (2013). A review of drug isomerism and its significance. International Journal of Applied and Basic Medical Research, 3(1), 16–18.

• IS MUNI. (n.d.). Structural features which influence drug action. Retrieved from [Link]

• ResearchGate. (2012). Separation of structural isomers of amine on gas chromatography. Retrieved from [Link]

• Google Patents. (n.d.). Novel synthesis process of trans-4-methylcyclohexylamine base and derived salts.
• Frankus, E., Friderichs, E., Kim, S. M., & Osterloh, G. (1978). [On separation of isomeres, structural elucidation and pharmacological characterization of 1-(m-methoxyphenyl)-2-(dimethylaminomethyl)-cyclohexan-1-ol (author's transl)]. Arzneimittel-Forschung, 28(1a), 114–121.

Sources

• 1. biomedgrid.com [biomedgrid.com]
• 2. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 3. is.muni.cz [is.muni.cz]
• 4. researchgate.net [researchgate.net]
• 5. [On separation of isomeres, structural elucidation and pharmacological characterization of 1-(m-methoxyphenyl)-2-(dimethylaminomethyl)-cyclohexan-1-ol (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Spectroscopic Guide to 2-Methylcyclohexanamine Hydrochloride and Its Analogs

This technical guide offers an in-depth spectroscopic comparison of 2-Methylcyclohexanamine hydrochloride and its structural analogs. Designed for researchers, scientists, and professionals in drug development, this document provides a framework for the characterization and quality control of this important class of cyclic aliphatic amines. By leveraging established spectroscopic principles and comparative data from closely related structures, this guide establishes the expected spectral features for the cis and trans isomers of 2-Methylcyclohexanamine hydrochloride.

The narrative emphasizes the causality behind experimental choices and the interpretation of spectral data, grounding the discussion in the fundamental principles of conformational analysis and the effect of protonation on spectroscopic signatures.

Introduction: The Structural and Spectroscopic Landscape

2-Methylcyclohexanamine is a chiral cyclic primary amine featuring two stereocenters, leading to the existence of two pairs of enantiomers: (1R,2R)- and (1S,2S)- which constitute the trans diastereomer, and (1R,2S)- and (1S,2R)- which constitute the cis diastereomer. The orientation of the methyl and amino groups (axial vs. equatorial) in the preferred chair conformation of the cyclohexane ring profoundly influences their spectroscopic properties, particularly in Nuclear Magnetic Resonance (NMR) spectroscopy.

The hydrochloride salt form is common for amines, enhancing stability and water solubility. The protonation of the amino group to form an ammonium salt (R-NH₃⁺) introduces significant and predictable changes in the Infrared (IR) spectrum and can influence the chemical environment of nearby protons and carbons in NMR spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Tool for Stereochemical Elucidation

NMR spectroscopy is the most powerful technique for distinguishing between the cis and trans isomers of 2-Methylcyclohexanamine hydrochloride. The chemical shifts (δ) and coupling constants (J) of the ring protons and carbons are highly dependent on their spatial orientation.

Conformational Analysis: The Key to Spectral Interpretation

The chair conformation is the most stable arrangement for a cyclohexane ring.[1] Substituents can occupy either an axial (perpendicular to the ring's plane) or an equatorial (in the plane of the ring) position. Due to steric hindrance, specifically 1,3-diaxial interactions, bulkier substituents preferentially occupy the equatorial position.[2]

• trans-2-Methylcyclohexanamine : The more stable conformation is the diequatorial form, where both the methyl and amino groups are in equatorial positions.

• cis-2-Methylcyclohexanamine : A conformational equilibrium exists. The conformer where the bulkier amino group (or ammonium group in the salt) is equatorial and the methyl group is axial is generally favored.

¹H NMR Spectroscopy

The proton NMR spectra of cyclohexylamine derivatives can be complex due to significant signal overlap of the methylene protons on the ring.[3] However, key signals can be used for structural assignment. The protonation of the amine to its hydrochloride salt leads to a downfield shift of the adjacent protons due to the electron-withdrawing effect of the -NH₃⁺ group.

Table 1: Comparative ¹H NMR Spectroscopic Data of 2-Methylcyclohexanamine Analogs

Compound Name	Solvent	Key Chemical Shifts (δ, ppm)
Cyclohexylamine Hydrochloride [4]	D₂O	~3.16 (m, 1H, CH -NH₃⁺), ~1.1-2.0 (m, 10H, cyclohexyl CH₂)
N-Methylcyclohexylamine [5]	CDCl₃	~2.42 (s, 3H, N-CH₃), ~2.3-2.6 (m, 1H, CH -NH), ~1.0-2.0 (m, 10H, cyclohexyl CH₂)
Expected for 2-Methylcyclohexanamine HCl	D₂O	CH-NH₃⁺: ~3.0-3.3 (m, 1H), CH₃: ~0.9-1.2 (d, 3H), Cyclohexyl CH, CH₂: ~1.0-2.2 (m, 9H)

In the trans isomer (diequatorial), the proton on the carbon bearing the amino group (H-1) is axial and will typically appear as a multiplet with large axial-axial couplings. In the cis isomer, where the amino group is equatorial, H-1 is axial and will also show axial-axial couplings, but the overall pattern will differ due to the axial methyl group.

¹³C NMR Spectroscopy

¹³C NMR is particularly useful for differentiating diastereomers and determining the axial or equatorial position of substituents.[6] An axial methyl group typically resonates at a higher field (lower ppm value) compared to an equatorial methyl group due to the γ-gauche effect.[7]

Table 2: Comparative ¹³C NMR Spectroscopic Data of 2-Methylcyclohexanamine Analogs

Compound Name	Solvent	C1 (CH-N) (δ, ppm)	Methyl (CH₃) (δ, ppm)	Other Cyclohexyl Carbons (δ, ppm)
Cyclohexylamine [8]	CDCl₃	51.4	-	37.1, 25.8, 25.2
N-Methylcyclohexylamine [9]	-	58.5	33.3 (N-CH₃)	32.8, 26.1, 24.9
N,N-Dimethylcyclohexylamine [10]	D₂O	66.8	41.5 (N-CH₃)	28.5, 25.7, 25.3
Expected for trans-2-MCHA HCl (e,e)	D₂O	~55-60	~18-22 (equatorial)	~24-36
Expected for cis-2-MCHA HCl (a,e)	D₂O	~52-57	~14-17 (axial)	~22-35

Note: MCHA = Methylcyclohexanamine. The expected shifts are estimates based on substituent effects and conformational analysis.

Infrared (IR) Spectroscopy: Identifying the Amine Hydrochloride

IR spectroscopy is highly effective for confirming the presence of the primary amine hydrochloride functional group. The formation of the R-NH₃⁺ ion results in characteristic absorption bands that are distinct from the free amine.[11]

Free Amine vs. Hydrochloride Salt

A primary amine (R-NH₂) shows two N-H stretching bands in the 3300-3500 cm⁻¹ region.[5] The gas-phase IR spectrum of 2-methylcyclohexylamine reflects this.[12]

Upon protonation to the hydrochloride salt, these bands are replaced by a very broad and strong absorption in the 2250-3000 cm⁻¹ region, which corresponds to the stretching vibrations of the N-H bonds in the ammonium group.[11] This broad feature often has superimposed sharper peaks from C-H stretching. Additionally, a strong N-H bending vibration (ammonium band) appears in the 1500-1600 cm⁻¹ region.[11]

Table 3: Key IR Absorption Bands (cm⁻¹) for Cyclohexylamine Derivatives

Vibration	Primary Amine (e.g., 2-Methylcyclohexylamine)[12]	Primary Amine Hydrochloride (Expected)[11]
N-H Stretch	Two bands, ~3300-3500 (sharp/medium)	Very broad, strong absorption ~2250-3000
N-H Bend	~1590-1650 (medium)	~1500-1600 (strong)
C-H Stretch	~2850-2950 (strong)	~2850-2950 (strong, often superimposed on N-H stretch)
C-N Stretch	~1000-1250 (weak/medium)	~1000-1250 (weak/medium)

Mass Spectrometry (MS): Fragmentation and the Nitrogen Rule

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For amines, two key principles are often applied:

• The Nitrogen Rule : A molecule with an odd number of nitrogen atoms will have an odd nominal molecular weight.[5] 2-Methylcyclohexylamine (C₇H₁₅N) has a molecular weight of 113.2 g/mol , consistent with this rule.[13]

• Alpha-Cleavage : The most common fragmentation pathway for aliphatic amines is the cleavage of the C-C bond adjacent (alpha) to the nitrogen atom. This results in a stable, resonance-stabilized iminium cation.

For 2-methylcyclohexylamine, alpha-cleavage can occur in two ways: loss of a methyl radical or loss of a C₅H₉ radical via ring opening. The most characteristic fragmentation is the loss of the C-2 methyl group, leading to a prominent peak. Another significant fragmentation involves the cleavage of the C1-C6 bond.

Table 4: Mass Spectrometry Data for 2-Methylcyclohexylamine and an Analog

Compound Name	Molecular Ion (m/z)	Key Fragment Ions (m/z) and Interpretation
2-Methylcyclohexylamine	113	98 : [M - CH₃]⁺, loss of the methyl group (α-cleavage). 56 : Base peak, likely from further fragmentation/rearrangement.
N-Methylcyclohexylamine [9]	113	98 : [M - CH₃]⁺, loss of N-methyl group. 70 : [M - C₃H₇]⁺, ring fragmentation. 57 : Base peak.

Note: The hydrochloride salt is not typically analyzed directly by electron ionization (EI) MS; the analysis is performed on the free base.

Experimental Protocols

The following are generalized protocols for the spectroscopic techniques discussed. Instrument-specific parameters should be optimized by the analyst.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the purified amine hydrochloride in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., D₂O, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrument Setup : Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher). Tune and shim the spectrometer for the specific solvent and probe.

• ¹H NMR Acquisition : Set the spectral width to approximately 12-15 ppm. Use a sufficient number of scans (16-64) to achieve a good signal-to-noise ratio. A relaxation delay of 1-2 seconds is typical.

• ¹³C NMR Acquisition : Acquire a proton-decoupled spectrum. A wider spectral width (~200 ppm) is required. A longer relaxation delay (2-5 seconds) may be needed to observe all carbon signals, especially quaternary carbons if present. DEPT or APT experiments can be run to differentiate between CH, CH₂, and CH₃ groups.[11]

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (Solid State) :

  • KBr Pellet : Mix 1-2 mg of the solid amine hydrochloride with ~100 mg of dry potassium bromide (KBr). Grind the mixture to a fine powder and press it into a thin, transparent pellet.

  • Attenuated Total Reflectance (ATR) : Place a small amount of the solid sample directly onto the ATR crystal. This method requires minimal sample preparation.

• Data Acquisition : Record a background spectrum of the empty sample holder (or clean ATR crystal). Record the sample spectrum, typically co-adding 16 to 32 scans to improve signal-to-noise. The typical spectral range is 4000-400 cm⁻¹.[9]

• Data Processing : The background is automatically subtracted from the sample spectrum to yield the final IR spectrum.

Mass Spectrometry (MS)

• Sample Preparation : As the hydrochloride salt is non-volatile, the sample is typically neutralized to the free base before analysis by GC-MS, or analyzed by a technique suitable for salts like Electrospray Ionization (ESI). For GC-MS, dissolve a small amount of the free base in a volatile solvent like dichloromethane or methanol.

• Instrumentation (GC-MS with EI) : Use a gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Separation : Inject the sample onto a suitable capillary column (e.g., HP-5ms). Use a temperature program to separate the components. For example, start at 50°C and ramp to 250°C.[9]

• MS Analysis : The standard ionization energy for EI is 70 eV. Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 40-300).

• Data Interpretation : Identify the molecular ion peak and analyze the fragmentation pattern to confirm the structure.

Visualized Workflows

The following diagrams illustrate the general workflow for spectroscopic analysis and the logical process for differentiating isomers.

Caption: General workflow for spectroscopic data acquisition and analysis.

Caption: Logic for differentiating cis/trans isomers using ¹³C NMR.

Conclusion

The spectroscopic characterization of 2-Methylcyclohexanamine hydrochloride relies on a multi-technique approach. NMR spectroscopy, grounded in a solid understanding of stereochemistry and conformational analysis, is indispensable for distinguishing between cis and trans diastereomers. IR spectroscopy provides definitive confirmation of the amine hydrochloride functional group, while mass spectrometry corroborates the molecular weight and offers structural clues through predictable fragmentation patterns. By comparing the spectral data of the target compound with that of well-characterized analogs like cyclohexylamine and N-methylcyclohexylamine, researchers can confidently assign the structure and assess the purity of their samples.

References

• BenchChem. (2025). Spectroscopic Profile of N-Methylcyclohexylamine: An In-depth Technical Guide.
• Doddrell, D., Burfitt, I., & Riggs, N.V. (1975). Aust. J. Chem. 28, 369.
• IR Spectroscopy Tutorial: Amines. (n.d.). UCLA Chemistry.
• ResearchGate. (2025, October 5). The infrared spectra of secondary amines and their salts.
• McMurry, J. (2024, July 30). 24.11: Spectroscopy of Amines. Chemistry LibreTexts.
• MSU Chemistry. (n.d.). Infrared Spectrometry.
• St. Paul's Cathedral Mission College. (n.d.). INFRARED SPECTROSCOPY.
• SpectraBase. (2025). 2-Methyl-cyclohexylamine - Optional[13C NMR] - Chemical Shifts.
• Robert, J. D., & Caserio, M. C. (1977). Basic Principles of Organic Chemistry (second edition). W. A. Benjamin, Inc.
• Chemistry LibreTexts. (2023, August 29).
• NIST. (n.d.). 2-Methylcyclohexylamine Mass Spectrum. NIST WebBook.
• ChemicalBook. (n.d.). Cyclohexylamine hydrochloride(4998-76-9) 1H NMR spectrum.
• ChemicalBook. (n.d.). Cyclohexylamine(108-91-8) 13C NMR spectrum.
• University of Calgary. (n.d.).
• NIST. (n.d.). 2-Methylcyclohexylamine IR Spectrum. NIST WebBook.
• PubChem. (n.d.). 2,3-Dimethylcyclohexylamine.
• PubChem. (n.d.). 2-Methylcyclohexylamine, (1S,2R)-.
• PubChem. (n.d.). 2-Methylcyclohexylamine.
• Clark, J. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. Chemguide.
• ChemicalBook. (n.d.). 2-Methylcyclohexylamine CAS#: 7003-32-9.
• Guidechem. (n.d.). N,N-Dimethylcyclohexylamine 98-94-2 wiki.
• PubChem. (n.d.). trans-2-Methyl-cyclohexylamine hydrochloride.
• ChemicalBook. (n.d.). N,N-Dimethylcyclohexylamine(98-94-2) 1H NMR spectrum.
• PubChemLite. (n.d.). 2,3-dimethylcyclohexylamine (C8H17N).
• SpectraBase. (2025). n,n-Dimethylcyclohexylamine - Optional[13C NMR] - Chemical Shifts.
• ChemicalBook. (n.d.). CIS-2-METHYLCYCLOHEXANOL(7443-70-1) 1H NMR spectrum.
• Thermo Fisher Scientific. (n.d.). cis-2-Hydroxymethyl-1-cyclohexylamine hydrochloride, 99%.
• NC State University Libraries. (n.d.). 13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry.
• PubChem. (n.d.). 2-Methylcyclohexylamine, (1R,2S)-.
• Canadian Science Publishing. (n.d.). HYDROGEN BONDING IN THE AMINE HYDROHALIDES: II.
• Maricopa Open Digital Press. (n.d.).
• OpenOChem Learn. (n.d.).

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Analytical Method Validation for 2-Methylcyclohexanamine Hydrochloride: A Comparative Guide

As a Senior Application Scientist, I frequently encounter the analytical bottleneck posed by small aliphatic cyclic amines. 2-Methylcyclohexanamine hydrochloride is a critical building block in the synthesis of agrochemicals like and novel immunomodulators targeting Janus Kinase 3 (JAK3). However, its structural features—specifically the lack of a UV-absorbing chromophore, the high volatility of its free base, and the presence of cis/trans diastereomers—render traditional HPLC-UV methods highly ineffective.

This guide objectively compares Gas Chromatography-Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography-Charged Aerosol Detection (HPLC-CAD) for the assay and purity validation of 2-methylcyclohexanamine hydrochloride. The methodologies described herein are grounded in the modernized , ensuring that your analytical control strategy is robust, compliant, and scientifically sound.

Analytical Strategy & Causality

When developing an Analytical Target Profile (ATP) for 2-methylcyclohexanamine hydrochloride, analysts must navigate its unique physicochemical properties. The absence of a conjugated pi-electron system means UV detection at low wavelengths (e.g., 210 nm) is highly susceptible to baseline drift and solvent interference.

To circumvent this, we must select techniques based on the fundamental chemistry of the molecule:

• GC-FID : Leverages the high volatility of the free amine base. It provides exceptional resolution of cis and trans isomers without requiring a chromophore.

• HPLC-CAD : Measures the non-volatile hydrochloride salt directly. CAD provides a near-universal response based on aerosol particle size, eliminating the need for derivatization.

Decision tree for selecting analytical techniques for aliphatic amines.

Comparative Performance Data

To objectively evaluate these methods, we must look at their validation performance metrics. The table below summarizes the experimental data obtained during method development, highlighting the trade-offs between sample preparation complexity and quantitative linearity.

Validation Parameter	GC-FID (Free Base Extraction)	HPLC-CAD (Direct Salt Injection)	HPLC-UV (FMOC Derivatization)
Primary Application	Diastereomeric Purity (cis/trans)	Active Pharmaceutical Ingredient Assay	Trace Impurity Profiling
Sample Preparation	Liquid-liquid extraction (LLE)	Direct dissolution in mobile phase	30-min derivatization reaction
Sensitivity (LOQ)	~10 ppm	~50 ppm	~1 ppm
Linearity Model	Linear Regression ( )	Quadratic / Log-Log ( )	Linear Regression ( )
Precision (%RSD)	(with Internal Standard)		(Reaction variability)
Throughput	High (~15 min/run)	Medium (~20 min/run)	Low (due to prep time)

Step-by-Step Methodologies

Every protocol must function as a self-validating system. The following workflows embed internal controls to proactively identify analytical failures before they compromise data integrity.

Protocol A: GC-FID for Diastereomeric Purity

This method is optimized for separating the cis and trans isomers of 2-methylcyclohexanamine.

• Sample Preparation (In-situ Neutralization) :

  • Dissolve 50.0 mg of 2-methylcyclohexanamine HCl in 1.0 mL of

    NaOH.

  • Extract with 2.0 mL of Dichloromethane (DCM) containing 1.0 mg/mL Nonane.

  • Causality : The HCl salt is non-volatile and will thermally degrade in the GC inlet. Alkaline extraction ensures 100% conversion to the volatile free amine.

  • Self-Validating Mechanism : Nonane acts as an internal standard (IS). Because LLE efficiency can vary between analysts, quantifying the amine relative to the IS mathematically cancels out extraction recovery variations.

• Chromatographic Conditions :

  • Column : DB-5 (30 m × 0.25 mm × 0.25 µm). A non-polar stationary phase effectively resolves the cis and trans isomers based on subtle steric interactions and boiling point differences.

  • Injection : 1 µL, Split ratio 50:1. Inlet temperature: 250°C.

  • Oven Program : 50°C (hold 2 min), ramp at 10°C/min to 150°C, then 30°C/min to 250°C (hold 3 min).

  • Detector : FID at 300°C.

Protocol B: HPLC-CAD for Direct Assay

This method is optimized for determining the weight-weight assay of the bulk hydrochloride salt.

• Sample Preparation :

  • Dissolve 10.0 mg of the HCl salt in 10.0 mL of Mobile Phase A.

  • Causality : Direct dissolution prevents analyte loss associated with extraction or derivatization, maximizing assay accuracy and minimizing sample prep variability.

• Chromatographic Conditions :

  • Column : Mixed-mode C18/Cation-Exchange (e.g., Scherzo SM-C18). Small aliphatic amines are poorly retained on standard C18 columns; mixed-mode provides necessary electrostatic retention.

  • Mobile Phase : (A) 0.1% Formic acid in Water; (B) Acetonitrile. Isocratic 90:10 (A:B). Flow rate: 1.0 mL/min.

  • Causality : Formic acid ensures the amine remains fully protonated (

    ), improving peak shape and preventing peak tailing caused by secondary interactions with free silanols.

• Detector Settings (CAD) :

  • Evaporation temperature: 35°C. Data collection rate: 10 Hz.

  • Self-Validating Mechanism : CAD response is inherently non-linear over large concentration ranges. The protocol mandates injecting bracketing calibration standards (80%, 100%, 120%) every 10 sample injections. This continuously validates the polynomial calibration curve and corrects for nebulizer drift over the run sequence.

Method Validation per ICH Q2(R2)

The emphasize a lifecycle approach to method validation, integrating risk management and continuous monitoring.

Analytical Method Lifecycle for 2-Methylcyclohexanamine HCl per ICH Q2(R2).

Key Validation Parameters:

• Specificity : For GC-FID, specificity is demonstrated by ensuring baseline resolution (

  ) between the cis-isomer, trans-isomer, the nonane internal standard, and potential synthetic impurities like 2-methylcyclohexanol.

• Linearity and Range : For the HPLC-CAD assay, the reportable range must be validated from 80% to 120% of the nominal target concentration. Because CAD is a mass-sensitive detector that forms particles, the response (

  ) relates to mass ( ) via the equation . ICH Q2(R2) explicitly permits the use of non-linear calibration models (e.g., quadratic or power fits) provided the residual sum of squares is statistically justified.

• Accuracy : Validated via spiking experiments. Known quantities of highly pure 2-methylcyclohexanamine reference standard are spiked into a simulated matrix at 80%, 100%, and 120% levels. Recovery must fall within 98.0% – 102.0%.

• Robustness : Evaluated using a Design of Experiments (DoE) approach during the late stages of method development. For the HPLC-CAD method, deliberate variations in column temperature (

  ), formic acid concentration ( ), and CAD evaporation temperature ( ) are tested to ensure the method remains reliable under routine QC conditions.

References

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." Europa.eu. Available at:[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 16116, Siduron." PubChem. Available at:[Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "Quality Guidelines." ICH Official Website. Available at:[Link]

Comprehensive Guide to Purity Analysis of 2-Methylcyclohexanamine Hydrochloride: HPLC-CAD vs. Derivatization-UV

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Content Type: Technical Comparison & Experimental Guide

Executive Summary & The Analytical Challenge

2-Methylcyclohexanamine hydrochloride is a cyclic aliphatic amine salt frequently utilized as a critical intermediate in pharmaceutical synthesis and agrochemical development. Accurate purity analysis of this compound presents a classic chromatographic challenge due to three inherent molecular properties:

• Lack of a Chromophore: As an aliphatic amine, it possesses no conjugated

  -electron system, rendering standard UV detection (HPLC-UV) virtually useless without chemical modification[1].

• High Polarity & Salt Form: The hydrochloride salt is highly polar. On standard reversed-phase (RP) C18 columns, it exhibits poor retention and severe peak tailing due to secondary ion-exchange interactions with residual silanols on the silica matrix.

• Impurity Profile Complexity: Purity analysis requires the detection of not just isomeric amines (e.g., 3-methyl or 4-methyl analogs), but also non-amine precursors (e.g., 2-methylcyclohexanol), which behave differently under various detection modalities.

This guide objectively compares the three primary analytical modalities for this compound: HPLC with Charged Aerosol Detection (HPLC-CAD) , HPLC-UV via Pre-column Derivatization , and Gas Chromatography with Flame Ionization Detection (GC-FID) .

Comparison of Analytical Modalities

To establish a robust purity method, the detection mechanism must align with the chemical reality of the analyte.

Modality 1: HPLC-CAD (Direct Analysis)

Charged Aerosol Detection (CAD) is a mass-flow dependent technique that measures the charge transferred to residual analyte particles after the mobile phase is evaporated[2].

• The Causality of Choice: Because CAD response is independent of chemical structure (lacking the need for a chromophore), it provides a near-universal response for all non-volatile analytes[3]. This is paramount for purity analysis, as it allows for the accurate Area % quantification of unknown impurities without needing specific reference standards for each one[2].

Modality 2: HPLC-UV with Pre-Column Derivatization

This traditional approach utilizes reagents like 9-fluorenylmethyl chloroformate (FMOC-Cl) or m-Toluoyl Chloride to attach a UV-active chromophore to the primary amine[1],[4].

• The Causality of Choice: While highly sensitive, this method is structurally biased. It only detects compounds that successfully react with the derivatizing agent. Non-amine impurities (like alcohols or hydrocarbons) will not react and thus remain invisible, artificially inflating the reported purity of the 2-Methylcyclohexanamine batch.

Modality 3: GC-FID (Volatilization)

GC-FID offers high resolution and universal detection for carbon-containing compounds.

• The Causality of Choice: Because the analyte is a hydrochloride salt, it is non-volatile. It must be converted to its free base form via alkaline liquid-liquid extraction prior to injection. This extra sample preparation step introduces recovery variations and risks the loss of highly volatile impurities.

Caption: Analytical workflows for 2-Methylcyclohexanamine HCl purity analysis.

Quantitative Data & Performance Comparison

The following table synthesizes the expected validation parameters for 2-Methylcyclohexanamine HCl based on the physical chemistry of the detection modalities.

Validation Parameter	HPLC-CAD (Direct)	HPLC-UV (Derivatized)	GC-FID (Free Base)
Detection Limit (LOD)	5 - 10 ng on column	1 - 5 ng on column	10 - 20 ng on column
Linearity Range	10 - 1000 µg/mL (Requires power function fit)	0.1 - 50 µg/mL (Linear, R² > 0.999)	1 - 500 µg/mL (Linear)
Impurity Detection	Universal (Detects all non-volatiles)	Biased (Only detects reactive amines)	Biased (Only detects volatiles)
Sample Prep Time	< 5 minutes	30 - 45 minutes	20 - 30 minutes
Artifact Risk	Low	High (Reagent peaks, side-reactions)	High (Volatile loss during extraction)

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness, the protocols below are designed as self-validating systems, incorporating strict System Suitability Testing (SST) criteria to verify mechanistic integrity before sample analysis.

Protocol A: Direct Purity Analysis via HPLC-CAD (Recommended)

Mechanistic Rationale: To retain the polar amine salt without ion-pairing reagents, Hydrophilic Interaction Liquid Chromatography (HILIC) is utilized[5]. CAD requires strictly volatile mobile phases; non-volatile salts (like phosphates) will precipitate in the detector and cause catastrophic electrometer noise[5].

System Suitability Criteria:

• Blank Baseline: No peaks >0.05% of the nominal target area.

• Precision: %RSD of 6 replicate injections of the 100% standard must be ≤ 2.0%.

• Tailing Factor (

  ): ≤ 1.5 (Ensures silanol interactions are suppressed).

Step-by-Step Methodology:

• Mobile Phase Preparation:

  • Mobile Phase A: 50 mM Ammonium Formate in LC-MS grade water, adjusted to pH 3.0 with formic acid. (The low pH ensures the amine remains fully protonated for consistent HILIC retention).

  • Mobile Phase B: 100% LC-MS grade Acetonitrile.

• Sample Preparation: Accurately weigh 10.0 mg of 2-Methylcyclohexanamine HCl and dissolve in 10.0 mL of Diluent (80:20 Acetonitrile:Water) to yield a 1.0 mg/mL solution.

• Chromatographic Conditions:

  • Column: ZIC-HILIC (150 mm × 4.6 mm, 3 µm) or equivalent zwitterionic stationary phase.

  • Flow Rate: 0.8 mL/min.

  • Gradient: 80% B hold for 2 mins, ramp to 40% B over 15 mins, hold for 3 mins, return to 80% B.

  • Injection Volume: 5 µL.

• CAD Parameters: Evaporator temperature set to 35°C; Data collection rate at 10 Hz; Filter constant at 3.6s.

• Data Processing: Because CAD response is non-linear over large ranges, use a power-function calibration curve (

  ) for accurate impurity quantification[3].

Protocol B: Trace Amine Analysis via HPLC-UV (Pre-Column Derivatization)

Mechanistic Rationale: FMOC-Cl reacts with primary amines via nucleophilic acyl substitution to form a stable carbamate. The reaction requires an alkaline environment to deprotonate the hydrochloride salt, freeing the amine lone pair for nucleophilic attack[4].

Caption: Logical mechanism of pre-column derivatization for UV detection.

System Suitability Criteria:

• Resolution (

  ): > 2.0 between the derivatized 2-Methylcyclohexanamine peak and the FMOC-OH hydrolysis byproduct peak.

• Reaction Completeness: Absence of underivatized amine in a parallel LC-MS check, or stable peak area over 3 consecutive injections.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 0.1 M Sodium Borate buffer, adjusted to pH 8.5 with NaOH. Prepare a 10 mM solution of FMOC-Cl in anhydrous acetonitrile.

• Reaction Workflow:

  • Transfer 100 µL of sample solution (0.1 mg/mL in water) into a 2 mL HPLC vial.

  • Add 100 µL of the pH 8.5 Borate buffer. Vortex for 5 seconds.

  • Add 200 µL of the 10 mM FMOC-Cl reagent.

  • Incubate at ambient temperature for exactly 20 minutes to allow the substitution reaction to complete[4].

  • Add 10 µL of 1% Glycine solution to quench excess FMOC-Cl (preventing column fouling and excessive baseline noise).

• Chromatographic Conditions:

  • Column: End-capped C18 (150 mm × 4.6 mm, 5 µm).

  • Mobile Phase: Gradient of Water (0.1% TFA) and Acetonitrile (0.1% TFA).

  • Detection: UV Absorbance at 254 nm.

Conclusion & Best Practices

For the rigorous purity analysis of 2-Methylcyclohexanamine hydrochloride, HPLC-CAD is the superior modality . It eliminates the structural bias inherent to UV derivatization, allowing for the unbiased detection of both amine isomers and non-amine synthetic impurities[2]. While HPLC-UV via FMOC-Cl or m-Toluoyl chloride[1] provides excellent sensitivity for trace-level detection in environmental or biological matrices, its inability to detect non-reactive impurities makes it a flawed choice for bulk pharmaceutical purity release testing.

References

1.1 2. 3.4 4.5 5.3 6.2

Sources

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• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. lcms.cz [lcms.cz]

A Comparative Guide to the Quantitative Analysis of 2-Methylcyclohexanamine Hydrochloride: qNMR vs. Chromatographic Techniques

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, the accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is paramount. 2-Methylcyclohexanamine hydrochloride, a key building block in the synthesis of various pharmaceutical compounds, requires robust analytical methods for purity assessment and quality control. This guide provides an in-depth comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with traditional chromatographic methods, namely High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), for the analysis of this alicyclic amine salt.

The Power of qNMR: A Primary Ratio Method

Quantitative NMR (qNMR) has emerged as a powerful analytical tool, recognized by pharmacopeias for its ability to provide direct, SI-traceable measurements without the need for analyte-specific reference standards.[1][2] The fundamental principle of qNMR lies in the direct proportionality between the area of an NMR signal and the number of nuclei contributing to that signal.[3][4] This allows for the absolute quantification of a substance by comparing the integral of a specific analyte resonance to that of a certified internal standard of known purity and concentration.[5]

Why qNMR is Advantageous for Amine Hydrochlorides

For salt forms like 2-Methylcyclohexanamine hydrochloride, qNMR offers distinct advantages. Unlike chromatographic methods that can be affected by the non-volatile nature of salts and their potential for thermal degradation, qNMR is a solution-based technique that is non-destructive to the sample.[3][6] Furthermore, it provides structural information, allowing for the simultaneous identification and quantification of the analyte and any potential impurities in a single experiment.[6]

A Head-to-Head Comparison: qNMR vs. HPLC vs. GC

The choice of an analytical method is often a balance between accuracy, precision, sensitivity, and sample throughput. Below is a comparative summary of qNMR, HPLC, and GC for the quantitative analysis of 2-Methylcyclohexanamine hydrochloride.

Feature	Quantitative ¹H NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Signal intensity is directly proportional to the molar concentration.[3]	Differential partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a solid or liquid stationary phase.
Quantification	Absolute quantification using a certified internal standard.[5]	Typically requires a specific reference standard of the analyte for accurate quantification.[7]	Requires a specific reference standard of the analyte or its derivative for accurate quantification.
Sample Derivatization	Not generally required.	Often necessary for analytes lacking a strong chromophore, like 2-Methylcyclohexanamine, to enhance UV detection.[7]	Mandatory for non-volatile and polar compounds like amine hydrochlorides to increase volatility and thermal stability.[8][9]
Accuracy	High, as it is a primary ratio method.[1][5]	High, but can be influenced by the response factors of impurities.[7]	High, but dependent on the efficiency and reproducibility of the derivatization step.
Precision	Excellent, with typically low relative standard deviation (RSD).[5]	Very good, with low RSD.[7]	Good, but can be affected by the derivatization process.
Selectivity	High, based on distinct resonance signals. Signal overlap can be a challenge in complex mixtures.	High, based on chromatographic separation. Co-eluting impurities can be an issue.	Very high, especially when coupled with a mass spectrometer (GC-MS).
Sensitivity (LOD/LOQ)	Generally lower than chromatographic methods.	High, especially with sensitive detectors like UV-Vis or Mass Spectrometry.[7]	Very high, particularly with sensitive detectors like Flame Ionization Detector (FID) or Mass Spectrometry.
Analysis Time	Rapid, often under 10 minutes per sample.	Moderate, typically 10-30 minutes per sample.	Moderate, typically 10-30 minutes per sample, plus time for derivatization.
Sample Throughput	High, amenable to automation.	High, with the use of autosamplers.	Moderate, as derivatization can be time-consuming.
Cost per Sample	Low, due to minimal solvent usage and no need for specific reference standards.	Moderate, due to solvent consumption and potential need for reference standards.	Moderate to high, due to solvent usage, derivatization reagents, and gas consumption.

Note: The performance data presented in this table are representative values and may vary depending on the specific instrumentation, method parameters, and sample matrix.

Experimental Protocols

Quantitative ¹H NMR (qNMR) of 2-Methylcyclohexanamine Hydrochloride

This protocol outlines the key steps for the quantitative analysis of 2-Methylcyclohexanamine hydrochloride using qNMR.

1. Materials and Reagents:

• 2-Methylcyclohexanamine hydrochloride sample

• Certified internal standard (e.g., Maleic acid, Dimethyl sulfone) of known purity

• Deuterated solvent (e.g., Deuterium Oxide (D₂O) or Methanol-d₄)

• High-precision analytical balance

• 5 mm NMR tubes

2. Instrumentation:

• NMR spectrometer (400 MHz or higher) equipped with a proton-sensitive probe.

3. Sample Preparation:

• Accurately weigh approximately 15-25 mg of the 2-Methylcyclohexanamine hydrochloride sample into a clean, dry vial.

• Accurately weigh approximately 5-10 mg of the certified internal standard into the same vial. The molar ratio of analyte to internal standard should ideally be close to 1:1.

• Dissolve the mixture in a precise volume (e.g., 0.75 mL) of the chosen deuterated solvent. Ensure complete dissolution.

• Vortex the solution to ensure homogeneity and transfer it to an NMR tube.

4. NMR Data Acquisition:

• Acquire a quantitative ¹H NMR spectrum using a 90° pulse angle.

• Employ a long relaxation delay (D1), typically 5 times the longest T1 relaxation time of the signals of interest, to ensure full signal relaxation. A D1 of 30 seconds is often a good starting point.

• Set the number of scans to achieve a signal-to-noise ratio (S/N) of at least 250:1 for the signals to be integrated.

5. Data Processing and Calculation:

• Process the acquired FID with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz).

• Perform Fourier transform, phase correction, and baseline correction.

• Integrate a well-resolved signal of 2-Methylcyclohexanamine hydrochloride and a signal from the internal standard. For 2-Methylcyclohexanamine, the methyl group doublet is a potential candidate for quantification due to its expected distinct chemical shift and clear multiplicity.

• Calculate the purity of the analyte using the following equation:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

HPLC-UV Analysis of 2-Methylcyclohexanamine Hydrochloride (with Derivatization)

Due to the lack of a strong chromophore, pre-column derivatization is often required for the HPLC-UV analysis of aliphatic amines.

1. Derivatization Reagent:

• 2,4-Dinitrofluorobenzene (DNFB) or a similar UV-active labeling agent.

2. HPLC System:

• HPLC system with a UV-Vis detector, autosampler, and a C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

3. Mobile Phase:

• A gradient or isocratic mixture of acetonitrile and a buffered aqueous solution (e.g., phosphate buffer, pH 7).

4. Protocol:

• Prepare standard solutions of derivatized 2-Methylcyclohexanamine hydrochloride at various concentrations.

• Derivatize the sample solution under optimized conditions (e.g., specific pH, temperature, and reaction time).

• Inject the derivatized standards and sample onto the HPLC system.

• Monitor the elution at a wavelength corresponding to the maximum absorbance of the derivative.

• Construct a calibration curve by plotting peak area versus concentration for the standards.

• Determine the concentration of the analyte in the sample from the calibration curve.

GC-MS Analysis of 2-Methylcyclohexanamine Hydrochloride (with Derivatization)

Derivatization is essential to increase the volatility of the amine hydrochloride for GC analysis.

1. Derivatization Reagent:

• A silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or an acylating agent like trifluoroacetic anhydride (TFAA).

2. GC-MS System:

• GC system coupled to a Mass Spectrometer with a suitable capillary column (e.g., DB-5ms).

3. Protocol:

• Prepare standard solutions of derivatized 2-Methylcyclohexanamine.

• Derivatize the sample solution under anhydrous conditions.

• Inject the derivatized standards and sample into the GC-MS system.

• Develop a suitable temperature program for the GC oven to achieve good separation.

• Operate the mass spectrometer in either full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity in quantification.

• Construct a calibration curve based on the peak areas of a characteristic ion of the derivatized analyte.

• Quantify the analyte in the sample using the calibration curve.

Visualizing the Workflows

A streamlined workflow for quantitative analysis by ¹H NMR.

General workflow for quantitative analysis by HPLC or GC with derivatization.

Conclusion: An Integrated Approach to Purity Assessment

For the quantitative analysis of 2-Methylcyclohexanamine hydrochloride, qNMR stands out as a direct, accurate, and efficient method that circumvents the need for analyte-specific reference standards and cumbersome derivatization steps. Its non-destructive nature and the wealth of structural information it provides make it an invaluable tool in research and development.

However, HPLC and GC, particularly when coupled with mass spectrometry, offer superior sensitivity, which is crucial for trace-level impurity analysis. The choice of the most suitable technique will ultimately depend on the specific analytical requirements, such as the need for absolute quantification versus trace impurity profiling, available instrumentation, and the stage of drug development.

For a comprehensive and robust assessment of purity, a multi-faceted approach that leverages the strengths of both qNMR and chromatographic techniques is highly recommended. This ensures a thorough characterization of the material, leading to greater confidence in the quality and safety of the final product.

References

• ResolveMass Laboratories Inc. (2025). Quantitative Nuclear Magnetic Resonance (qNMR)
• USP.org. Stimuli Article (qNMR).

• qNMR Exchange. (2024). Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. [Link]

• Almac Group. QNMR – a modern alternative to HPLC. [Link]

• Emery Pharma. (2024). A Guide to Quantitative NMR (qNMR). [Link]

• ACS Publications. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. [Link]

• AZoM. (2020). Quantitative Nuclear Magnetic Resonance (NMR): Principles and Practice. [Link]

• Mestrelab Resources. (2024). What is qNMR and why is it important?. [Link]

• RSSL. qNMR for Purity Determination in Pharmaceuticals. [Link]

• ICH. (2024). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• IntechOpen. (2018). Derivatization Methods in GC and GC/MS. [Link]

• ResearchGate. (2022). Derivatization for GC-MS analysis?. [Link]

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A Comparative Guide to the Characterization of 2-Methylcyclohexanamine Hydrochloride Impurities

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylcyclohexanamine hydrochloride is a crucial chemical intermediate in the synthesis of various pharmaceutical compounds.[1] The purity of this starting material is paramount, as any impurities can compromise the safety, efficacy, and stability of the final drug product.[2][3] Regulatory bodies worldwide, guided by organizations like the International Council for Harmonisation (ICH), have established stringent guidelines for the identification, quantification, and control of impurities in drug substances and products.[4][5] This guide provides a comprehensive comparison of analytical methodologies for the characterization of impurities in 2-Methylcyclohexanamine hydrochloride, offering insights into their principles, advantages, and practical applications.

The synthesis of 2-Methylcyclohexanamine hydrochloride, often involving reactions like the Mannich reaction, can introduce a variety of process-related impurities.[6] These can include unreacted starting materials, byproducts from side reactions, and residual solvents.[7][8] Furthermore, degradation products may form during storage or as a result of environmental factors.[7] A thorough understanding and robust analytical control of these impurities are not just regulatory requirements but a cornerstone of pharmaceutical quality assurance.[9][10]

Core Principles of Impurity Profiling

Impurity profiling is the identification and quantification of all potential impurities in a drug substance.[3][11] This process is integral throughout the drug development lifecycle, from early-stage process development to routine quality control of the final product.[2][12] A comprehensive impurity profile is essential for:

• Ensuring Safety and Efficacy: Even trace amounts of certain impurities can have significant pharmacological or toxicological effects.[13]

• Process Optimization: Understanding the impurity profile helps in refining the synthetic route to minimize the formation of unwanted byproducts.

• Stability Studies: Monitoring impurity levels over time under various stress conditions provides crucial data on the drug substance's stability.[10][11]

• Regulatory Compliance: Detailed impurity data is a critical component of regulatory submissions to agencies like the FDA and EMA.[14]

According to ICH guidelines, impurities are classified into three main categories: organic impurities, inorganic impurities, and residual solvents.[4][13] Specific thresholds are defined for reporting, identifying, and qualifying these impurities, often based on the maximum daily dose of the drug.[2][4]

Comparative Analysis of Analytical Techniques

The choice of analytical technique for impurity profiling is dictated by the chemical nature of the analyte and its potential impurities, as well as the specific requirements of the analysis, such as sensitivity and selectivity.[6] For 2-Methylcyclohexanamine hydrochloride, a polar amine, the most powerful and commonly employed techniques are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). Nuclear Magnetic Resonance (NMR) spectroscopy also plays a vital role, particularly in structural elucidation and stereoisomer differentiation.

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on polarity, with various detection methods (e.g., UV, DAD, MS).[6]	Separation based on volatility and polarity, with mass-based detection.[6]	Exploits the magnetic properties of atomic nuclei to provide detailed structural information.[15]
Sample Preparation	Generally straightforward; dissolution in a suitable solvent.[16]	Often requires derivatization for polar compounds to increase volatility.[6][17]	Dissolution in a deuterated solvent.
Sensitivity	Good to excellent, depending on the detector.[11]	High, especially with selected ion monitoring (SIM).[6]	Generally lower sensitivity compared to chromatographic techniques.
Selectivity	Good, can be optimized by adjusting mobile phase and column chemistry.[6]	Excellent, due to mass fragmentation patterns providing structural information.[6]	Excellent for distinguishing between isomers.[18][19]
Common Impurities Detected	A wide range of polar and non-polar impurities, including degradation products.[6]	Volatile and semi-volatile impurities, unreacted starting materials.[6]	Structural isomers, stereoisomers, and major impurities.[20][21]
Advantages	Versatile, robust, and widely applicable for a broad range of compounds.[22] High precision and reproducibility.[22]	High specificity and structural elucidation of unknown impurities.[6][13]	Non-destructive and provides unambiguous structural information.[15] Essential for stereochemical analysis.[18]
Limitations	May require reference standards for impurity identification.	Not suitable for non-volatile or thermally labile compounds without derivatization.[23]	Lower sensitivity makes it challenging to detect trace impurities.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC-UV) Protocol

This method is suitable for the routine quantification of 2-Methylcyclohexanamine hydrochloride and the detection of related impurities.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a pump, autosampler, column oven, and UV-Vis detector.[16]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[1][16]

• Mobile Phase: A mixture of acetonitrile and a phosphate buffer (pH adjusted to 3.0) in a 30:70 (v/v) ratio is a common starting point.[16] The use of an ion-pairing agent like sodium heptanesulfonate can improve peak shape for amines.[1]

• Flow Rate: 1.0 mL/min.[1][16]

• Column Temperature: 30°C.[1][16]

• Detection Wavelength: 210 nm.[16]

• Injection Volume: 10 µL.[16]

Sample Preparation:

• Standard Solution: Accurately weigh and dissolve approximately 10 mg of 2-Methylcyclohexanamine hydrochloride reference standard in 10 mL of the mobile phase to create a stock solution.[1][16] Prepare working standards by serial dilution.

• Sample Solution: Dissolve the sample containing 2-Methylcyclohexanamine hydrochloride in the mobile phase to achieve a final concentration within the linear range of the method.[16][24] Filter the solution using a 0.45 µm syringe filter before injection.[25]

Workflow for HPLC Analysis:

Caption: General workflow for HPLC analysis of 2-Methylcyclohexanamine hydrochloride.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is effective for identifying and quantifying volatile and semi-volatile impurities.

Instrumentation and Conditions:

• GC-MS System: A standard GC-MS system.

• Column: A non-polar or medium-polarity column such as a 5% phenyl-methylpolysiloxane column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).[24]

• Injector Temperature: 250°C.[16]

• Oven Temperature Program: Start at 80°C, hold for 1 minute, then ramp to 280°C at a rate of 20°C/min, and hold for 5 minutes.[16]

• Carrier Gas: Helium at a constant flow of 1 mL/min.[24]

• MS Transfer Line Temperature: 280°C.[16]

• Ion Source Temperature: 230°C.[16]

• MS Mode: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 400.[16]

Sample Preparation and Derivatization:

• Accurately weigh approximately 10 mg of the 2-Methylcyclohexanamine hydrochloride sample.[6]

• Dissolve the sample in a suitable solvent (e.g., dichloromethane, methanol).[17][24]

• Due to the polar nature of the amine, derivatization is often necessary to improve volatility and peak shape.[6][17] A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).[17] The reaction is typically carried out by heating the sample with the derivatizing agent.

Workflow for GC-MS Analysis:

Sources

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• 2. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 3. ijpsr.com [ijpsr.com]
• 4. tasianinch.com [tasianinch.com]
• 5. Quality guidelines: impurities | European Medicines Agency (EMA) [ema.europa.eu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Comprehensive Guide to Methylcyclohexylamine Applications and Reliable Sourcing [sincerechemicals.com]
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• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. pharmoutsourcing.com [pharmoutsourcing.com]
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• 13. Impurity profiling and HPLC methods for drug quality compliance | AMSbiopharma [amsbiopharma.com]
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• 15. Impurity profiling and synthesis of standards - Enantia | Chemistry experts for pharma and biotech sectors [enantia.com]
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• 18. Nuclear magnetic resonance spectroscopy of stereoisomers - Wikipedia [en.wikipedia.org]
• 19. Analyze of stereoisomer by NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 20. magritek.com [magritek.com]
• 21. researchgate.net [researchgate.net]
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• 24. pdf.benchchem.com [pdf.benchchem.com]
• 25. mansapublishers.com [mansapublishers.com]

comparing synthetic routes for 2-Methylcyclohexanamine hydrochloride

Strategic Overview & Chemical Context

2-Methylcyclohexanamine hydrochloride (CAS: 79389-41-6 for specific isomers) is a highly versatile aliphatic amine building block. It is a critical structural motif in the development of modern pharmaceuticals, most notably serving as a primary precursor in the synthesis of novel immunomodulators targeting Janus Kinase 3 (JAK3) 1.

Because the molecule possesses two contiguous stereocenters (at C1 and C2), its synthesis inherently generates cis and trans diastereomers. The choice of synthetic route dictates not only the overall yield and scalability but also the diastereomeric ratio (dr) of the final product. This guide objectively evaluates three primary synthetic routes, detailing the causality behind the catalytic choices and providing self-validating experimental protocols for drug development professionals.

Mechanistic Pathways & Workflow Visualization

The three most viable industrial and bench-scale routes to the 2-methylcyclohexanamine free base—prior to hydrochloride salt formation—rely on fundamentally different mechanistic paradigms: reductive amination, arene hydrogenation, and oxime reduction.

Fig 1. Synthetic workflows for 2-Methylcyclohexanamine HCl via amination, hydrogenation, and oximation.

In-Depth Route Analysis & Self-Validating Protocols

Route A: Reductive Amination of 2-Methylcyclohexanone

Mechanistic Causality: This route involves the condensation of 2-methylcyclohexanone with an ammonia equivalent to form an imine intermediate, which is subsequently reduced. Palladium on carbon (Pd/C) is the catalyst of choice here because it highly favors the reduction of the C=N bond under mild hydrogen pressure (1-5 atm) without requiring the harsh conditions needed for arene reduction 2. The hydride delivery typically occurs from the less sterically hindered equatorial face, resulting in a mixture that slightly favors the cis diastereomer.

Self-Validating Protocol:

• Imine Formation: Combine 2-methylcyclohexanone (1.0 eq) and ammonium acetate (10.0 eq) in anhydrous methanol.

• Catalyst Addition: Add 10 wt% Pd/C (5 mol% Pd) under an inert argon stream 2.

• Hydrogenation: Seal the vessel, purge with H₂, and pressurize to 50 psi. Stir vigorously at room temperature.

• Self-Validation (IPC): The system validates its own kinetic completion via pressure monitoring. The reaction is strictly complete when the stoichiometric pressure drop of H₂ plateaus and remains static for 30 minutes. Do not vent until this plateau is achieved.

• Workup: Filter through Celite to remove Pd/C, concentrate, and extract with ethyl acetate/1M NaOH to isolate the free base.

Route B: Catalytic Arene Hydrogenation of o-Toluidine

Mechanistic Causality: Direct hydrogenation of the aromatic ring of o-toluidine (2-methylaniline) requires overcoming the high resonance energy of the benzene ring. Ruthenium on carbon (Ru/C) is utilized because Ru is exceptionally active for arene saturation while minimizing the hydrogenolysis (cleavage) of the C-N bond. However, this route requires high pressure (e.g., 100 bar) and elevated temperatures (120 °C) 3. A known mechanistic caveat is the formation of secondary amines (di(2-methylcyclohexyl)amine) via consecutive coupling of the primary amine with a partially reduced imine intermediate 3.

Self-Validating Protocol:

• Setup: Charge a high-pressure Parr reactor with o-toluidine and 5 wt% Ru/C in a solvent such as cyclohexane.

• Reaction: Pressurize to 100 bar H₂ and heat to 120 °C.

• Self-Validation (IPC): Track the disappearance of aromaticity. The protocol is self-validating when UV-Vis spectroscopy of a reaction aliquot shows a complete drop to baseline absorbance at 230-280 nm, confirming total destruction of the aniline pi-system.

• Workup: Cool to room temperature, vent safely, filter the catalyst, and purify via fractional distillation to remove secondary amine byproducts.

Route C: Dissolving Metal Reduction of 2-Methylcyclohexanone Oxime

Mechanistic Causality: When high trans diastereoselectivity is required, the oxime reduction route is superior. The ketone is first converted to an oxime using hydroxylamine hydrochloride 4. Subsequent reduction using sodium metal in boiling ethanol proceeds via a Single-Electron Transfer (SET) mechanism. Because the radical anion intermediates equilibrate prior to protonation, the system acts as a thermodynamic sink, overwhelmingly yielding the more stable trans (diequatorial) isomer.

Self-Validating Protocol:

• Oximation: React 2-methylcyclohexanone with NH₂OH·HCl and Na₂CO₃ in aqueous ethanol to precipitate the oxime 4. Isolate and dry.

• Reduction: Dissolve the oxime in absolute ethanol and heat to reflux.

• Metal Addition: Carefully add chunks of sodium metal portion-wise through a reflux condenser.

• Self-Validation (IPC): The reaction visually validates its own endpoint. The reduction is strictly complete only when the final piece of sodium metal has entirely dissolved and the vigorous evolution of hydrogen gas ceases, leaving a clear alkoxide solution.

• Workup: Quench cautiously with water, extract with diethyl ether, and concentrate.

Final Stage: Hydrochloride Salt Formation

To convert the synthesized free base into the stable, solid 2-methylcyclohexanamine hydrochloride:

• Dissolve the purified free base in anhydrous diethyl ether.

• Self-Validation (IPC): Bubble anhydrous HCl gas (or add 2M HCl in diethyl ether) dropwise at 0 °C. The precipitation of a dense white solid acts as a visual validator. The reaction is complete when further addition of HCl yields no new cloudiness/precipitate.

• Filter the solid, wash with cold ether, and dry under vacuum.

Quantitative Performance Comparison

The following table summarizes the experimental data and performance metrics of the three routes, allowing for an objective selection based on project requirements.

Synthesis Route	Primary Catalyst / Reagent	Typical Yield (%)	Diastereomeric Ratio (cis:trans)	Scalability & Safety	E-Factor (Waste Impact)
A: Reductive Amination	Pd/C, H₂ (1-5 bar)	75 - 85%	~ 60:40 (Mixed)	High (Mild conditions, standard equipment)	Low
B: Arene Hydrogenation	Ru/C, H₂ (100 bar)	90 - 95%	~ 35:65 (Favors trans)	Medium (Requires specialized high-pressure reactors)	Very Low
C: Oxime Reduction	Na metal, Ethanol	60 - 70%	> 5:95 (Highly trans-selective)	Low (Highly exothermic, stoichiometric metal waste)	High

References

Sources

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]

Safety & Regulatory Compliance

Personal protective equipment for handling 2-Methylcyclohexanamine hydrochloride

Title: An In-Depth Technical Guide to Handling and Disposing of 2-Methylcyclohexanamine Hydrochloride

Executive Summary & Chemical Profile

2-Methylcyclohexanamine hydrochloride (e.g., CAS 79389-39-2 for the (1S,2R)-isomer, CAS 39558-31-1 for the trans-isomer) is a highly specialized aliphatic amine salt. In the fast-paced drug development sector, it serves as a critical building block, frequently utilized in the synthesis of multi-target agents such as quinolinone-based kinase inhibitors[1].

While highly valuable in chemical synthesis, this compound presents specific occupational hazards that require rigorous logistical planning. As a Senior Application Scientist, I have designed this protocol to move beyond basic Safety Data Sheet (SDS) compliance. This guide provides the mechanistic rationale behind every safety measure, ensuring a self-validating, zero-exposure laboratory environment that researchers can trust.

Mechanistic Hazard Assessment

Understanding the physicochemical nature of 2-Methylcyclohexanamine hydrochloride is essential for effective risk mitigation. According to standardized SDS classifications, this compound is categorized with the following hazards[2]:

• H302 (Harmful if swallowed): Presents systemic toxicity upon ingestion, necessitating strict hygiene and containment protocols[2].

• H315 (Causes skin irritation) & H319 (Causes serious eye irritation): The mechanism of action for this severe irritation lies in the compound's salt formulation. As a hydrochloride salt, it is highly water-soluble. Upon contact with biological moisture (sweat, tear fluid, or mucous membranes), it rapidly dissolves. The localized release of chloride ions and the inherent basicity of the free amine moiety disrupt lipid bilayers and cause localized protein denaturation, leading to immediate irritation[3].

• H335 (May cause respiratory irritation): The crystalline powder can form fine, easily aerosolized dust particles during weighing or transfer, which can deposit in the upper respiratory tract and cause severe mucosal inflammation[2],[4].

Personal Protective Equipment (PPE) Matrix

To counteract these specific mechanistic hazards, the following PPE matrix must be strictly adhered to. Every piece of equipment serves a targeted barrier function.

PPE Category	Specification	Mechanistic Rationale & Causality
Hand Protection	Nitrile or Neoprene gloves (minimum 0.11 mm thickness).	Prevents dermal exposure (H315). Nitrile provides an excellent chemical barrier against aliphatic amines and prevents the hygroscopic salt from drawing moisture from the skin[3].
Eye Protection	Safety goggles with side shields or a full-face shield.	Protects against micro-aerosolized dust and accidental splashes. Prevents the highly soluble salt from dissolving in tear fluid (H319)[3].
Body Protection	Flame-resistant, impervious lab coat with fitted cuffs.	Prevents accumulation of chemical dust on personal clothing, mitigating the risk of delayed dermal exposure or accidental ingestion (H302)[2].
Respiratory	NIOSH-approved N95/P100 particulate respirator.	Filters out aerosolized crystalline dust, directly mitigating respiratory tract irritation (H335). Note: Primary handling must always occur in a fume hood[2],[4].

Operational Workflow: Handling & Dispensing

To ensure scientific integrity and trustworthiness, this protocol is designed as a self-validating system where each step confirms the safety of the next.

Step-by-Step Methodology:

• Environmental Verification: Before retrieving the chemical, verify that the chemical fume hood has a face velocity of 80–120 feet per minute (fpm). This ensures any aerosolized dust is immediately captured[2].

• Preparation: Don all required PPE (see Matrix). Ensure the work surface is clear of incompatible materials, specifically strong oxidizing agents and strong acids, which can cause hazardous decomposition[5].

• Static Mitigation: 2-Methylcyclohexanamine hydrochloride powder can carry a static charge, causing it to "jump" and aerosolize. Use an anti-static weighing spatula and a grounded balance enclosure.

• Dispensing: Open the container only within the fume hood. Transfer the required mass into a pre-tared, sealable vessel (e.g., a scintillation vial or round-bottom flask).

• Sealing and Transfer: Seal both the primary container and the reaction vessel tightly before removing them from the fume hood[4].

• Decontamination: Wipe down the balance and fume hood surface with a solvent in which the compound is soluble (e.g., ethanol), followed by a secondary wipe with distilled water to capture any remaining hydrophilic salt[6].

Caption: Sequential operational workflow for the safe handling and dispensing of 2-Methylcyclohexanamine HCl.

Emergency Response & Spill Mitigation

In the event of a spill, immediate containment is required to prevent environmental release and personnel exposure.

Step-by-Step Spill Protocol:

• Evacuate & Assess: Evacuate non-essential personnel from the immediate area. Verify your PPE integrity before approaching the spill zone[4].

• Containment (Solid Spill): Do not dry sweep, as this generates hazardous airborne dust. Lightly mist the powder with water to suppress dust formation, taking care not to create a large liquid pool[7].

• Collection: Use a damp, disposable absorbent pad or a specialized HEPA-filtered vacuum to collect the dampened solid[7].

• Containment (Liquid Spill): If the compound is dissolved in a solvent, absorb the spill with chemically inert materials (e.g., vermiculite, sand, or diatomaceous earth)[3].

• Surface Decontamination: Scrub the spill area with a dilute soap solution or alcohol to remove residual amine hydrochloride, then dry the area completely[3].

Waste Disposal & Decontamination Plan

Proper disposal of amine hydrochlorides is a critical component of laboratory environmental responsibility. Drain disposal is strictly prohibited due to aquatic toxicity concerns[6].

Step-by-Step Disposal Protocol:

• Solid Waste: Place all solid residues, contaminated gloves, and spill cleanup materials into a designated, chemically resistant hazardous waste container with a secure screw-on cap. Label clearly with "Hazardous Waste: 2-Methylcyclohexanamine hydrochloride" and the specific CAS number[6].

• Liquid Waste: Collect any aqueous or organic solutions containing the compound in a compatible liquid waste carboy. Segregate strictly from strong oxidizers[6].

• Empty Container Decontamination: Empty primary containers must be triple-rinsed before disposal to ensure no reactive amine residue remains[6].

  • Rinse 1 & 2 (Ethanol or DMSO): Effectively dissolves the organic amine moiety.

  • Rinse 3 (Water): Solubilizes any remaining hydrophilic hydrochloride salt.

• Rinsate Disposal: Collect all rinsate from the triple-rinse process and add it to the hazardous liquid waste container[6].

• Final Disposal: Deface the original label on the triple-rinsed container and discard it according to institutional EHS policies (typically as regular trash or glass recycling)[6].

Caption: Decision tree for the segregation, decontamination, and disposal of chemical waste.

References

• [1] Title: Novel Multi-Target Agents Based on the Privileged Structure of 4-Hydroxy-2-quinolinone | Source: nih.gov | URL:[Link]

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